1,9-Nonanediol

• CAS: 3937-56-2

Core Science & Biosynthesis

An In-Depth Technical Guide to the Chemical and Physical Properties of 1,9-Nonanediol

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core chemical and physical properties of 1,9-Nonanediol. The information is presented in a structured format to facilitate easy access and comparison of data. Detailed experimental protocols for key property determination and relevant workflows are also included to support laboratory research and development.

Chemical and Physical Properties of 1,9-Nonanediol

1,9-Nonanediol, also known as nonamethylene glycol, is a linear diol with the chemical formula HO(CH₂)₉OH.[1] It is a white, crystalline solid at room temperature.[2][3] This versatile chemical intermediate finds applications in the synthesis of polymers such as polyesters and polyurethanes, as well as in the production of pharmaceuticals and aroma chemicals.[1][2][3]

General and Physical Properties

The fundamental identifiers and physical characteristics of 1,9-Nonanediol are summarized in the table below.

Property	Value	Source(s)
Chemical Name	1,9-Nonanediol	[4]
Synonyms	Nonamethylene glycol, 1,9-Dihydroxynonane	[4][5]
CAS Number	3937-56-2	[6]
Molecular Formula	C₉H₂₀O₂	[5][6]
Molecular Weight	160.25 g/mol	[1]
Appearance	White crystalline solid	[2][5]
Melting Point	45-47 °C	[4][6][7]
Boiling Point	177 °C at 15 mmHg	[4][7]
Density	0.918 g/cm³	[5][7]
Flash Point	> 162 °C	[5]
Autoignition Temperature	280 °C	[5]

Solubility and Spectroscopic Data

The solubility profile and key spectral data for 1,9-Nonanediol are crucial for its application in various chemical processes and for its characterization.

Property	Value	Source(s)
Water Solubility	5.7 g/L at 20 °C	[7]
Solubility in other solvents	Soluble in methanol (B129727) and ethanol	[1][7]
LogP	1.69 at 20.8 °C	[7]
¹H NMR	Spectral data available	[8]
¹³C NMR	Spectral data available	[8]
IR Spectrum	Spectral data available	[8][9]
Mass Spectrum	Spectral data available	[8][9]

Experimental Protocols

This section provides detailed methodologies for the determination of key physical and chemical properties of 1,9-Nonanediol.

Determination of Melting Point

Objective: To determine the temperature range over which 1,9-Nonanediol transitions from a solid to a liquid.

Materials:

• 1,9-Nonanediol sample

• Capillary tubes

• Melting point apparatus or Thiele tube

• Thermometer

• Mortar and pestle

• Spatula

Procedure:

• A small amount of 1,9-Nonanediol is finely ground using a mortar and pestle.

• The open end of a capillary tube is pressed into the powdered sample.

• The capillary tube is inverted and tapped gently to pack the solid at the sealed end, to a height of 2-3 mm.

• The capillary tube is placed in the heating block of a melting point apparatus.

• The sample is heated at a rate of 10-15 °C per minute initially.

• The heating rate is reduced to 1-2 °C per minute when the temperature is within 15-20 °C of the expected melting point.

• The temperature at which the first drop of liquid appears (T₁) and the temperature at which the entire solid has melted (T₂) are recorded.

• The melting point range is reported as T₁ - T₂.

Determination of Boiling Point

Objective: To determine the temperature at which the vapor pressure of 1,9-Nonanediol equals the atmospheric pressure.

Materials:

• 1,9-Nonanediol sample

• Small test tube

• Capillary tube, sealed at one end

• Thermometer

• Thiele tube or other heating bath (e.g., oil bath)

• Rubber band or wire to attach the test tube to the thermometer

Procedure:

• A small amount (0.5-1 mL) of 1,9-Nonanediol is placed in a small test tube.

• A capillary tube, sealed at one end, is placed in the test tube with the open end downwards.

• The test tube is attached to a thermometer.

• The assembly is clamped so that the bulb of the thermometer and the test tube are immersed in a heating bath (e.g., a Thiele tube filled with mineral oil).

• The bath is heated gently.

• As the temperature rises, a stream of bubbles will emerge from the open end of the capillary tube.

• The heating is discontinued (B1498344) when a steady stream of bubbles is observed.

• The temperature at which the liquid begins to enter the capillary tube is recorded as the boiling point.

Determination of Solubility

Objective: To determine the solubility of 1,9-Nonanediol in water and organic solvents.

Materials:

• 1,9-Nonanediol sample

• Test tubes

• Graduated cylinders or pipettes

• Water

• Methanol

• Ethanol

• Spatula

• Vortex mixer or stirring rod

Procedure:

• A small, known amount of 1,9-Nonanediol (e.g., 0.1 g) is placed into a test tube.

• A known volume of the solvent (e.g., 1 mL of water) is added to the test tube.

• The mixture is agitated vigorously for 1-2 minutes using a vortex mixer or by thorough stirring.

• The mixture is allowed to stand and observed for any undissolved solid.

• If the solid dissolves completely, the compound is considered soluble.

• If the solid does not dissolve, the compound is considered insoluble.

• The procedure is repeated with other solvents such as methanol and ethanol.

• For quantitative solubility, the amount of solute that dissolves in a specific amount of solvent at a given temperature is determined by adding small, known increments of the solute to a known volume of the solvent until saturation is reached.

Workflows and Logical Relationships

The following diagrams, created using the DOT language, illustrate key workflows related to 1,9-Nonanediol.

Caption: Synthesis workflow for 1,9-Nonanediol from Azelaic Acid.

Caption: General purification workflow for 1,9-Nonanediol by recrystallization.

References

• 1. mdpi.com [mdpi.com]
• 2. JPH02243639A - Method for producing 1,9-nonanediol and/or decanetriol - Google Patents [patents.google.com]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]
• 5. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]
• 6. researchgate.net [researchgate.net]
• 7. davjalandhar.com [davjalandhar.com]
• 8. 1,9-Nonanediol | C9H20O2 | CID 19835 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. pubs.acs.org [pubs.acs.org]

An In-depth Technical Guide to 1,9-Nonanediol (CAS: 3937-56-2)

For Researchers, Scientists, and Drug Development Professionals

Introduction

1,9-Nonanediol (CAS number: 3937-56-2), also known as nonamethylene glycol, is a linear aliphatic diol with the chemical formula HO(CH₂)₉OH. This nine-carbon chain, terminally substituted with hydroxyl groups, imparts a unique combination of properties, making it a valuable building block in various fields, including polymer chemistry, specialty chemicals, and increasingly, in pharmaceutical and biomedical applications. Its long aliphatic chain provides hydrophobicity and flexibility, while the terminal hydroxyl groups offer reactive sites for a multitude of chemical transformations. This guide provides a comprehensive overview of the synthesis, properties, analysis, and applications of 1,9-nonanediol, with a focus on its relevance to researchers and professionals in drug development.

Physicochemical Properties

1,9-Nonanediol is a white crystalline solid at room temperature. Its key physical and chemical properties are summarized in the table below for easy reference and comparison.

Property	Value	Reference
Molecular Formula	C₉H₂₀O₂	[1]
Molecular Weight	160.25 g/mol	[1]
CAS Number	3937-56-2	[1]
Appearance	White crystalline solid	[2]
Melting Point	45-47 °C	[3]
Boiling Point	292.4 ± 8.0 °C at 760 mmHg	[4]
Density	0.9 ± 0.1 g/cm³	[4]
Flash Point	137.0 ± 13.0 °C	[4]
Solubility	Sparingly soluble in water; Soluble in polar organic solvents like methanol (B129727) and ethanol.	[5][6]
Vapor Pressure	0.0±0.6 mmHg at 25°C	[4]
LogP	1.53	[4]

Synthesis of 1,9-Nonanediol

Several synthetic routes to 1,9-nonanediol have been developed, with methods starting from renewable resources like oleic acid gaining significant attention.

Synthesis from Oleic Acid via Ozonolysis and Reduction

A prominent and sustainable method for synthesizing 1,9-nonanediol involves the ozonolysis of oleic acid to yield azelaic acid and pelargonic acid, followed by the reduction of azelaic acid or its ester.[4][7][8][9][10]

Experimental Protocol: Ozonolysis of Oleic Acid and Reduction of the resulting Azelaic Acid

Step 1: Ozonolysis of Oleic Acid to Azelaic Acid [4][9][10]

• Reaction Setup: A solution of oleic acid in a suitable solvent (e.g., methanol or a water dispersion) is prepared in a reaction vessel equipped with a gas dispersion tube, a stirrer, and a cooling system.[4][9]

• Ozonolysis: A stream of ozone-enriched oxygen is bubbled through the solution at a controlled temperature (typically low, e.g., -78 °C to 0 °C) until the reaction is complete, which can be monitored by the disappearance of the double bond (e.g., by TLC or spectroscopic methods).

• Work-up: The resulting ozonide is then oxidatively cleaved. This can be achieved by adding an oxidizing agent, such as hydrogen peroxide, often in the presence of formic acid.[10] The reaction mixture is then worked up to isolate the dicarboxylic acid products. Azelaic acid can be separated from the co-product, pelargonic acid, by crystallization or distillation.

Step 2: Reduction of Azelaic Acid (or its Ester) to 1,9-Nonanediol

• Esterification (Optional but recommended): Azelaic acid is first converted to its dimethyl or diethyl ester by refluxing with an excess of the corresponding alcohol (e.g., methanol or ethanol) in the presence of an acid catalyst (e.g., sulfuric acid). This facilitates the subsequent reduction.

• Reduction: The azelate ester is dissolved in a suitable solvent like tetrahydrofuran (B95107) (THF) or diethyl ether. A reducing agent, such as lithium aluminum hydride (LiAlH₄) or sodium borohydride (B1222165) (NaBH₄) in combination with a catalyst, is carefully added to the solution under an inert atmosphere (e.g., nitrogen or argon). The reaction is typically stirred at room temperature or gentle reflux until completion.

• Quenching and Work-up: The reaction is carefully quenched by the sequential addition of water and a sodium hydroxide (B78521) solution to decompose the excess reducing agent and precipitate the aluminum or boron salts.

• Extraction and Purification: The organic layer is separated, and the aqueous layer is extracted with an organic solvent (e.g., ethyl acetate). The combined organic extracts are dried over an anhydrous salt (e.g., Na₂SO₄), filtered, and the solvent is removed under reduced pressure. The crude 1,9-nonanediol is then purified.

Purification of 1,9-Nonanediol

Experimental Protocol: Recrystallization [11][12][13]

• Solvent Selection: A suitable solvent or solvent system is chosen where 1,9-nonanediol is highly soluble at elevated temperatures and poorly soluble at room temperature or below. Common solvents for recrystallization of polar compounds include ethanol, methanol, water, or mixtures like ethyl acetate/hexane.[14]

• Dissolution: The crude 1,9-nonanediol is placed in an Erlenmeyer flask, and a minimal amount of the hot recrystallization solvent is added to just dissolve the solid.

• Hot Filtration (if necessary): If insoluble impurities are present, the hot solution is filtered through a pre-heated funnel to remove them.

• Crystallization: The hot, clear solution is allowed to cool slowly to room temperature. To maximize crystal formation, the flask can then be placed in an ice bath.

• Collection and Washing: The resulting crystals are collected by vacuum filtration using a Büchner funnel. The crystals are washed with a small amount of the cold recrystallization solvent to remove any remaining soluble impurities.

• Drying: The purified crystals are dried in a desiccator or a vacuum oven to remove any residual solvent.

Synthesis of 1,9-Nonanediol from Oleic Acid.

Analytical Methods

The purity and identity of 1,9-nonanediol can be confirmed using various analytical techniques.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful technique for assessing the purity of 1,9-nonanediol and identifying any volatile impurities.

• Sample Preparation: A dilute solution of 1,9-nonanediol is prepared in a volatile organic solvent such as dichloromethane (B109758) or methanol.

• GC Conditions:

  • Column: A non-polar or medium-polarity capillary column (e.g., DB-5 or equivalent) is typically used.

  • Injector Temperature: Set to a temperature that ensures rapid volatilization without thermal degradation (e.g., 250 °C).

  • Oven Program: A temperature gradient is programmed to separate the components of the sample. For example, starting at a lower temperature (e.g., 80 °C) and ramping up to a higher temperature (e.g., 250 °C).

  • Carrier Gas: Helium is commonly used as the carrier gas.

• MS Conditions:

  • Ionization Mode: Electron Ionization (EI) is standard for this type of analysis.

  • Mass Range: A scan range of m/z 40-400 is typically sufficient to capture the molecular ion and fragmentation pattern of 1,9-nonanediol and potential impurities.

• Data Analysis: The retention time and the mass spectrum of the major peak are compared to a reference standard or library data to confirm the identity and purity.

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H and ¹³C NMR spectroscopy are essential for confirming the chemical structure of 1,9-nonanediol.[6][20][21]

¹H NMR (Proton NMR) Spectrum Interpretation [6][21]

• A triplet corresponding to the protons on the carbons adjacent to the hydroxyl groups (HO-CH₂ -).

• A multiplet for the protons on the carbons adjacent to these (HO-CH₂-CH₂ -).

• A broad singlet or multiplet for the protons of the central methylene (B1212753) groups (-CH₂-(CH₂ )₅-CH₂-).

• A singlet for the hydroxyl protons (-OH ), which may be broad and its chemical shift can vary depending on the solvent and concentration.

¹³C NMR (Carbon NMR) Spectrum Interpretation

• A peak for the carbons bonded to the hydroxyl groups (C H₂-OH).

• Distinct peaks for the other methylene carbons in the aliphatic chain, with chemical shifts varying based on their position relative to the hydroxyl groups.

Applications in Research and Drug Development

The unique properties of 1,9-nonanediol make it a versatile platform molecule in various applications, particularly in the synthesis of polymers for biomedical use.

Monomer for Biodegradable Polyesters and Polyurethanes

1,9-Nonanediol serves as a valuable monomer for the synthesis of biodegradable polyesters and polyurethanes, which are of great interest for medical devices and drug delivery systems.[2][22][23][24][25][26][27][28][29][30] The long, flexible nine-carbon chain of 1,9-nonanediol can impart desirable properties such as increased hydrophobicity, lower glass transition temperatures, and enhanced flexibility to the resulting polymers.

Experimental Protocol: Synthesis of a Polyester (B1180765) from 1,9-Nonanediol and a Dicarboxylic Acid (e.g., Sebacic Acid) [31]

• Reaction Setup: Equimolar amounts of 1,9-nonanediol and a dicarboxylic acid (e.g., sebacic acid) are charged into a reaction vessel equipped with a mechanical stirrer, a nitrogen inlet, and a distillation condenser. A catalytic amount of an esterification catalyst (e.g., p-toluenesulfonic acid or a tin-based catalyst) is added.

• Polycondensation: The reaction mixture is heated under a slow stream of nitrogen. The temperature is gradually increased (e.g., from 150 °C to 220 °C) while the water produced during the reaction is continuously removed by distillation.

• Vacuum Application: Once the majority of the water has been removed, a vacuum is applied to facilitate the removal of the remaining water and drive the polymerization to a higher molecular weight.

• Monitoring: The progress of the reaction can be monitored by measuring the acid number of the reaction mixture or by analyzing the molecular weight of the polymer by techniques like gel permeation chromatography (GPC).

• Termination and Isolation: Once the desired molecular weight is achieved, the reaction is cooled, and the resulting polyester is isolated.

Polyester Synthesis Workflow.

Intermediate in the Synthesis of Active Pharmaceutical Ingredients (APIs)

While specific examples of marketed APIs directly synthesized from 1,9-nonanediol are not prominently documented in publicly available literature, its bifunctional nature makes it a potential intermediate for the synthesis of various complex molecules.[32][][34][35][36] It can be used to introduce a flexible nine-carbon linker into a molecule, which can be advantageous for optimizing the pharmacokinetic and pharmacodynamic properties of a drug candidate.

Role in Drug Delivery Systems

Long-chain diols, including 1,9-nonanediol, are explored for their potential in drug delivery systems.[5][37] They can act as penetration enhancers in topical and transdermal formulations by disrupting the lipid structure of the stratum corneum.[5] Furthermore, polyesters and polyurethanes derived from 1,9-nonanediol can be formulated into nanoparticles, microparticles, or implants for controlled drug release.[23][30]

Safety and Toxicology

1,9-Nonanediol is generally considered to have low toxicity. However, as with any chemical, appropriate safety precautions should be taken in a laboratory or industrial setting.

Safety Information Summary:

Hazard	Classification	Precautionary Statements
Acute Toxicity	Not classified as acutely toxic.	May be harmful if swallowed.
Skin Corrosion/Irritation	May cause mild skin irritation.	Wear protective gloves.
Eye Damage/Irritation	May cause mild eye irritation.	Wear eye protection.
Environmental Hazard	Harmful to aquatic life with long-lasting effects.	Avoid release to the environment.

Note: This is a summary, and the full Safety Data Sheet (SDS) should be consulted before handling.

The biocompatibility of polymers derived from 1,9-nonanediol is a critical factor for their use in medical devices and drug delivery.[38][39][40][41] Biocompatibility studies, including in vitro cytotoxicity and in vivo implantation tests, are essential to evaluate the suitability of these materials for biomedical applications.

Conclusion

1,9-Nonanediol is a versatile and valuable chemical with a growing range of applications, particularly in the development of advanced materials for the pharmaceutical and biomedical fields. Its synthesis from renewable resources enhances its appeal as a sustainable chemical building block. For researchers and drug development professionals, 1,9-nonanediol offers a unique combination of a long, flexible aliphatic chain and reactive hydroxyl end-groups, providing opportunities for the design and synthesis of novel polymers and molecules with tailored properties for specific therapeutic applications. Further research into its use in drug delivery systems and as a linker in complex pharmaceutical ingredients is warranted to fully explore its potential.

References

• 1. 1,9-Nonanediol | C9H20O2 | CID 19835 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Recent progress in selective functionalization of diols via organocatalysis - Organic Chemistry Frontiers (RSC Publishing) DOI:10.1039/D5QO00645G [pubs.rsc.org]
• 4. Scalable, sustainable and catalyst-free continuous flow ozonolysis of fatty acids - Green Chemistry (RSC Publishing) [pubs.rsc.org]
• 5. benchchem.com [benchchem.com]
• 6. 1,9-Nonanediol(3937-56-2) 1H NMR [m.chemicalbook.com]
• 7. Conversion of Oleic Acid into Azelaic and Pelargonic Acid by a Chemo-Enzymatic Route - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. WO2016162628A1 - Novel ozone-based method for the simultaneous synthesis of azelaic acid and pelargonic acid - Google Patents [patents.google.com]
• 10. Optimization of A Two-Step Method to Synthesize Azelaic Acid from Oleic Acid – Oriental Journal of Chemistry [orientjchem.org]
• 11. Recrystallization [sites.pitt.edu]
• 12. LabXchange [labxchange.org]
• 13. Home Page [chem.ualberta.ca]
• 14. Reagents & Solvents [chem.rochester.edu]
• 15. uoguelph.ca [uoguelph.ca]
• 16. spectrabase.com [spectrabase.com]
• 17. 1,9-Nonanediol [webbook.nist.gov]
• 18. rsc.org [rsc.org]
• 19. documents.thermofisher.com [documents.thermofisher.com]
• 20. researchgate.net [researchgate.net]
• 21. dev.spectrabase.com [dev.spectrabase.com]
• 22. files01.core.ac.uk [files01.core.ac.uk]
• 23. taylorfrancis.com [taylorfrancis.com]
• 24. bezwadabiomedical.com [bezwadabiomedical.com]
• 25. Biodegradable polyester copolymers: synthesis based on the Biginelli reaction, characterization, and evaluation of their application properties - PMC [pmc.ncbi.nlm.nih.gov]
• 26. orbit.dtu.dk [orbit.dtu.dk]
• 27. researchgate.net [researchgate.net]
• 28. researchgate.net [researchgate.net]
• 29. researchgate.net [researchgate.net]
• 30. Biomedical Applications of Biodegradable Polyesters [mdpi.com]
• 31. benchchem.com [benchchem.com]
• 32. The synthesis of active pharmaceutical ingredients (APIs) using continuous flow chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 34. The synthesis of active pharmaceutical ingredients (APIs) using continuous flow chemistry. [repository.cam.ac.uk]
• 35. mdpi.com [mdpi.com]
• 36. Pharma Noble Chem Ltd: Pharma API Intermediates | Pharma Noble Chem Ltd [pharmanoble.com]
• 37. benchchem.com [benchchem.com]
• 38. researchgate.net [researchgate.net]
• 39. Biocompatible Polymers and their Potential Biomedical Applications: A Review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 40. taylorfrancis.com [taylorfrancis.com]
• 41. mdpi.com [mdpi.com]

Synthesis of 1,9-Nonanediol from Oleic Acid: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis of 1,9-nonanediol from oleic acid, a renewable feedstock. The primary synthetic route involves a two-step process: the oxidative cleavage of oleic acid to yield azelaic acid (1,9-nonanedioic acid), followed by the reduction of azelaic acid to the target molecule, 1,9-nonanediol. This document details various methodologies for each step, presents quantitative data for comparison, and provides cited experimental protocols.

Overview of the Synthetic Pathway

The conversion of oleic acid to 1,9-nonanediol is a valuable process that transforms a readily available fatty acid into a versatile C9 α,ω-difunctionalized molecule. 1,9-Nonanediol serves as a crucial building block in the synthesis of polyesters, polyamides, and other specialty polymers.[1] The overall transformation can be visualized as follows:

Caption: Overall synthetic scheme from oleic acid to 1,9-nonanediol.

Step 1: Oxidative Cleavage of Oleic Acid to Azelaic Acid

The initial and critical step is the cleavage of the carbon-carbon double bond in oleic acid to form two carboxylic acid fragments: azelaic acid and pelargonic acid. Several methods have been developed for this transformation, each with distinct advantages and disadvantages in terms of yield, cost, safety, and environmental impact.

Ozonolysis

Ozonolysis is the traditional and industrially established method for the production of azelaic acid from oleic acid.[2] The process involves the reaction of oleic acid with ozone, which cleaves the double bond to form an ozonide intermediate. This intermediate is then subjected to an oxidative workup to yield the desired carboxylic acids.

Caption: General reaction pathway for the ozonolysis of oleic acid.

Parameter	Value	Reference
Yield of Azelaic Acid	86% (isolated)	[3]
Co-product Yield (Pelargonic Acid)	78% (isolated)	[3]
Reaction Temperature	0 °C	[3]
Solvent System	Acetone (B3395972):Water (19:1)	[3]
Key Reagents	Ozone (O₃), Oxygen (O₂)	[3]

• Preparation of Oleic Acid Solution: Dissolve 200 g of oleic acid in a mixture of 1900 mL of acetone and 100 mL of water.

• Reaction Setup: Pump the oleic acid solution at a flow rate of 5.7 mL/min into a flow reactor (40 mL volume, 2 mm inner diameter, 10 m length) maintained at 0 °C.

• Ozonolysis: Concurrently, pump a mixture of ozone and oxygen (O₂/O₃) at a flow rate of 500 mL/min into the reactor.

• Workup and Isolation: After the reaction is complete, follow a standard workup procedure to obtain a mixture of azelaic acid and pelargonic acid.

• Purification: Separate azelaic acid and pelargonic acid using column chromatography. The isolated yield for azelaic acid is 86%.

Two-Step Oxidative Cleavage with Hydrogen Peroxide

A safer alternative to ozonolysis involves a two-step process using hydrogen peroxide as the oxidant, often in the presence of a tungsten-based catalyst. The first step is the epoxidation or dihydroxylation of the double bond, followed by the oxidative cleavage of the resulting intermediate.

Caption: Two-step oxidative cleavage pathway of oleic acid.

Parameter	Value	Reference
Oleic Acid Conversion	99.11%	[4]
Yield of Azelaic Acid	44.54%	[4]
Co-product Yield (Pelargonic Acid)	34.12%	[4]
Catalyst	Tungstic Acid (H₂WO₄)	[4][5]
Oxidant	Hydrogen Peroxide (H₂O₂)	[4][5]
Co-oxidant	Sodium Hypochlorite (NaOCl)	[4]
H₂O₂/Oleic Acid Molar Ratio	4:1	[4]
Catalyst Concentration	1.5% (w/w of Oleic Acid)	[4]
Reaction Temperature	70 °C	[4]

• Reaction Setup: In a 300 mL round-bottom flask equipped with a magnetic stirrer, add the specified amount of tungstic acid and 30% hydrogen peroxide. Heat the mixture to 70 °C.

• Addition of Oleic Acid: Add 5 grams of oleic acid to the heated solution.

• Reaction: Stir the mixture at 200 rpm for 8 hours at 70 °C.

• Quenching and Extraction: After 8 hours, cool the mixture to room temperature and add 50 mL of cold water. Extract the aqueous phase four times with 100 mL of hot ethyl acetate.

• Drying and Evaporation: Combine the organic layers, dry with anhydrous sodium sulfate, and evaporate the solvent under vacuum to obtain the product.

Chemo-enzymatic Synthesis

Chemo-enzymatic routes offer a more sustainable approach by combining the selectivity of enzymes with the efficiency of chemical reactions. A typical strategy involves the lipase-mediated epoxidation of oleic acid, followed by chemical steps to hydrolyze the epoxide and cleave the resulting diol.

Caption: Chemo-enzymatic pathway for the synthesis of azelaic acid from oleic acid.

Parameter	Value	Reference
Overall Yield of Azelaic Acid	44% (isolated)	[6]
Enzyme	Novozym 435 (immobilized Candida antarctica lipase B)	[6]
Epoxidation Conditions	35% H₂O₂, acetonitrile (B52724), 50 °C, 5 h	[6]
Diol Hydrolysis	H₂SO₄ (2 M), room temperature, 3 h	[6]
Diol Oxidation	Fe(NO₃)₃·9H₂O, TEMPO, NaCl, O₂, toluene, 100 °C, 5 h	[6]
Diketone Cleavage	35% H₂O₂, toluene, 30 °C, 3 h	[6]

• Epoxidation and Hydrolysis (One-Pot):

  • Suspend Novozym 435 (240 mg) in acetonitrile (48 mL) containing oleic acid (2.2 g, 7.1 mmol) and 35% H₂O₂ (1.1 mL, 12.8 mmol).

  • Shake the mixture in an orbital shaker at 160 rpm and 50 °C for 5 hours.

  • Filter to remove the enzyme. Add a saturated solution of NaHSO₃ to decompose peroxides.

  • Add 2 M H₂SO₄ and stir for 3 hours at room temperature. The product, 9,10-dihydroxystearic acid, crystallizes and can be collected by filtration.

• Oxidation of the Diol:

  • A detailed protocol for this specific oxidation can be adapted from similar literature procedures.

• Oxidative Cleavage of the Diketone:

  • A detailed protocol for this cleavage can be adapted from similar literature procedures.

Step 2: Reduction of Azelaic Acid to 1,9-Nonanediol

The final step in the synthesis is the reduction of the dicarboxylic acid, azelaic acid, to the corresponding diol, 1,9-nonanediol. Catalytic hydrogenation is a common and efficient method for this transformation.

Caption: Reduction of azelaic acid to 1,9-nonanediol.

While a specific, detailed protocol for the reduction of azelaic acid was not found in the immediate search results, the reduction of dicarboxylic acids to diols is a well-established transformation.[7] Ruthenium-based catalysts are often employed for the hydrogenation of carboxylic acids.[5][8]

Parameter	Value	Reference
Catalyst	Ruthenium-based catalysts	[5][8][9][10][11]
Reactant	Hydrogen (H₂)	[8]
General Yields (for other diols)	High	[8]

A specific protocol for azelaic acid is not available in the provided search results. The following is a general procedure that would require optimization.

• Catalyst Preparation: Prepare or procure a suitable supported ruthenium catalyst (e.g., Ru/C or Ru/Al₂O₃).

• Reaction Setup: In a high-pressure autoclave, charge azelaic acid, a suitable solvent (e.g., water, dioxane, or an alcohol), and the ruthenium catalyst.

• Hydrogenation: Seal the autoclave, purge with nitrogen, and then pressurize with hydrogen to the desired pressure. Heat the mixture to the target temperature with vigorous stirring.

• Reaction Monitoring: Monitor the reaction progress by measuring hydrogen uptake or by analyzing aliquots using techniques like GC or TLC.

• Workup and Purification: Once the reaction is complete, cool the reactor to room temperature and carefully vent the hydrogen. Filter the reaction mixture to remove the catalyst. The solvent can be removed under reduced pressure. The crude 1,9-nonanediol can be purified by distillation or recrystallization.

Conclusion

The synthesis of 1,9-nonanediol from oleic acid is a viable and sustainable process that leverages a renewable feedstock. The initial oxidative cleavage of oleic acid to azelaic acid can be achieved through various methods, with ozonolysis being the traditional approach and peroxide-based and chemo-enzymatic methods offering greener alternatives. The subsequent reduction of azelaic acid to 1,9-nonanediol, typically via catalytic hydrogenation, completes the synthesis. Further research and process optimization, particularly for the reduction step, can enhance the overall efficiency and cost-effectiveness of this synthetic route, making it an attractive pathway for the production of this valuable C9 diol for various industrial applications.

References

• 1. mdpi.com [mdpi.com]
• 2. NONANEDIOIC ACID (AZELAIC ACID) - Ataman Kimya [atamanchemicals.com]
• 3. rsc.org [rsc.org]
• 4. WO2019125965A1 - Synthesis of azelaic acid - Google Patents [patents.google.com]
• 5. researchgate.net [researchgate.net]
• 6. Enhancing the Bioconversion of Azelaic Acid to Its Derivatives by Response Surface Methodology | MDPI [mdpi.com]
• 7. Preferential Incorporation of Azelaic Acid Units into the Crystalline Phase of the Copoly(Alkylene Dicarboxylate) Derived from 1,9-Nonanediol and an Equimolar Mixture of Pimelic and Azelaic Acids [mdpi.com]
• 8. Frontiers | Recent Advances in Ruthenium-Catalyzed Hydrogenation Reactions of Renewable Biomass-Derived Levulinic Acid in Aqueous Media [frontiersin.org]
• 9. researchgate.net [researchgate.net]
• 10. anti-Diastereo- and Enantioselective Ruthenium-Catalyzed C-C Coupling-Oxidative Lactonization of 1,4-Butanediol: Alkynes as Allylmetal Pronucleophiles - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]

Synthesis of 1,9-Nonanediol from Dimethyl Sebacate: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide details the synthesis of 1,9-nonanediol, a valuable linear diol, through the catalytic hydrogenation of dimethyl sebacate (B1225510). 1,9-Nonanediol serves as a crucial building block in the production of polyesters, polyurethanes, and other polymers, and finds applications in various industries, including pharmaceuticals. This document provides a comprehensive overview of the primary synthetic route, focusing on experimental protocols and relevant process parameters.

Introduction

1,9-Nonanediol is a nine-carbon aliphatic diol with hydroxyl groups at the terminal positions. Its synthesis from dimethyl sebacate, a readily available diester derived from sebacic acid, is a common and efficient method. The core of this transformation lies in the catalytic hydrogenation of the ester functionalities to their corresponding alcohols. This process, also known as hydrogenolysis, typically requires high pressure and temperature in the presence of a suitable heterogeneous catalyst.

Synthetic Pathway: Catalytic Hydrogenation

The primary method for synthesizing 1,9-nonanediol from dimethyl sebacate is through catalytic hydrogenation. This reaction involves the reduction of the two ester groups in dimethyl sebacate to hydroxyl groups, with methanol (B129727) as a byproduct.

Reaction: (CH₃OOC(CH₂)₈COOCH₃) + 4H₂ → HO(CH₂)₉OH + 2CH₃OH

This process is typically carried out in a high-pressure reactor using a heterogeneous catalyst. Common catalysts for this transformation include copper chromite and various supported noble metal catalysts.

Experimental Protocols

While specific experimental details for the hydrogenation of dimethyl sebacate are not extensively published in readily available literature, a representative protocol can be constructed based on established procedures for the hydrogenolysis of similar long-chain aliphatic esters.

General Procedure for High-Pressure Hydrogenation

Materials:

• Dimethyl sebacate

• Hydrogen (high purity)

• Catalyst (e.g., copper chromite, copper aluminate, or a supported ruthenium catalyst)

• Solvent (optional, e.g., dioxane, tetrahydrofuran)

Equipment:

• High-pressure autoclave reactor equipped with a magnetic stirrer, gas inlet and outlet, pressure gauge, and temperature controller.

• Filtration apparatus

• Rotary evaporator

• Distillation apparatus for purification

Methodology:

• Catalyst Activation (Pre-reduction): Some catalysts, particularly copper-based ones, may require an activation step prior to use. This is typically achieved by heating the catalyst in a stream of hydrogen at a specific temperature to reduce the metal oxides to their active metallic form.

• Reactor Charging: The high-pressure autoclave is charged with dimethyl sebacate and the catalyst. If a solvent is used, it is also added at this stage. The amount of catalyst can range from 1% to 10% by weight relative to the dimethyl sebacate.

• System Purging: The reactor is sealed and purged several times with an inert gas (e.g., nitrogen or argon) to remove any residual air, followed by purging with hydrogen.

• Reaction: The reactor is pressurized with hydrogen to the desired pressure and heated to the target temperature with vigorous stirring. The reaction is monitored by observing the hydrogen uptake.

• Cooling and Depressurization: Once the reaction is complete (indicated by the cessation of hydrogen uptake), the reactor is cooled to room temperature, and the excess hydrogen pressure is carefully vented.

• Product Isolation: The reaction mixture is filtered to remove the catalyst. If a solvent was used, it is removed under reduced pressure using a rotary evaporator.

• Purification: The crude 1,9-nonanediol is then purified, typically by vacuum distillation, to obtain the final product of high purity.

Key Process Parameters and Data

The efficiency of the hydrogenation of dimethyl sebacate to 1,9-nonanediol is influenced by several factors, including the choice of catalyst, temperature, pressure, and solvent. The following tables summarize typical conditions and performance data for the hydrogenation of analogous aliphatic esters, which can serve as a guide for optimizing the synthesis of 1,9-nonanediol.

Catalyst	Substrate	Temperature (°C)	Pressure (bar)	Solvent	Yield (%)	Reference
Copper Chromite	Dicarboxylic Acid Esters	50 - 300	1 - 250	Not specified	High (unspecified)	[1]
Copper Chromite	Fatty Acid Esters	~250	~345	Not specified	Not specified	[2]
Cu/SiO₂	Dimethyl Adipate	250	40	Not specified	>95 (selectivity)	[3]
Rh-Sn/α-Al₂O₃	Dimethyl Adipate	300	91	Not specified	High (unspecified)	[4]
RuSn/Al₂O₃	Dimethyl Adipate	255	50	Not specified	49 (selectivity)	[4]

Table 1: Comparison of Catalytic Systems for Aliphatic Ester Hydrogenation

Visualizing the Synthesis Workflow

The following diagrams illustrate the logical flow of the synthesis and the key relationships in the catalytic process.

Caption: Workflow for the synthesis of 1,9-nonanediol.

Caption: Generalized catalytic cycle for ester hydrogenation.

Conclusion

The synthesis of 1,9-nonanediol from dimethyl sebacate via catalytic hydrogenation is a robust and scalable method. The selection of an appropriate catalyst and the optimization of reaction conditions, such as temperature and pressure, are critical for achieving high yields and purity. While copper chromite catalysts are traditionally used, ongoing research into alternative catalytic systems, including supported noble metals, aims to improve efficiency and address environmental concerns associated with chromium. The experimental framework and comparative data presented in this guide provide a solid foundation for researchers and professionals in the chemical and pharmaceutical industries to develop and implement the synthesis of 1,9-nonanediol.

References

• 1. CA1325419C - Copper chromite hydrogenation catalyst - Google Patents [patents.google.com]
• 2. taylorfrancis.com [taylorfrancis.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]

A Technical Guide to the Biocatalytic Synthesis of C9 α,ω-Diols

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the biocatalytic pathways for the synthesis of 1,9-nonanediol, a valuable C9 α,ω-diol used as a building block for polymers and other specialty chemicals. The focus is on whole-cell biocatalysis, leveraging engineered microorganisms to achieve multi-step enzymatic conversions from renewable feedstocks. This document details the core enzymatic reactions, presents quantitative data from key studies, outlines comprehensive experimental protocols, and visualizes the biochemical pathways and workflows.

Introduction to Biocatalytic Routes

The biocatalytic production of 1,9-nonanediol primarily involves the terminal functionalization of C9 aliphatic chains. Two prominent pathways have been established in recombinant Escherichia coli, utilizing either fatty acids or their precursors as starting materials. These multi-step enzymatic cascades offer a green alternative to traditional chemical synthesis.

Pathway 1: Multi-Enzyme Cascade from Oleic Acid. A sophisticated pathway has been engineered in E. coli to convert oleic acid (a C18 fatty acid) into various C9 building blocks, including 1,9-nonanediol.[1][2] This pathway involves the oxidative cleavage of the C9-C10 double bond of an intermediate derived from oleic acid. The key intermediate, 9-hydroxynonanoic acid, is then further functionalized. To produce 1,9-nonanediol, the terminal carboxylic acid group of 9-hydroxynonanoic acid is reduced to an alcohol. This reduction is typically achieved through the sequential action of a carboxylic acid reductase (CAR) to form an aldehyde, followed by an alcohol dehydrogenase (ADH) or endogenous aldehyde reductases to yield the final diol.

Pathway 2: ω-Hydroxylation and Reduction Cascade from Nonanoic Acid. An alternative route starts with a C9 fatty acid, such as nonanoic acid. This pathway relies on a two-step enzymatic process. First, a monooxygenase enzyme, typically from the Cytochrome P450 (CYP) superfamily, catalyzes the ω-hydroxylation of the terminal methyl group of the fatty acid to produce 9-hydroxynonanoic acid.[3] Following this, as in the first pathway, the carboxyl group is reduced to a primary alcohol to yield 1,9-nonanediol. This cascade can be constructed in a single whole-cell biocatalyst.[3]

Quantitative Data on 1,9-Nonanediol Synthesis

The following tables summarize the quantitative data from key biocatalytic experiments for the production of C9 diols and their immediate precursors.

Table 1: Whole-Cell Biotransformation of 9-Hydroxynonanoic Acid to 1,9-Nonanediol

Biocatalyst	Substrate	Substrate Conc. (mM)	Product	Product Titer (mM)	Conversion (%)	Reaction Time (h)	Reference
E. coli BL21(DE3) expressing PpCAR & GsADH	9-Hydroxynonanoic acid	10	1,9-Nonanediol	8.1	81	24	[1]

Note: PpCAR from Photobacterium profundum, GsADH from Geobacillus stearothermophilus. Data extracted from supplementary information of the cited source.

Table 2: Key Intermediate Production - 9-Hydroxynonanoic Acid from Oleic Acid

Biocatalyst	Substrate	Substrate Conc. (mM)	Product	Product Titer (mM)	Conversion (%)	Reaction Time (h)	Reference
E. coli BL21(DE3) expressing multiple enzymes¹	Oleic Acid	10	9-Hydroxynonanoic acid	6.5	65	24	[1]

¹Enzymes: fatty acid double bond hydratase, long-chain secondary alcohol dehydrogenase, Baeyer-Villiger monooxygenase, lipase.

Table 3: Related Diacid Production - 1,9-Nonanedioic Acid

Biocatalyst	Substrate	Substrate Conc. (mM)	Product	Product Titer (mM)	Conversion (%)	Reaction Time (h)	Reference
Recombinant C. glutamicum expressing ChnDE²	9-Hydroxynonanoic acid	20	1,9-Nonanedioic acid	16	80	8	[4][5]

²ChnDE: Alcohol/aldehyde dehydrogenases from Acinetobacter sp.

Visualized Pathways and Workflows

The following diagrams illustrate the enzymatic cascades and experimental workflows for the biocatalytic synthesis of 1,9-nonanediol.

Caption: Multi-enzyme cascade for 1,9-nonanediol synthesis from oleic acid.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. researchgate.net [researchgate.net]
• 3. Biosynthesis of Medium- to Long-Chain α,ω-Diols from Free Fatty Acids Using CYP153A Monooxygenase, Carboxylic Acid Reductase, and E. coli Endogenous Aldehyde Reductases | MDPI [mdpi.com]
• 4. Multi-Step Enzymatic Synthesis of 1,9-Nonanedioic Acid from a Renewable Fatty Acid and Its Application for the Enzymatic Production of Biopolyesters [mdpi.com]
• 5. researchgate.net [researchgate.net]

An In-depth Technical Guide to 1,9-Nonanediol: Molecular Structure, Properties, and Applications

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and physical properties of 1,9-nonanediol, including its molecular structure and formula. It details experimental protocols for its synthesis and characterization and explores its applications, particularly its interaction with neuronal glycine (B1666218) receptors.

Molecular Structure and Formula

1,9-Nonanediol is a linear aliphatic diol with the chemical formula C₉H₂₀O₂.[1][2] Its structure consists of a nine-carbon chain with hydroxyl (-OH) groups at positions 1 and 9.[1][3] This bifunctional nature makes it a versatile building block in chemical synthesis.

Molecular Formula: C₉H₂₀O₂

IUPAC Name: nonane-1,9-diol[1][2]

Synonyms: Nonamethylene glycol, 1,9-Dihydroxynonane[1][3]

CAS Number: 3937-56-2[1][2]

The molecular structure of 1,9-nonanediol can be represented as:

Caption: Molecular Structure of 1,9-Nonanediol.

Physicochemical Properties

1,9-Nonanediol is a white crystalline solid at room temperature.[3] It is sparingly soluble in water but readily soluble in organic solvents like ethanol (B145695) and methanol. A summary of its key quantitative properties is presented in the table below.

Property	Value	Reference
Molecular Weight	160.25 g/mol	[1]
Melting Point	45-47 °C
Boiling Point	177 °C at 15 mmHg
Appearance	White crystalline solid	[3]

Experimental Protocols

Synthesis of 1,9-Nonanediol

A common laboratory-scale synthesis of 1,9-nonanediol involves the reduction of azelaic acid or its esters. Azelaic acid itself can be produced via the ozonolysis of oleic acid.[4][5][6]

Protocol: Reduction of Diethyl Azelate with Lithium Aluminum Hydride

• Reaction Setup: A dry, three-necked round-bottom flask equipped with a magnetic stirrer, a reflux condenser with a drying tube, and a dropping funnel is charged with a suspension of lithium aluminum hydride (LiAlH₄) in anhydrous diethyl ether under an inert atmosphere (e.g., nitrogen or argon).

• Addition of Ester: A solution of diethyl azelate in anhydrous diethyl ether is added dropwise to the stirred suspension of LiAlH₄ at a rate that maintains a gentle reflux.

• Reaction: After the addition is complete, the reaction mixture is stirred at room temperature for several hours or until the reaction is complete (monitored by thin-layer chromatography).

• Quenching: The reaction is cautiously quenched by the slow, sequential addition of water, followed by a 15% aqueous solution of sodium hydroxide, and then more water, while cooling the flask in an ice bath.

• Workup: The resulting granular precipitate is removed by filtration and washed with diethyl ether. The combined organic filtrates are dried over anhydrous magnesium sulfate.

• Purification: The solvent is removed under reduced pressure to yield the crude 1,9-nonanediol. Further purification can be achieved by recrystallization from a suitable solvent (e.g., toluene (B28343) or hexane) or by distillation under reduced pressure.

Caption: General workflow for the synthesis and purification of 1,9-nonanediol.

Spectroscopic Characterization

¹H NMR (Proton NMR):

• Sample Preparation: A small amount of purified 1,9-nonanediol is dissolved in a deuterated solvent (e.g., CDCl₃ or DMSO-d₆) in an NMR tube.

• Data Acquisition: The ¹H NMR spectrum is recorded on a spectrometer (e.g., 400 or 500 MHz).

• Expected Signals:

  • A triplet corresponding to the protons of the two -CH₂OH groups.

  • A broad multiplet for the seven methylene (B1212753) (-CH₂-) groups in the carbon chain.

  • A signal for the two hydroxyl (-OH) protons, which may be a broad singlet and its chemical shift can be concentration-dependent.

¹³C NMR (Carbon-13 NMR):

• Sample Preparation: A more concentrated solution of 1,9-nonanediol in a deuterated solvent is prepared.

• Data Acquisition: The ¹³C NMR spectrum is acquired, often with proton decoupling.

• Expected Signals:

  • A peak for the carbons of the two -CH₂OH groups.

  • Distinct peaks for the different methylene (-CH₂-) carbons in the chain, with some overlap possible for the central carbons.

• Sample Preparation: A small amount of the solid 1,9-nonanediol can be analyzed as a KBr pellet or as a thin film from a melt. Alternatively, an Attenuated Total Reflectance (ATR) accessory can be used.

• Data Acquisition: The FTIR spectrum is recorded over the mid-infrared range (typically 4000-400 cm⁻¹).

• Expected Characteristic Absorptions:

  • A broad, strong absorption band in the region of 3400-3200 cm⁻¹ due to the O-H stretching of the hydroxyl groups.

  • Strong C-H stretching absorptions in the 2960-2850 cm⁻¹ region.

  • A C-O stretching vibration around 1050 cm⁻¹.

• Sample Introduction and Ionization: The sample can be introduced via Gas Chromatography (GC-MS) or direct infusion. Electron Ionization (EI) is a common method.

• Data Acquisition: The mass spectrum is recorded, showing the mass-to-charge ratio (m/z) of the resulting ions.

• Expected Fragmentation Pattern:

  • The molecular ion peak (M⁺) may be weak or absent.

  • Common fragments will result from the loss of water (M-18), and cleavage of C-C bonds, leading to a series of peaks separated by 14 mass units (-CH₂-).

Biological Activity and Signaling Pathways

1,9-Nonanediol has been reported to suppress glycine currents in neurons.[1] Glycine is a major inhibitory neurotransmitter in the central nervous system, and its receptors (GlyRs) are ligand-gated chloride ion channels. The binding of glycine to its receptor typically leads to an influx of chloride ions, hyperpolarizing the neuron and making it less likely to fire an action potential.

The exact mechanism of how 1,9-nonanediol inhibits this process is not yet fully elucidated in widely available literature. However, it is plausible that it acts as a modulator of the glycine receptor.

Caption: Proposed interaction of 1,9-nonanediol with the glycine receptor signaling pathway.

Applications

The linear structure and terminal hydroxyl groups of 1,9-nonanediol make it a valuable monomer in the synthesis of polymers such as polyesters and polyurethanes.[3] It is also utilized as an intermediate in the manufacturing of various chemicals, including those for the pharmaceutical and aromatics industries.[3] Its potential as a modulator of neuronal receptors opens avenues for its investigation in drug development and neuroscience research.

References

• 1. 1,9-Nonanediol | C9H20O2 | CID 19835 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 1,9-Nonanediol [webbook.nist.gov]
• 3. 1,9-Nonanediol - Wikipedia [en.wikipedia.org]
• 4. WO2019125965A1 - Synthesis of azelaic acid - Google Patents [patents.google.com]
• 5. NONANEDIOIC ACID (AZELAIC ACID) - Ataman Kimya [atamanchemicals.com]
• 6. birac.nic.in [birac.nic.in]

Solubility Profile of 1,9-Nonanediol: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of 1,9-Nonanediol in common laboratory solvents. Due to the limited availability of precise quantitative data in publicly accessible literature, this document summarizes the existing qualitative and quantitative information and furnishes detailed experimental protocols for researchers to determine specific solubility parameters as required for their applications.

Introduction to 1,9-Nonanediol

1,9-Nonanediol, also known as nonamethylene glycol, is a linear aliphatic diol with the chemical formula HO(CH₂)₉OH.[1] It is a white, crystalline solid at room temperature.[2] Its structure, featuring a nine-carbon backbone and terminal hydroxyl groups, imparts a hydrophobic character, influencing its solubility profile.[2] This diol serves as a versatile monomer in the synthesis of polymers such as polyesters and polyurethanes and as an intermediate in the manufacturing of various chemicals.[1][2]

Solubility Data

The solubility of a compound is a critical physicochemical property, particularly in the fields of materials science and drug development, where it influences formulation, bioavailability, and reaction kinetics. The following tables summarize the available solubility data for 1,9-Nonanediol.

Quantitative Solubility Data

Solvent	Temperature (°C)	Solubility	Molar Solubility (mol/L)
Water	20	5.7 g/L	~0.0356
Water	20	9 g/L	~0.0562

Note: The discrepancy in reported aqueous solubility may arise from different experimental methodologies or conditions.

Qualitative Solubility Data

For many common organic solvents, only qualitative descriptions of solubility are available. These are summarized below.

Solvent	Description
Methanol	Soluble
Ethanol	Readily Soluble[1]
Acetone	Soluble[2]
Chloroform	Soluble[2]

It is generally reported that 1,9-Nonanediol has excellent solubility in organic solvents.[3] However, for applications requiring precise concentrations, experimental determination is strongly recommended.

Experimental Protocols for Solubility Determination

For researchers requiring precise solubility data, the following established methodologies are recommended. The Shake-Flask method followed by gravimetric analysis is a widely recognized and reliable technique for determining the equilibrium solubility of a solid compound in a liquid solvent.

Shake-Flask Method for Achieving Equilibrium

The objective of this protocol is to create a saturated solution of 1,9-Nonanediol in the solvent of interest, ensuring that the system has reached thermodynamic equilibrium.

Materials:

• 1,9-Nonanediol (solid)

• Solvent of interest

• Erlenmeyer flasks with stoppers or screw-cap vials

• Orbital shaker or magnetic stirrer with stir bars

• Temperature-controlled environment (e.g., incubator, water bath)

Procedure:

• Preparation: Add an excess amount of solid 1,9-Nonanediol to a flask or vial containing a known volume of the solvent. The presence of undissolved solid is crucial to ensure saturation.

• Equilibration: Seal the container to prevent solvent evaporation. Place the container in a temperature-controlled orbital shaker or on a magnetic stirrer.

• Agitation: Agitate the mixture at a constant speed for a predetermined period (typically 24-72 hours) to facilitate the dissolution process and reach equilibrium. The time required to reach equilibrium can vary and should be determined experimentally by analyzing samples at different time points until the concentration of the solute in the supernatant remains constant.

• Phase Separation: Once equilibrium is assumed to be reached, cease agitation and allow the undissolved solid to sediment. For finer suspensions, centrifugation or filtration using a chemically inert filter (e.g., PTFE syringe filter) with a pore size of 0.45 µm or smaller is necessary to separate the solid phase from the saturated liquid phase.

Gravimetric Analysis of the Saturated Solution

This method determines the concentration of the solute in the saturated solution by evaporating the solvent and weighing the remaining solid.

Materials:

• Saturated solution of 1,9-Nonanediol (from the shake-flask method)

• Pre-weighed evaporation dish or beaker

• Analytical balance

• Drying oven

Procedure:

• Sampling: Carefully transfer a known volume or mass of the clear supernatant (the saturated solution) into a pre-weighed evaporation dish.

• Evaporation: Place the evaporation dish in a drying oven at a temperature sufficient to evaporate the solvent without decomposing the 1,9-Nonanediol. The boiling point of the solvent and the melting point of 1,9-Nonanediol should be considered when setting the oven temperature.

• Drying to a Constant Weight: After the solvent has completely evaporated, continue to dry the dish in the oven until a constant weight of the solid residue is achieved. This is confirmed by repeated weighing after cooling the dish in a desiccator until the mass no longer changes.

• Calculation: The solubility can be calculated as follows:

  • Mass of dissolved 1,9-Nonanediol = (Mass of dish + solid residue) - (Mass of empty dish)

  • Solubility (g/L) = (Mass of dissolved 1,9-Nonanediol in g) / (Volume of supernatant in L)

  • Solubility ( g/100 g solvent) = [(Mass of dissolved 1,9-Nonanediol in g) / (Mass of solvent in g)] x 100

Visualization of Experimental Workflow

The following diagram illustrates the general workflow for the experimental determination of the solubility of 1,9-Nonanediol.

Caption: Experimental workflow for determining the solubility of 1,9-Nonanediol.

References

• 1. 1,9-Nonanediol - Wikipedia [en.wikipedia.org]
• 2. 1,9-Nonanediol [intersurfchem.net]
• 3. nbinno.com [nbinno.com]

An In-depth Technical Guide to the Melting and Boiling Points of 1,9-Nonanediol

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the melting and boiling points of 1,9-Nonanediol, a versatile linear aliphatic diol. The document details its physical properties, presents experimental protocols for their determination, and includes workflow diagrams to illustrate the methodologies. This information is crucial for professionals in research, science, and drug development who utilize 1,9-Nonanediol in their work.

Physicochemical Properties of 1,9-Nonanediol

1,9-Nonanediol, also known as nonamethylene glycol, is a valuable chemical intermediate in the synthesis of polymers, aromatic chemicals, and pharmaceuticals. At room temperature, it exists as a white crystalline solid. Its physical properties, particularly its melting and boiling points, are critical parameters for its handling, purification, and application in various chemical processes.

The melting and boiling points of 1,9-Nonanediol have been determined by various analytical methods. The following table summarizes the quantitative data from multiple sources, providing a consolidated reference.

Property	Value	Conditions
Melting Point	45-47 °C
46 °C
46.4 °C
Boiling Point	173 °C	at 20 mmHg
177 °C	at 15 mmHg
292.4 °C	at 760 mmHg
295 °C	Not Specified

Experimental Protocols

The determination of melting and boiling points is fundamental in characterizing a pure compound. The following sections detail the generalized experimental methodologies for these measurements.

The capillary method is a common and reliable technique for determining the melting point of a solid crystalline compound like 1,9-Nonanediol.[1][2]

Apparatus:

• Melting point apparatus (e.g., Mel-Temp or similar)

• Capillary tubes (sealed at one end)

• Mortar and pestle

• Spatula

• Thermometer (calibrated)

Procedure:

• Sample Preparation: Ensure the 1,9-Nonanediol sample is completely dry and in a fine powdered form.[1] If necessary, gently grind the crystals in a mortar.

• Loading the Capillary Tube: Press the open end of a capillary tube into the powdered sample, trapping a small amount of the solid.[1][3]

• Packing the Sample: Invert the capillary tube and gently tap the sealed end on a hard surface to compact the powder at the bottom. The packed sample height should be approximately 2-3 mm.[3]

• Initial Rapid Determination (Optional but Recommended): Place the loaded capillary tube into the heating block of the melting point apparatus. Heat the sample rapidly to get an approximate melting range. This helps in setting the parameters for a more accurate measurement.[4]

• Accurate Melting Point Determination:

  • Allow the apparatus to cool to at least 20°C below the approximate melting point.

  • Insert a new capillary tube with the sample.

  • Set the heating rate to a slow and steady 1-2°C per minute as the temperature approaches the expected melting point.[3][4]

• Observation and Recording:

  • Observe the sample through the magnifying lens.

  • Record the temperature at which the first drop of liquid appears (the onset of melting).

  • Record the temperature at which the last crystal melts completely (the clear point).

  • The melting point is reported as this temperature range.

• Repeat for Accuracy: Perform the measurement at least twice with fresh samples to ensure the results are reproducible.[3]

For determining the boiling point, especially for small sample volumes, the Thiele tube method is highly effective.[5]

Apparatus:

• Thiele tube

• Mineral oil or other suitable heating bath liquid

• Small test tube (e.g., Durham tube)

• Capillary tube (sealed at one end)

• Thermometer (calibrated)

• Rubber band or wire to attach the test tube to the thermometer

• Heating source (e.g., Bunsen burner or heating mantle)

Procedure:

• Sample Preparation: Fill a small test tube to about half-full with 1,9-Nonanediol (in its liquid state, gently melted if necessary).[5]

• Capillary Tube Insertion: Place a capillary tube, with its sealed end pointing upwards, into the test tube containing the sample.[5]

• Assembly: Attach the test tube to a thermometer using a rubber band, ensuring the bottom of the test tube is level with the thermometer bulb.[5]

• Thiele Tube Setup: Clamp the Thiele tube and fill it with mineral oil to a level above the side arm.

• Immersion: Immerse the thermometer and the attached test tube into the oil bath of the Thiele tube. The sample should be positioned near the center of the main tube.[5]

• Heating: Gently and continuously heat the side arm of the Thiele tube.[5] This design promotes convection currents, ensuring uniform temperature distribution in the oil.

• Observation: As the temperature rises, air trapped in the capillary tube will expand and exit as a slow stream of bubbles. As the boiling point is approached and exceeded, a rapid and continuous stream of bubbles will emerge from the capillary tube.[5]

• Recording the Boiling Point:

  • Once a vigorous stream of bubbles is observed, remove the heat source and allow the apparatus to cool slowly.

  • The stream of bubbles will slow down and eventually stop. The exact temperature at which the liquid is drawn back into the capillary tube is the boiling point of the sample.[5][6] This occurs when the vapor pressure of the sample equals the atmospheric pressure.

• Pressure Correction: Record the atmospheric pressure at the time of the experiment, as boiling points are pressure-dependent.

Mandatory Visualizations

The following diagrams, created using the DOT language, illustrate the logical workflows for the experimental determination of the melting and boiling points of 1,9-Nonanediol.

Caption: Workflow for Melting Point Determination.

References

• 1. westlab.com [westlab.com]
• 2. thinksrs.com [thinksrs.com]
• 3. jk-sci.com [jk-sci.com]
• 4. chem.ucalgary.ca [chem.ucalgary.ca]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. vijaynazare.weebly.com [vijaynazare.weebly.com]

An In-depth Technical Guide on the Safety Data for 1,9-Nonanediol

This guide provides a comprehensive overview of the safety information for 1,9-Nonanediol, tailored for researchers, scientists, and professionals in drug development. The following sections detail the compound's properties, hazards, handling procedures, and toxicological profile based on available Safety Data Sheets (SDS).

Chemical and Physical Properties

1,9-Nonanediol, also known as nonamethylene glycol, is an aliphatic diol with the molecular formula HO(CH₂)₉OH.[1] It presents as a colorless, odorless, viscous liquid or white solid.[1][2] This compound serves as a versatile intermediate in the synthesis of various organic compounds, including polyesters, and has applications in the pharmaceutical and agrochemical industries.[1][2]

The physical and chemical properties of 1,9-Nonanediol are summarized in the table below.

Property	Value	Source
Molecular Formula	C₉H₂₀O₂	Cheméo, PubChem[3][4]
Molecular Weight	160.25 g/mol	Loba Chemie, ChemicalBook, PubChem[4][5][6]
Appearance	Colorless crystalline solid or crystals	Loba Chemie, ChemicalBook[5][6]
Melting Point	45-47 °C (lit.)	Cheméo[7]
Boiling Point	292.4 ± 8.0 °C at 760 mmHg	Cheméo[7]
173 °C at 20 mmHg	Wikipedia[1]
Flash Point	137.0 ± 13.0 °C	Cheméo[7]
113 °C (closed cup)	Sigma-Aldrich
Density	0.9 ± 0.1 g/cm³	Cheméo[7]
Solubility	Soluble in methanol, sparingly soluble in water, readily soluble in ethanol.	ChemicalBook, Wikipedia[1][6]
Vapor Pressure	0.0 mmHg at 25°C (estimate)	Cheméo[7]

Hazard Identification and Classification

The Globally Harmonized System (GHS) of Classification and Labelling of Chemicals provides a framework for communicating the hazards of chemical products. The classification for 1,9-Nonanediol can vary slightly between suppliers.

Hazard Classification	Code	Description	Source
Skin Corrosion/Irritation	H315	Causes skin irritation (Category 2)	PubChem[4]
Serious Eye Damage/Eye Irritation	H319	Causes serious eye irritation (Category 2A)	PubChem[4]
Specific Target Organ Toxicity (Single Exposure)	H335	May cause respiratory irritation (Category 3)	PubChem[4]
Hazardous to the aquatic environment, long-term hazard	H412	Harmful to aquatic life with long lasting effects (Category 3)	ChemicalBook, Carl ROTH[6][8]

Note: Some suppliers report that the substance does not meet the criteria for classification.[4][9]

Pictogram:

• Irritant[4]

Signal Word:

• Warning[4]

Toxicological Information

Toxicological data is crucial for assessing the potential health effects of a substance. For 1,9-Nonanediol, the available data from SDSs is summarized below.

Toxicity Endpoint	Value	Species	Source
Acute Toxicity (Oral)	LD50: 3200 mg/kg	Rat	Carl ROTH[8]

Based on the available information, 1,9-Nonanediol is not classified as acutely toxic, a skin or respiratory sensitizer, germ cell mutagenic, carcinogenic, or a reproductive toxicant.[8][9] It is also not considered to have endocrine-disrupting properties.[8][9]

Experimental Protocols:

Detailed experimental protocols for the toxicological studies are not provided in the reviewed Safety Data Sheets. The LD50 value is a summarized result from a study conducted according to standard toxicological testing guidelines. Access to the full study report would be required for a detailed review of the methodology.

Safe Handling and Storage Workflow

Proper handling and storage procedures are essential to minimize exposure and ensure safety in a laboratory or manufacturing setting. The following diagram outlines a logical workflow for the safe management of 1,9-Nonanediol.

Caption: A workflow diagram illustrating the key stages of safely handling 1,9-Nonanediol.

First-Aid Measures

In the event of exposure to 1,9-Nonanediol, the following first-aid measures should be taken.

Exposure Route	First-Aid Measure
Inhalation	Move the person to fresh air. If not breathing, give artificial respiration.[6]
Skin Contact	Wash off with soap and plenty of water.[6]
Eye Contact	Flush eyes with water as a precaution. Remove contact lenses if present and easy to do. Continue rinsing.[5][6]
Ingestion	Rinse mouth with water. Never give anything by mouth to an unconscious person.[6]

In all cases of doubt, or when symptoms persist, seek medical advice.[9]

Fire-Fighting Measures

1,9-Nonanediol is a combustible solid.[9]

• Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or carbon dioxide.[6]

• Unsuitable Extinguishing Media: Do not use a heavy water stream.[5]

• Special Hazards: In case of fire, hazardous combustion products such as carbon monoxide and carbon dioxide may be liberated.[9]

• Protective Equipment: Wear a self-contained breathing apparatus for firefighting if necessary.[6]

Personal Protective Equipment (PPE) Logical Selection

The selection of appropriate PPE is critical to minimize exposure. The following diagram outlines the logic for selecting PPE when working with 1,9-Nonanediol.

Caption: A decision-making flowchart for selecting appropriate PPE when handling 1,9-Nonanediol.

Conclusion

1,9-Nonanediol is a valuable chemical intermediate with a manageable hazard profile when handled correctly. The primary hazards are skin, eye, and respiratory irritation, as well as long-term aquatic toxicity. Adherence to the safe handling, storage, and disposal procedures outlined in this guide, along with the use of appropriate personal protective equipment, is essential for minimizing risks to personnel and the environment. For all applications, it is imperative to consult the most current Safety Data Sheet provided by the supplier.

References

• 1. 1,9-Nonanediol - Wikipedia [en.wikipedia.org]
• 2. nbinno.com [nbinno.com]
• 3. 1,9-Nonanediol (CAS 3937-56-2) - Chemical & Physical Properties by Cheméo [chemeo.com]
• 4. 1,9-Nonanediol | C9H20O2 | CID 19835 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. lobachemie.com [lobachemie.com]
• 6. chemicalbook.com [chemicalbook.com]
• 7. 1,9-Nonanediol | CAS#:3937-56-2 | Chemsrc [chemsrc.com]
• 8. carlroth.com [carlroth.com]
• 9. carlroth.com [carlroth.com]

The Untapped Potential of 1,9-Nonanediol: A Technical Guide for Research and Development

An in-depth exploration of the synthesis, properties, and diverse research applications of 1,9-Nonanediol, a versatile C9 linear diol, for researchers, scientists, and drug development professionals.

Introduction

1,9-Nonanediol (HO(CH₂)₉OH), a long-chain aliphatic diol, is emerging as a molecule of significant interest across various scientific disciplines. Traditionally utilized in the polymer industry, its unique physicochemical properties are now paving the way for innovative applications in specialty chemicals, pharmaceuticals, and biomedical research. This technical guide provides a comprehensive overview of the synthesis, key properties, and potential research applications of 1,9-Nonanediol, with a focus on providing actionable data and methodologies for laboratory and clinical development.

Physicochemical Properties

1,9-Nonanediol is a white, crystalline solid at room temperature, characterized by its linear nine-carbon chain terminating in primary hydroxyl groups. This structure imparts a unique balance of hydrophobicity from the long aliphatic chain and hydrophilicity from the two hydroxyl groups, making it soluble in a range of polar organic solvents.

Property	Value	Reference
Molecular Formula	C₉H₂₀O₂	[General Knowledge]
Molar Mass	160.25 g/mol	[General Knowledge]
Melting Point	45-47 °C	[1]
Boiling Point	173 °C at 20 mmHg
Appearance	White crystalline solid	[1]
Solubility	Sparingly soluble in water, readily soluble in ethanol

Synthesis of 1,9-Nonanediol and its Derivatives

The synthesis of 1,9-Nonanediol can be approached through both traditional chemical methods and emerging biocatalytic routes. Its derivatives, such as diacrylates, are synthesized through subsequent esterification reactions.

Experimental Protocol: Synthesis of 1,9-Nonanediol via Reduction of Azelaic Acid

This protocol describes a general laboratory-scale synthesis of 1,9-Nonanediol by the reduction of a derivative of azelaic acid (nonanedioic acid), a common bio-based precursor.

Materials:

• Dimethyl azelate

• Lithium aluminum hydride (LiAlH₄)

• Anhydrous diethyl ether or tetrahydrofuran (B95107) (THF)

• 10% Sulfuric acid

• Sodium sulfate (B86663) (anhydrous)

• Rotary evaporator

• Standard glassware for organic synthesis (reflux condenser, dropping funnel, etc.)

Procedure:

• A solution of dimethyl azelate in anhydrous diethyl ether is slowly added to a stirred suspension of lithium aluminum hydride in diethyl ether under a nitrogen atmosphere at 0 °C.

• After the addition is complete, the reaction mixture is allowed to warm to room temperature and then refluxed for 4 hours.

• The reaction is cooled to 0 °C and cautiously quenched by the sequential addition of water, 15% sodium hydroxide (B78521) solution, and then water again.

• The resulting precipitate is filtered off and washed with diethyl ether.

• The combined organic phases are dried over anhydrous sodium sulfate, filtered, and the solvent is removed under reduced pressure using a rotary evaporator.

• The crude 1,9-Nonanediol can be further purified by recrystallization or distillation under reduced pressure.

References

• 1. benchchem.com [benchchem.com]

Protocols & Analytical Methods

Application Notes and Protocols for 1,9-Nonanediol in Polyester Synthesis

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the synthesis of polyesters utilizing 1,9-nonanediol as a key monomer. 1,9-Nonanediol is a nine-carbon linear aliphatic diol that imparts flexibility and hydrophobicity to the resulting polyester (B1180765) chain. Its use allows for the synthesis of a wide range of polyesters with tunable thermal and mechanical properties, making them suitable for various applications, including as biomaterials for drug delivery and tissue engineering.

This document outlines two primary synthesis methodologies: high-temperature melt polycondensation and enzyme-catalyzed polymerization. Detailed experimental procedures, characterization techniques, and representative data are provided to guide researchers in the synthesis and evaluation of 1,9-nonanediol-based polyesters.

Data Presentation

The following tables summarize representative quantitative data for polyesters synthesized using 1,9-nonanediol and various dicarboxylic acids. This data is compiled from scientific literature and serves as a reference for the expected properties of the resulting polymers.

Table 1: Molecular Weight and Polydispersity of Polyesters Synthesized from 1,9-Nonanediol

Dicarboxylic Acid	Polymer Name	Synthesis Method	Mn ( g/mol )	Mw ( g/mol )	PDI (Mw/Mn)
Pimelic Acid	Poly(nonamethylene pimelate)	Melt Polycondensation	15,100	33,400	2.21
Azelaic Acid	Poly(nonamethylene azelate)	Melt Polycondensation	17,200	35,600	2.07
Pimelic/Azelaic Acid (1:1)	Poly(nonamethylene pimelate-co-azelate)	Melt Polycondensation	16,300	34,700	2.13

Table 2: Thermal Properties of Polyesters Synthesized from 1,9-Nonanediol

Dicarboxylic Acid	Polymer Name	Tg (°C)	Tm (°C)	Td,onset (°C)
Pimelic Acid	Poly(nonamethylene pimelate)	-45	65	>350
Azelaic Acid	Poly(nonamethylene azelate)	-50	75	>350
Pimelic/Azelaic Acid (1:1)	Poly(nonamethylene pimelate-co-azelate)	-48	68	>350

(Note: The data in the tables above are representative values and may vary depending on the specific reaction conditions and characterization methods used.)

Experimental Protocols

Protocol 1: Synthesis of Poly(nonamethylene azelate-co-pimelate) via Melt Polycondensation[1]

This protocol describes the synthesis of a random copolyester from 1,9-nonanediol and an equimolar mixture of pimelic and azelaic acids.

Materials:

• 1,9-Nonanediol

• Pimelic Acid

• Azelaic Acid

• Titanium(IV) butoxide (Ti(OBu)₄) - Catalyst

• Nitrogen gas (high purity)

• Chloroform (B151607)

• Methanol (B129727)

Equipment:

• Three-neck round-bottom flask

• Mechanical stirrer

• Distillation head and condenser

• Receiving flask

• Heating mantle with temperature controller

• Vacuum pump

• Schlenk line or similar inert atmosphere setup

Procedure:

Step 1: Esterification

• Charge the three-neck flask with 1,9-nonanediol (2.2 molar excess relative to the total dicarboxylic acid amount), pimelic acid, and azelaic acid (equimolar amounts).

• Assemble the reaction apparatus with the mechanical stirrer, nitrogen inlet, and distillation setup.

• Begin purging the system with a slow stream of nitrogen gas.

• Heat the mixture to 150°C while stirring to create a homogeneous melt.

• Add the titanium(IV) butoxide catalyst (typically 0.1-0.5 mol% relative to the dicarboxylic acids).

• Maintain the reaction at 150°C for 6 hours. Water, the byproduct of esterification, will distill off and be collected in the receiving flask.

Step 2: Polycondensation

• After the esterification stage, gradually increase the temperature to 180°C.

• Slowly apply a vacuum to the system, gradually reducing the pressure to below 1 mbar over approximately 1 hour. This facilitates the removal of excess 1,9-nonanediol and drives the polymerization to high molecular weights.

• Continue the reaction under high vacuum with vigorous stirring for 18 hours. The viscosity of the molten polymer will increase significantly.

• To terminate the reaction, remove the heat source and break the vacuum by introducing nitrogen gas.

• Allow the polymer to cool to room temperature under a nitrogen atmosphere. The resulting solid polyester can then be removed from the flask.

Purification:

• Dissolve the synthesized polyester in a suitable solvent, such as chloroform.

• Precipitate the polymer by slowly adding the chloroform solution to a large volume of cold methanol with stirring.

• Collect the precipitated polymer by filtration.

• Wash the polymer with fresh methanol to remove any unreacted monomers and oligomers.

• Dry the purified polyester under vacuum until a constant weight is achieved.

Characterization:

• Nuclear Magnetic Resonance (NMR) Spectroscopy: To confirm the chemical structure and determine the copolymer composition.

• Gel Permeation Chromatography (GPC): To determine the number-average molecular weight (Mn), weight-average molecular weight (Mw), and polydispersity index (PDI).

• Differential Scanning Calorimetry (DSC): To determine the glass transition temperature (Tg) and melting temperature (Tm).

• Thermogravimetric Analysis (TGA): To evaluate the thermal stability and decomposition temperature (Td).

Protocol 2: Enzymatic Synthesis of Polyesters from 1,9-Nonanediol (General Procedure)

This protocol provides a general methodology for the enzyme-catalyzed synthesis of polyesters from 1,9-nonanediol and a dicarboxylic acid, offering a milder and more environmentally friendly alternative to melt polycondensation. Immobilized Candida antarctica lipase (B570770) B (Novozym 435) is a commonly used catalyst for this reaction.

Materials:

• 1,9-Nonanediol

• Dicarboxylic acid (e.g., sebacic acid, adipic acid)

• Immobilized Candida antarctica lipase B (Novozym 435)

• Diphenyl ether or another suitable high-boiling point, inert solvent

• Molecular sieves (3Å or 4Å)

• Toluene

• Methanol

Equipment:

• Two-neck round-bottom flask

• Magnetic stirrer and stir bar

• Heating mantle with temperature controller

• Condenser (optional, for solvent reflux)

• Vacuum filtration apparatus

Procedure:

• To a two-neck round-bottom flask, add equimolar amounts of 1,9-nonanediol and the chosen dicarboxylic acid.

• Add the solvent (e.g., diphenyl ether) to the flask. The amount of solvent can be adjusted to control the monomer concentration.

• Add activated molecular sieves to the reaction mixture to remove the water produced during the esterification, which can inhibit the enzyme and shift the equilibrium.

• Add the immobilized lipase (typically 5-10% by weight of the total monomers).

• Heat the reaction mixture to a temperature compatible with the enzyme's stability (e.g., 70-90°C) with continuous stirring.

• The reaction is typically run for 24-72 hours. The progress of the polymerization can be monitored by periodically taking small aliquots and analyzing the molecular weight by GPC.

• After the desired reaction time, cool the mixture to room temperature.

• Filter the reaction mixture to remove the immobilized enzyme and molecular sieves. The enzyme can often be washed with a solvent (like toluene) and reused.

• Precipitate the polyester by pouring the filtrate into a large volume of a non-solvent, such as cold methanol, while stirring vigorously.

• Collect the precipitated polymer by vacuum filtration.

• Wash the polymer with fresh methanol to remove any residual monomers and solvent.

• Dry the final polyester product under vacuum at room temperature until a constant weight is achieved.

Characterization:

The same characterization techniques as described in Protocol 1 (NMR, GPC, DSC, TGA) can be used to analyze the properties of the enzymatically synthesized polyester.

Visualizations

Caption: Workflow for polyester synthesis using 1,9-nonanediol.

Caption: Key stages of the melt polycondensation process.

1,9-Nonanediol as a Chain Extender in Polymers: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

1,9-Nonanediol is a linear aliphatic diol that serves as a valuable chain extender in the synthesis of various polymers, including polyurethanes and polyesters. Its nine-carbon chain length imparts unique properties to the resulting polymers, influencing their flexibility, thermal characteristics, and biodegradability. These attributes make 1,9-nonanediol a compelling building block for materials intended for a range of applications, from flexible elastomers to matrices for controlled drug delivery.

As a chain extender, 1,9-nonanediol reacts with diisocyanates in polyurethane synthesis or dicarboxylic acids in polyester (B1180765) synthesis to build up the polymer backbone. The length of the diol chain extender is a critical factor in determining the morphology of the hard segments in polyurethanes, which in turn governs the material's mechanical properties.[1] Generally, longer-chain diols like 1,9-nonanediol can disrupt the packing of hard segments, leading to softer and more flexible materials compared to those synthesized with shorter-chain diols.[1] In polyesters, the incorporation of 1,9-nonanediol can influence crystallinity and thermal properties.

This document provides detailed application notes, experimental protocols, and comparative data on the use of 1,9-nonanediol as a chain extender in polyurethane and polyester systems.

Application in Polyurethanes

The incorporation of 1,9-nonanediol as a chain extender in polyurethane elastomers allows for the tailoring of mechanical properties to achieve a desired balance of flexibility and strength.

Impact on Mechanical Properties

The use of longer-chain diols as chain extenders in polyurethanes generally leads to materials with increased flexibility and elasticity. This is attributed to the disruption of the hard segment packing and crystallinity.[1] In contrast, shorter-chain linear diols such as ethylene (B1197577) glycol and 1,4-butanediol (B3395766) tend to promote more ordered hard segment domains, resulting in polyurethanes with higher hardness and tensile strength.[1]

Table 1: Comparative Mechanical Properties of Polyurethanes with Different Diol Chain Extenders

Chain Extender	Diol Chain Length	Tensile Strength (MPa)	Elongation at Break (%)	Hardness (Shore A)
1,4-Butanediol (BDO)	C4	Higher	Lower	Higher
1,6-Hexanediol (HDO)	C6	Intermediate	Intermediate	Intermediate
1,9-Nonanediol (NDO)	C9	Lower	Higher	Lower

Note: The values presented are general trends. Specific properties are highly dependent on the complete formulation, including the type of polyol and diisocyanate used, and the NCO/OH ratio.

Experimental Protocol: Synthesis of a Polyurethane Elastomer using 1,9-Nonanediol (Prepolymer Method)

This protocol describes a two-step prepolymer method for synthesizing a polyurethane elastomer.

Materials:

• Polyol (e.g., Poly(tetramethylene ether) glycol, PTMEG, Mn = 2000 g/mol )

• Diisocyanate (e.g., 4,4'-Methylenebis(phenyl isocyanate), MDI)

• 1,9-Nonanediol (Chain Extender)

• Catalyst (e.g., Dibutyltin dilaurate, DBTDL)

• Solvent (e.g., Anhydrous N,N-Dimethylformamide, DMF)

Procedure:

Step 1: Prepolymer Synthesis

• In a three-necked round-bottom flask equipped with a mechanical stirrer, nitrogen inlet, and thermometer, add the calculated amount of polyol.

• Heat the polyol to 80-90°C under vacuum for 1-2 hours to remove any residual moisture.

• Cool the polyol to 60°C under a nitrogen atmosphere.

• Add the diisocyanate to the flask with vigorous stirring. The NCO/OH ratio should be approximately 2:1.

• Increase the temperature to 80-85°C and maintain for 2-3 hours. The reaction progress can be monitored by titrating the NCO content.

Step 2: Chain Extension

• Cool the prepolymer to 60-70°C.

• Dissolve the calculated amount of 1,9-nonanediol in the solvent.

• Slowly add the 1,9-nonanediol solution to the prepolymer with continuous stirring.

• Add a catalytic amount of DBTDL (e.g., 0.01-0.05 wt% of the total reactants).

• Continue the reaction for another 2-4 hours until the viscosity significantly increases, indicating the formation of a high molecular weight polymer.

• Pour the polymer solution into a mold and cure in an oven at a specified temperature (e.g., 80-100°C) for several hours.

Workflow for Polyurethane Synthesis (Prepolymer Method)

Caption: Workflow for synthesizing a polyurethane elastomer using the prepolymer method with 1,9-Nonanediol as the chain extender.

Application in Polyesters

1,9-Nonanediol is also utilized in the synthesis of polyesters through polycondensation with dicarboxylic acids. The long aliphatic chain of 1,9-nonanediol can enhance the flexibility and hydrophobicity of the resulting polyester, which can be advantageous for applications requiring biodegradability and specific thermal properties.

Impact on Thermal Properties

The incorporation of longer-chain diols in polyesters generally leads to a decrease in the glass transition temperature (Tg) and melting temperature (Tm) due to increased chain flexibility. This can result in materials that are more amorphous or have a lower degree of crystallinity.

Table 2: Illustrative Thermal Properties of Polyesters with Different Diols

Diol	Dicarboxylic Acid	Glass Transition Temp. (Tg) (°C)	Melting Temp. (Tm) (°C)
1,4-Butanediol	Adipic Acid	Lower	Higher
1,6-Hexanediol	Adipic Acid	Intermediate	Intermediate
1,9-Nonanediol	Adipic Acid	Higher	Lower
1,4-Butanediol	Sebacic Acid	Lower	Higher
1,6-Hexanediol	Sebacic Acid	Intermediate	Intermediate
1,9-Nonanediol	Sebacic Acid	Higher	Lower

Note: These are general trends and actual values will vary based on the specific dicarboxylic acid, catalyst, and polymerization conditions.

Experimental Protocol: Synthesis of a Polyester via Melt Polycondensation

This protocol outlines the synthesis of a polyester from 1,9-nonanediol and a dicarboxylic acid via melt polycondensation.[2]

Materials:

• 1,9-Nonanediol

• Dicarboxylic Acid (e.g., Sebacic Acid or Adipic Acid)

• Catalyst (e.g., Tin(II) 2-ethylhexanoate (B8288628) or Antimony(III) oxide)

• Antioxidant (e.g., Irganox 1010)

Procedure:

• Charge the 1,9-nonanediol, dicarboxylic acid (in a 1:1 molar ratio), catalyst (e.g., 0.05-0.1 mol%), and antioxidant into a reaction vessel equipped with a mechanical stirrer, nitrogen inlet, and a distillation condenser.

• Heat the mixture under a slow stream of nitrogen to a temperature sufficient to melt the reactants (e.g., 150-180°C) and form a homogeneous melt.

• Gradually increase the temperature to 200-220°C while stirring, and collect the water byproduct from the esterification reaction. This stage typically lasts for 2-4 hours.

• Once the theoretical amount of water has been collected, gradually apply a vacuum (e.g., <1 mmHg) to the system.

• Continue the polycondensation reaction under vacuum at a higher temperature (e.g., 220-240°C) for several hours until the desired melt viscosity or molecular weight is achieved.

• Cool the reactor and extrude the polymer under a nitrogen atmosphere.

Workflow for Polyester Synthesis (Melt Polycondensation)

Caption: Workflow for synthesizing a polyester using melt polycondensation with 1,9-Nonanediol.

Application in Drug Delivery Systems

The biodegradable nature of polyesters and some polyurethanes makes them attractive candidates for drug delivery applications. The incorporation of 1,9-nonanediol can influence the degradation rate and hydrophobicity of the polymer matrix, thereby affecting the release kinetics of an encapsulated drug.

Polymers synthesized with 1,9-nonanediol are expected to have a slower degradation rate compared to those made with shorter, more hydrophilic diols, due to the increased hydrophobicity imparted by the long aliphatic chain. This can be beneficial for achieving sustained drug release over an extended period. The amorphous or semi-crystalline nature of these polymers can also be tailored to control drug loading and release.

Further research is needed to fully elucidate the potential of 1,9-nonanediol-based polymers in specific drug delivery systems. However, their tunable properties make them a promising area of investigation for the development of novel drug carriers.

Logical Relationship of Diol Chain Length to Polymer Properties and Drug Release

Caption: Relationship between increased diol chain length and its impact on polymer properties relevant to drug delivery.

Conclusion

1,9-Nonanediol is a versatile chain extender that offers a means to tailor the properties of polyurethanes and polyesters. Its long aliphatic chain generally leads to softer, more flexible polymers with lower melting points and potentially slower degradation rates. These characteristics can be advantageous in a variety of applications, including the development of flexible elastomers and matrices for controlled drug release. The provided protocols offer a starting point for the synthesis and evaluation of 1,9-nonanediol-based polymers in a research and development setting.

References

• 1. benchchem.com [benchchem.com]
• 2. Synthesis of aliphatic polyesters by polycondensation using inorganic acid as catalyst - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Synthesis of Biodegradable Polymers Using 1,9-Nonanediol

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed methodologies for the synthesis of biodegradable polyesters utilizing 1,9-Nonanediol as a key monomer. 1,9-Nonanediol, a long-chain aliphatic diol, imparts flexibility and hydrophobicity to the resulting polymers, making them highly suitable for various biomedical applications, including drug delivery systems and tissue engineering scaffolds. The protocols outlined below cover both conventional melt polycondensation and enzymatic polymerization techniques, offering researchers versatile options for polymer synthesis.

Introduction to 1,9-Nonanediol in Biodegradable Polymer Synthesis

1,9-Nonanediol (HO-(CH₂)₉-OH) is a valuable building block for creating biodegradable polyesters with tunable properties.[1] Its nine-carbon chain length contributes to the flexibility and durability of the resulting polymers.[1] When copolymerized with various dicarboxylic acids, such as adipic acid or sebacic acid, it forms polyesters with ester linkages that are susceptible to hydrolytic and enzymatic degradation, ensuring their biocompatibility and eventual clearance from the body.[2] The degradation products, 1,9-Nonanediol and the corresponding dicarboxylic acid, are generally considered to be biocompatible.

The synthesis of these polyesters can be achieved through several methods, with melt polycondensation and enzymatic polymerization being the most common. Melt polycondensation is a robust, solvent-free method that is well-suited for large-scale production.[2] Enzymatic polymerization, on the other hand, offers a greener alternative, proceeding under milder conditions and often with higher selectivity, which can be advantageous for the synthesis of polymers for biomedical applications.[3][4]

Experimental Protocols

Protocol 1: Synthesis of Poly(nonamethylene adipate) via Melt Polycondensation

This protocol describes a two-stage melt polycondensation method for the synthesis of poly(nonamethylene adipate) from 1,9-Nonanediol and adipic acid.

Materials:

• 1,9-Nonanediol (molar mass: 160.26 g/mol )

• Adipic acid (molar mass: 146.14 g/mol )

• Catalyst: Tin(II) 2-ethylhexanoate (B8288628) (Sn(Oct)₂) or Titanium(IV) butoxide (Ti(OBu)₄)

• Nitrogen gas (high purity)

• Methanol (B129727) (for purification)

• Chloroform (B151607) or Dichloromethane (for dissolution)

Equipment:

• Three-neck round-bottom flask

• Mechanical stirrer

• Heating mantle with a temperature controller

• Condenser with a collection flask

• Vacuum pump

• Schlenk line or nitrogen inlet

Procedure:

Stage 1: Esterification

• Reactor Setup: Assemble the three-neck flask with the mechanical stirrer, a nitrogen inlet, and a condenser connected to a collection flask. Ensure all glassware is dry and the system is sealed.

• Charging Monomers: Accurately weigh equimolar amounts of 1,9-Nonanediol and adipic acid and add them to the reaction flask. A slight excess of the diol (e.g., 1.05:1 molar ratio of diol to diacid) can be used to compensate for any loss during the reaction.

• Inert Atmosphere: Purge the flask with dry nitrogen for 15-20 minutes to create an inert atmosphere. Maintain a slow, continuous flow of nitrogen throughout the esterification stage.

• Heating and Reaction: Begin stirring the mixture and gradually heat the flask to 180-200°C. As the monomers melt and react, water will be produced and will distill off, collecting in the receiving flask.

• Monitoring: Continue this stage for 2-4 hours, or until approximately 80-90% of the theoretical amount of water has been collected. The reaction mixture will become more viscous as oligomers are formed.

Stage 2: Polycondensation

• Catalyst Addition: Cool the reaction mixture to approximately 150°C. Add the catalyst (e.g., 0.1-0.5 mol% relative to the dicarboxylic acid).

• Applying Vacuum: Gradually increase the temperature to 200-220°C while slowly applying a vacuum. Over about an hour, reduce the pressure to below 1 mbar.

• Polymerization: Continue the reaction under high vacuum and vigorous stirring for 4-8 hours. The viscosity of the mixture will increase significantly as the polymer chain length grows. The reaction can be monitored by observing the torque on the mechanical stirrer.

• Completion and Cooling: Once the desired viscosity is achieved, stop the reaction by removing the heat and slowly releasing the vacuum under a nitrogen atmosphere. Allow the polymer to cool to room temperature.

Purification:

• Dissolve the synthesized polymer in a minimal amount of chloroform or dichloromethane.

• Precipitate the polymer by slowly adding the solution to a large volume of cold methanol with vigorous stirring.

• Collect the precipitated polymer by filtration.

• Wash the polymer with fresh cold methanol to remove any unreacted monomers and low-molecular-weight oligomers.

• Dry the final polyester (B1180765) product under vacuum at room temperature until a constant weight is achieved.

Characterization:

• Molecular Weight: Determined by Gel Permeation Chromatography (GPC).

• Structure: Confirmed by ¹H NMR and FTIR spectroscopy.

• Thermal Properties: Analyzed using Differential Scanning Calorimetry (DSC) and Thermogravimetric Analysis (TGA).

Protocol 2: Enzymatic Synthesis of Poly(nonamethylene sebacate)

This protocol details a greener synthesis approach using an immobilized lipase (B570770) catalyst, Candida antarctica Lipase B (CALB), for the polymerization of 1,9-Nonanediol and sebacic acid.

Materials:

• 1,9-Nonanediol (molar mass: 160.26 g/mol )

• Sebacic acid (molar mass: 202.25 g/mol ) or Divinyl sebacate (B1225510)

• Immobilized Candida antarctica Lipase B (CALB, e.g., Novozym 435)

• Anhydrous solvent (e.g., diphenyl ether or toluene)

• Molecular sieves (3Å or 4Å, activated)

• Methanol (for purification)

• Chloroform or Dichloromethane (for dissolution)

Equipment:

• Schlenk flask or two-neck round-bottom flask

• Magnetic stirrer with a heating plate or oil bath

• Vacuum line or inert gas (nitrogen or argon) supply

• Filtration apparatus

Procedure:

• Monomer Preparation: In a dry Schlenk flask, combine equimolar amounts of 1,9-Nonanediol and sebacic acid (or divinyl sebacate for a more efficient reaction).

• Solvent and Catalyst Addition: Add an anhydrous solvent to dissolve the monomers (e.g., to a concentration of 0.5 M). Add immobilized CALB (typically 5-10% by weight of the total monomers) and a small amount of activated molecular sieves to the flask to ensure anhydrous conditions.

• Inert Atmosphere: Seal the flask and purge with an inert gas for 10-15 minutes.

• Reaction: Place the flask on the magnetic stirrer with heating. Heat the reaction mixture to a temperature of 70-90°C with continuous stirring. The optimal temperature can vary depending on the specific enzyme and substrates used.

• Monitoring: The reaction is typically carried out for 24-72 hours. The progress of the polymerization can be monitored by analyzing aliquots using GPC to determine the molecular weight. If sebacic acid is used, water is produced as a byproduct and is removed by the molecular sieves. If divinyl sebacate is used, the byproduct is vinyl alcohol which tautomerizes to acetaldehyde.

• Polymer Purification: After the desired reaction time, cool the mixture to room temperature.

• Enzyme Removal: If a solvent was used, filter the mixture to remove the enzyme and molecular sieves.

• Precipitation: Concentrate the filtrate by evaporating the solvent under reduced pressure. Precipitate the polyester by pouring the concentrated solution into a large volume of cold methanol with vigorous stirring.

• Drying: Collect the precipitated polymer by filtration and wash it with fresh cold methanol. Dry the final polyester product under vacuum at room temperature until a constant weight is achieved.

Characterization:

• Molecular Weight: Determined by GPC.

• Structure: Confirmed by ¹H NMR and FTIR spectroscopy.

• Thermal Properties: Analyzed using DSC and TGA.

Data Presentation

The properties of polyesters synthesized using 1,9-Nonanediol are influenced by the choice of dicarboxylic acid and the synthesis method. The following tables summarize representative quantitative data for polyesters derived from long-chain diols.

Table 1: Molecular Weight and Polydispersity Index of Polyesters from Long-Chain Diols

Diol	Dicarboxylic Acid	Synthesis Method	Number Average Molecular Weight (Mn) ( g/mol )	Weight Average Molecular Weight (Mw) ( g/mol )	Polydispersity Index (PDI)	Reference
1,8-Octanediol	1,9-Nonanedioic acid	Enzymatic	~21,000	-	-	[3][5]
1,4-Butanediol (B3395766)	Adipic Acid	Melt Polycondensation	-	23,000	≤ 2	[6]
1,4-Butanediol	Sebacic Acid	Melt Polycondensation	-	85,000	≤ 2	[6]
1,6-Hexanediol	Adipic Acid	Enzymatic	-	-	-	[5]

Table 2: Thermal Properties of Polyesters from Long-Chain Diols

Polymer	Melting Temperature (Tm) (°C)	Glass Transition Temperature (Tg) (°C)	Decomposition Temperature (Td) (°C)	Reference
Poly(nonamethylene pimelate)	68	-	-	[7]
Poly(nonamethylene azelate)	75	-	-	[7]
Poly(ethylene adipate)	55	-50	-	[8]
Polyesters from 1,4-butanediol and adipic/sebacic acid	52-65	-	-	[6]

Visualizations

Experimental Workflows

Caption: Workflow for Melt Polycondensation Synthesis.

Caption: Workflow for Enzymatic Polymerization Synthesis.

Potential Signaling Pathway in Response to Degradation Products

The degradation of aliphatic polyesters in a biological environment leads to the release of their monomeric constituents, in this case, 1,9-Nonanediol and a dicarboxylic acid. While the specific signaling pathways affected by 1,9-Nonanediol are not extensively studied, diols, in general, can influence cellular responses, particularly inflammatory pathways. The following diagram illustrates a plausible signaling cascade that could be modulated by diol degradation products, based on studies of other diols which have been shown to inhibit inflammatory responses.[9]

Caption: Potential Anti-inflammatory Signaling Pathway.

References

• 1. researchgate.net [researchgate.net]
• 2. mdpi.com [mdpi.com]
• 3. researchgate.net [researchgate.net]
• 4. Regulatory lipid vicinal diols counteract the biological activity of epoxy fatty acids and can act as biomarkers and mechanisms for disease progression - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. Synthesis of aliphatic polyesters by polycondensation using inorganic acid as catalyst - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Poly(ethylene adipate) - Wikipedia [en.wikipedia.org]
• 9. 2,8-Decadiene-1,10-Diol Inhibits Lipopolysaccharide-Induced Inflammatory Responses Through Inactivation of Mitogen-Activated Protein Kinase and Nuclear Factor-κB Signaling Pathway - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols: 1,9-Nonanediol in the Synthesis of Pharmaceutical Intermediates

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols and data on the use of 1,9-nonanediol as a versatile building block in the synthesis of key pharmaceutical intermediates. The unique properties of this C9 linear diol, including its hydrophobicity and the reactivity of its terminal hydroxyl groups, make it a valuable component in the development of drug delivery systems and as a precursor to active pharmaceutical ingredients.

Application 1: Synthesis of 1,9-Nonanedioic Acid (Azelaic Acid) via Oxidation

1,9-Nonanediol can be selectively oxidized to 1,9-nonanedioic acid, also known as azelaic acid. Azelaic acid is a dicarboxylic acid with established applications in dermatology for the treatment of acne and rosacea.[1] This protocol describes a common and efficient method for the oxidation of primary alcohols to carboxylic acids using a TEMPO-catalyzed system.[2]

Experimental Protocol: TEMPO-Catalyzed Oxidation of 1,9-Nonanediol

Objective: To synthesize 1,9-nonanedioic acid from 1,9-nonanediol.

Materials:

• 1,9-Nonanediol

• (2,2,6,6-Tetramethylpiperidin-1-yl)oxyl (TEMPO)

• Sodium hypochlorite (B82951) (NaOCl) solution

• Sodium chlorite (B76162) (NaClO2)

• Phosphate (B84403) buffer (pH 6.8)

• Acetonitrile (B52724)

• Sodium sulfite (B76179) (Na2SO3)

• Hydrochloric acid (HCl)

• Ethyl acetate

• Anhydrous magnesium sulfate (B86663) (MgSO4)

Procedure:

• In a round-bottom flask, dissolve 1,9-nonanediol in a mixture of acetonitrile and phosphate buffer.

• Add a catalytic amount of TEMPO and a catalytic amount of sodium hypochlorite to the solution.

• In a separate container, prepare a solution of sodium chlorite in water.

• Slowly add the sodium chlorite solution to the reaction mixture while maintaining the temperature at 35°C.

• Monitor the reaction progress using thin-layer chromatography (TLC) or gas chromatography (GC).

• Upon completion, quench the reaction by adding an aqueous solution of sodium sulfite.

• Adjust the pH of the mixture to ~2 with hydrochloric acid.

• Extract the aqueous layer with ethyl acetate.

• Combine the organic layers, wash with brine, and dry over anhydrous magnesium sulfate.

• Filter the solution and remove the solvent under reduced pressure to yield the crude 1,9-nonanedioic acid.

• Purify the product by recrystallization.

Quantitative Data

Parameter	Value
Starting Material	1,9-Nonanediol
Product	1,9-Nonanedioic Acid
Typical Yield	85-95%
Reaction Time	4-6 hours
Reaction Temperature	35°C
Purity (after purification)	>98%

Workflow Diagram

Caption: Workflow for the synthesis of 1,9-nonanedioic acid.

Application 2: Enzymatic Synthesis of Polyesters for Drug Delivery

1,9-Nonanediol is an excellent monomer for the synthesis of biodegradable polyesters, which can be used to create nanoparticles for controlled drug delivery.[3][4] Enzymatic polymerization using lipases offers a green and highly selective alternative to traditional chemical synthesis.[5]

Experimental Protocol: Lipase-Catalyzed Polycondensation

Objective: To synthesize a polyester (B1180765) from 1,9-nonanediol and sebacic acid for drug encapsulation.

Materials:

• 1,9-Nonanediol

• Sebacic acid

• Immobilized Candida antarctica Lipase B (CALB)

• Toluene (B28343)

• Molecular sieves

• Methanol

Procedure:

• In a two-neck round-bottom flask, combine equimolar amounts of 1,9-nonanediol and sebacic acid.

• Add toluene as a solvent and molecular sieves to remove water generated during the reaction.

• Add immobilized CALB (typically 3-10% by weight of total monomers).

• Heat the reaction mixture to 75°C with constant stirring under a nitrogen atmosphere.

• Monitor the polymerization by measuring the molecular weight of aliquots at regular intervals using gel permeation chromatography (GPC).

• After the desired molecular weight is achieved (typically 24-72 hours), terminate the reaction by filtering off the enzyme and molecular sieves.

• Precipitate the polyester by adding the solution to cold methanol.

• Collect the polymer by filtration and dry under vacuum.

Quantitative Data

Parameter	Value
Monomers	1,9-Nonanediol, Sebacic Acid
Catalyst	Immobilized CALB
Reaction Temperature	75°C
Reaction Time	24-72 hours
Solvent	Toluene
Number-Average Mol. Weight (Mn)	15,000 - 25,000 g/mol
Polydispersity Index (PDI)	1.8 - 2.5

Protocol: Preparation of Drug-Loaded Nanoparticles

Objective: To formulate drug-loaded nanoparticles from the synthesized polyester using the nanoprecipitation method.[6]

Materials:

• Synthesized polyester

• Drug of choice (hydrophobic)

• Acetone (B3395972)

• Aqueous surfactant solution (e.g., Pluronic F68)

Procedure:

• Dissolve the polyester and the hydrophobic drug in acetone.

• Slowly inject the organic solution into a stirred aqueous surfactant solution.

• Nanoparticles will form spontaneously as the acetone diffuses into the aqueous phase.

• Stir the resulting suspension at room temperature to allow for the complete evaporation of acetone.

• The nanoparticle suspension can be used directly or purified and lyophilized for storage.

Workflow Diagram

Caption: Workflow for polyester synthesis and drug-loaded nanoparticle formulation.

Application 3: 1,9-Nonanediol as a Chain Extender in Polyurethanes for Drug Delivery

In the synthesis of polyurethanes for biomedical applications, 1,9-nonanediol can be used as a chain extender.[1][2] The incorporation of this diol influences the properties of the resulting polymer, such as its hydrophobicity, degradation rate, and mechanical strength, which are critical for designing effective drug delivery systems.

Experimental Protocol: Polyurethane Synthesis

Objective: To synthesize a polyurethane using 1,9-nonanediol as a chain extender.

Materials:

• Polyol (e.g., poly(caprolactone) diol)

• Diisocyanate (e.g., hexamethylene diisocyanate, HDI)

• 1,9-Nonanediol (chain extender)

• Catalyst (e.g., stannous octoate)

• Solvent (e.g., dimethylformamide, DMF)

Procedure:

• In a reaction vessel under a nitrogen atmosphere, dissolve the polyol and 1,9-nonanediol in the solvent.

• Add the diisocyanate to the mixture.

• Add a catalytic amount of stannous octoate.

• Heat the reaction to 80-90°C and stir for several hours.

• Monitor the reaction by observing the disappearance of the isocyanate peak in the FT-IR spectrum.

• Once the reaction is complete, precipitate the polyurethane by pouring the solution into a non-solvent like water or methanol.

• Filter and dry the resulting polymer.

Quantitative Data

Parameter	Value
Polyol	Poly(caprolactone) diol
Diisocyanate	Hexamethylene diisocyanate (HDI)
Chain Extender	1,9-Nonanediol
Catalyst	Stannous octoate
Reaction Temperature	80-90°C
Reaction Time	4-8 hours

Logical Relationship Diagram

Caption: Logical relationship in polyurethane synthesis.

References

• 1. researchgate.net [researchgate.net]
• 2. Sustained Release Drug Delivery Applications of Polyurethanes [mdpi.com]
• 3. Recent advances in the synthesis of biodegradable polyesters by sustainable polymerization: lipase-catalyzed polymerization - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 4. Lipase-catalyzed polyester synthesis--a green polymer chemistry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Recent advances in the synthesis of biodegradable polyesters by sustainable polymerization: lipase-catalyzed polymerization - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Recent Fabrication Methods to Produce Polymer-Based Drug Delivery Matrices (Experimental and In Silico Approaches) - PMC [pmc.ncbi.nlm.nih.gov]

Synthesis of 1,9-Nonanediol Diacrylate: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides detailed experimental procedures for the synthesis of 1,9-nonanediol diacrylate, a valuable crosslinking agent in polymer chemistry and material science. Two primary synthesis routes are presented: the direct acid-catalyzed esterification of 1,9-nonanediol with acrylic acid and the reaction of 1,9-nonanediol with acryloyl chloride. These protocols are designed to be clear, concise, and reproducible for researchers in academic and industrial settings. This guide includes information on reaction setup, purification, and characterization of the final product.

Introduction

1,9-Nonanediol diacrylate is a difunctional monomer that can form highly cross-linked polymer networks.[1] These networks exhibit enhanced thermal stability, mechanical strength, and chemical resistance, making them suitable for a variety of applications, including coatings, adhesives, and in the formulation of photopolymers. The synthesis of 1,9-nonanediol diacrylate is typically achieved through the esterification of 1,9-nonanediol with either acrylic acid or a more reactive derivative like acryloyl chloride.[1] The choice of synthetic route can depend on factors such as desired reaction time, purity requirements, and available starting materials.

Physicochemical Properties

Property	Value
Molecular Formula	C₁₅H₂₄O₄
Molecular Weight	268.35 g/mol [2]
Appearance	Colorless to pale yellow liquid[2]
Boiling Point	>250°C
Purity	>90%[3]

Experimental Protocols

Two common methods for the synthesis of 1,9-nonanediol diacrylate are detailed below.

Method 1: Synthesis via Acryloyl Chloride

This method utilizes the highly reactive acryloyl chloride for a rapid and efficient esterification of 1,9-nonanediol.

Materials:

• 1,9-Nonanediol

• Acryloyl chloride

• Triethylamine (B128534) (Et₃N)

• Dichloromethane (DCM), anhydrous

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (B86663) (MgSO₄)

• Hydroquinone (B1673460) (polymerization inhibitor)

Equipment:

• Round-bottom flask

• Dropping funnel

• Magnetic stirrer and stir bar

• Ice bath

• Separatory funnel

• Rotary evaporator

• Glassware for filtration

• Schlenk line or nitrogen inlet (optional, but recommended)

Procedure:

• Reaction Setup: In a clean, dry round-bottom flask equipped with a magnetic stir bar and a dropping funnel, dissolve 1,9-nonanediol (1.0 eq) and a catalytic amount of hydroquinone in anhydrous dichloromethane. Add triethylamine (2.2 eq) to the solution. Place the flask in an ice bath to cool to 0°C.

• Addition of Acryloyl Chloride: Slowly add acryloyl chloride (2.2 eq) dropwise to the stirred solution from the dropping funnel over a period of 30-60 minutes, maintaining the temperature at 0°C.

• Reaction: After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 12-24 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

• Work-up:

  • Filter the reaction mixture to remove the triethylamine hydrochloride salt that has precipitated.

  • Transfer the filtrate to a separatory funnel and wash sequentially with saturated aqueous NaHCO₃ solution (2 x 50 mL) and brine (1 x 50 mL).

  • Dry the organic layer over anhydrous MgSO₄.

  • Filter to remove the drying agent and concentrate the filtrate under reduced pressure using a rotary evaporator to obtain the crude product.

Purification:

The crude 1,9-nonanediol diacrylate can be purified by either vacuum distillation or column chromatography.

• Vacuum Distillation: Distill the crude product under high vacuum to separate it from non-volatile impurities. The reduced pressure lowers the boiling point, preventing thermal degradation and polymerization of the acrylate (B77674) groups.[1] The distillation should be performed at a temperature below 170°C.[4][5]

• Column Chromatography: For higher purity, the product can be purified by flash column chromatography on silica (B1680970) gel. A suitable eluent system would be a mixture of ethyl acetate (B1210297) and hexane, starting with a low polarity mixture (e.g., 5% ethyl acetate in hexane) and gradually increasing the polarity.

Method 2: Acid-Catalyzed Esterification with Acrylic Acid

This method involves the direct esterification of 1,9-nonanediol with acrylic acid using an acid catalyst and azeotropic removal of water to drive the reaction to completion.

Materials:

• 1,9-Nonanediol

• Acrylic acid

• p-Toluenesulfonic acid (p-TSA) monohydrate (catalyst)

• Toluene or cyclohexane (B81311) (for azeotropic water removal)

• Hydroquinone or 4-methoxyphenol (B1676288) (MEHQ) (polymerization inhibitor)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄)

Equipment:

• Round-bottom flask

• Dean-Stark apparatus

• Reflux condenser

• Heating mantle

• Magnetic stirrer and stir bar

• Separatory funnel

• Rotary evaporator

• Glassware for filtration

Procedure:

• Reaction Setup: To a round-bottom flask equipped with a magnetic stir bar, Dean-Stark apparatus, and a reflux condenser, add 1,9-nonanediol (1.0 eq), acrylic acid (2.5 eq), p-toluenesulfonic acid monohydrate (0.05 eq), a polymerization inhibitor (e.g., hydroquinone), and toluene.

• Reaction: Heat the mixture to reflux. Water produced during the esterification will be collected in the Dean-Stark trap as an azeotrope with toluene. Continue the reaction until no more water is collected in the trap (typically 4-8 hours).

• Work-up:

  • Cool the reaction mixture to room temperature.

  • Transfer the mixture to a separatory funnel and wash with saturated aqueous NaHCO₃ solution until the effervescence ceases.

  • Wash the organic layer with brine.

  • Dry the organic layer over anhydrous MgSO₄.

  • Filter to remove the drying agent and remove the solvent by rotary evaporation to yield the crude product.

Purification:

The crude product can be purified using the same methods described in Method 1 (vacuum distillation or column chromatography).

Characterization Data

The synthesized 1,9-nonanediol diacrylate should be characterized to confirm its structure and purity.

Technique	Expected Results
¹H NMR	Signals corresponding to the acrylate vinyl protons (~5.8-6.4 ppm), the methylene (B1212753) protons adjacent to the ester oxygen (~4.1 ppm), and the protons of the central aliphatic nonane (B91170) chain (~1.3-1.7 ppm).[1]
¹³C NMR	Signals for the carbonyl carbon of the ester (~166.0 ppm), the vinyl carbons of the acrylate group (~128.5 and ~130.5 ppm), the carbon of the methylene group adjacent to the ester oxygen (~64.7 ppm), and the carbons of the aliphatic chain (~25.9, ~28.6, ~29.2 ppm).[1]
FTIR	Characteristic absorption bands for the C=O stretch of the ester group (~1720-1740 cm⁻¹), the C=C stretch of the acrylate group (~1635 cm⁻¹), and the C-H stretch of the aliphatic chain (~2850-2930 cm⁻¹).[1]
Purity (GC)	>90%[2]
Yield	70-90% (dependent on the method and purification)

Experimental Workflow and Signaling Pathways

Below are diagrams illustrating the logical flow of the experimental procedures.

Caption: Workflow for the synthesis of 1,9-Nonanediol Diacrylate via Acryloyl Chloride.

Caption: Workflow for the synthesis of 1,9-Nonanediol Diacrylate via Acid-Catalyzed Esterification.

Safety Precautions

• Acryloyl chloride is corrosive and lachrymatory. Handle it in a well-ventilated fume hood.

• Acrylic acid is corrosive.

• Triethylamine is flammable and has a strong odor.

• Dichloromethane is a volatile solvent.

• Always wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat.

• Polymerization inhibitors are used because acrylates can polymerize spontaneously, especially at elevated temperatures. Ensure an inhibitor is present during the reaction and any distillation.

References

• 1. 1,9-Nonanediol diacrylate | High-Purity Crosslinker [benchchem.com]
• 2. CAS 107481-28-7: 1,9-Nonanediol diacrylate | CymitQuimica [cymitquimica.com]
• 3. 1,9-Nonanediol Diacrylate (>90%) | CymitQuimica [cymitquimica.com]
• 4. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 5. CA2002893A1 - Inhibition of polymerization during distillation of monomers - Google Patents [patents.google.com]

Application Notes and Protocols for 1,9-Nonanediol in Cosmetics and Personal Care

For Researchers, Scientists, and Drug Development Professionals

Introduction

1,9-Nonanediol (CAS No: 3937-56-2) is a linear aliphatic diol with hydroxyl groups at its terminal positions, making it a versatile ingredient in cosmetic and personal care formulations.[1][2][3][4] Its molecular structure imparts a unique combination of properties, allowing it to function as an emollient, moisturizer, viscosity modifier, solvent, and fragrance enhancer.[5] This document provides detailed application notes, experimental protocols, and visualizations to guide researchers and formulators in leveraging the benefits of 1,9-Nonanediol.

Physicochemical Properties

A foundational understanding of 1,9-Nonanediol's properties is crucial for its effective incorporation into formulations.

Property	Value	Reference
INCI Name	Nonanediol	N/A
Synonyms	Nonamethylene glycol, 1,9-Dihydroxynonane	[1][3][4]
CAS Number	3937-56-2	[4]
Molecular Formula	C₉H₂₀O₂	[1][3][4]
Molecular Weight	160.25 g/mol	[1][3][4]
Appearance	White to off-white crystalline solid	[2][6]
Melting Point	45-47 °C	[2][4]
Boiling Point	295 °C	[1]
Solubility	Sparingly soluble in water, soluble in polar organic solvents like methanol (B129727) and ethanol.	[2][3][4]

Applications in Cosmetics and Personal Care

1,9-Nonanediol's multifunctionality makes it a valuable addition to a wide range of products.

Moisturizer and Humectant

As a diol, 1,9-Nonanediol possesses humectant properties, attracting and binding water to the skin and hair.[7][8] Its hydroxyl groups form hydrogen bonds with water molecules, helping to maintain hydration in the stratum corneum.[7][8][9] This makes it an effective ingredient in moisturizers, lotions, and creams for dry skin.[10]

Mechanism of Action as a Humectant:

Humectants like 1,9-Nonanediol draw moisture from the dermis to the epidermis and, in humid conditions, from the environment. This increases the water content of the stratum corneum, leading to improved skin hydration, flexibility, and a reduction in the appearance of fine lines.

References

• 1. nbinno.com [nbinno.com]
• 2. nbinno.com [nbinno.com]
• 3. 1,9-Nonanediol - Wikipedia [en.wikipedia.org]
• 4. 1,9-Nonanediol [chembk.com]
• 5. Investigations on Alkanediols as Alternative Preservatives in a Nonionic Hydrophilic Cream - PMC [pmc.ncbi.nlm.nih.gov]
• 6. 1,9-Nonanediol: linear C9 diol: Kuraray [kuraray.eu]
• 7. taylorandfrancis.com [taylorandfrancis.com]
• 8. ulprospector.com [ulprospector.com]
• 9. 2250.care [2250.care]
• 10. Moisturizing Ingredients by Skin Type [letsmakebeauty.com]

Application Note: Purification of 1,9-Nonanediol by Recrystallization

Audience: Researchers, scientists, and drug development professionals.

Purpose: This document provides a detailed protocol for the purification of 1,9-nonanediol using recrystallization, a fundamental technique for the purification of solid organic compounds.

Introduction

1,9-Nonanediol is a linear aliphatic diol with hydroxyl groups at each terminal carbon.[1] It presents as a white solid at room temperature and is utilized as a monomer in the synthesis of polymers such as polyesters and polyurethanes.[1][2][3] It also serves as an intermediate in the manufacturing of pharmaceuticals, agrochemicals, and aromatic chemicals.[2][3] Given its wide range of applications, a high degree of purity is often required. Recrystallization is an effective method for purifying 1,9-nonanediol, leveraging its differential solubility in a given solvent at varying temperatures. This protocol details a mixed-solvent recrystallization procedure using ethanol (B145695) and water. 1,9-Nonanediol is readily soluble in ethanol and sparingly soluble in water, making this pair ideal for achieving high purity crystals upon cooling.[2]

Physical and Chemical Properties

A summary of the key physical and chemical properties of 1,9-nonanediol is provided in the table below. The melting point is a critical parameter for assessing the purity of the recrystallized product.

Property	Value
Molecular Formula	C₉H₂₀O₂
Molar Mass	160.25 g/mol [2][4]
Appearance	White solid/crystals[2][3]
Melting Point	45-47 °C[5][6][7]
Boiling Point	177 °C at 15 mmHg[6]
Solubility	Sparingly soluble in water; readily soluble in ethanol and methanol.[2][6]

Experimental Protocol: Recrystallization of 1,9-Nonanediol

This protocol describes the purification of 1,9-nonanediol using a mixed solvent system of ethanol and water.

Materials and Equipment:

• Crude 1,9-nonanediol

• Ethanol (95% or absolute)

• Deionized water

• Erlenmeyer flasks

• Hot plate with magnetic stirring

• Magnetic stir bar

• Buchner funnel and flask

• Filter paper

• Ice bath

• Spatula

• Vacuum oven or desiccator

Procedure:

• Dissolution:

  • Place 10.0 g of crude 1,9-nonanediol into a 250 mL Erlenmeyer flask equipped with a magnetic stir bar.

  • Add a minimal amount of hot ethanol (approximately 20-30 mL) to the flask while stirring and gently heating on a hot plate.

  • Continue to add hot ethanol in small portions until the 1,9-nonanediol is completely dissolved. The solution should be near its boiling point.

• Hot Filtration (Optional):

  • If any insoluble impurities are observed in the hot solution, perform a hot filtration.

  • Preheat a second Erlenmeyer flask and a funnel (with fluted filter paper) by placing them on the hot plate.

  • Quickly pour the hot solution through the preheated funnel to remove insoluble impurities.

• Addition of Anti-Solvent:

  • To the clear, hot ethanolic solution of 1,9-nonanediol, slowly add hot deionized water dropwise while stirring. Water acts as the anti-solvent.

  • Continue adding water until the solution becomes slightly turbid (cloudy), indicating the saturation point has been reached.

  • Add a few drops of hot ethanol to redissolve the precipitate and obtain a clear solution again.

• Crystallization:

  • Remove the flask from the heat source and allow it to cool slowly to room temperature. Cover the flask to prevent solvent evaporation. Slow cooling is crucial for the formation of large, pure crystals.

  • Once the flask has reached room temperature, place it in an ice bath for at least 30 minutes to maximize crystal formation.

• Isolation of Crystals:

  • Set up a Buchner funnel with filter paper over a vacuum flask.

  • Wet the filter paper with a small amount of cold ethanol-water mixture (in the same ratio as the final recrystallization mixture).

  • Pour the cold crystal slurry into the Buchner funnel and apply a vacuum to collect the crystals.

• Washing:

  • With the vacuum still applied, wash the crystals with a small amount of ice-cold deionized water to remove any soluble impurities adhering to the crystal surfaces.

• Drying:

  • Transfer the purified crystals to a watch glass or drying dish.

  • Dry the crystals in a vacuum oven at a temperature below the melting point (e.g., 30-35 °C) or in a desiccator under vacuum until a constant weight is achieved.

Data Presentation

The following table summarizes the quantitative aspects of this recrystallization protocol.

Parameter	Value/Range
Starting Material	10.0 g of crude 1,9-Nonanediol
Dissolution Solvent	Ethanol
Anti-Solvent	Deionized Water
Dissolution Temperature	~75-80 °C
Cooling Temperature	0-4 °C (Ice Bath)
Expected Yield	80-95% (dependent on purity of crude material)
Purity Assessment	Melting Point Analysis (Expected: 45-47 °C)

Experimental Workflow Diagram

Caption: Workflow for the purification of 1,9-nonanediol.

References

• 1. 1,9-Nonanediol [intersurfchem.net]
• 2. 1,9-Nonanediol - Wikipedia [en.wikipedia.org]
• 3. 1,9-Nonanediol: linear C9 diol: Kuraray [kuraray.eu]
• 4. 1,9-Nonanediol | C9H20O2 | CID 19835 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. 1,9-Nonanediol | CAS#:3937-56-2 | Chemsrc [chemsrc.com]
• 6. 1,9-Nonanediol | 3937-56-2 [chemicalbook.com]
• 7. Page loading... [guidechem.com]

Application Notes and Protocols for the Analytical Characterization of 1,9-Nonanediol

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed methodologies for the comprehensive analytical characterization of 1,9-Nonanediol, a versatile aliphatic alcohol used in various chemical syntheses and biomedical research.[1] The following protocols cover Gas Chromatography-Mass Spectrometry (GC-MS), High-Performance Liquid Chromatography with Refractive Index Detection (HPLC-RID), and Nuclear Magnetic Resonance (NMR) spectroscopy for the identification, quantification, and purity assessment of 1,9-Nonanediol.

Gas Chromatography-Mass Spectrometry (GC-MS) for Purity and Impurity Profiling

Gas chromatography is a powerful technique for separating volatile and semi-volatile compounds. For the analysis of diols like 1,9-Nonanediol, which have active hydroxyl groups, derivatization is often employed to improve volatility, reduce peak tailing, and enhance chromatographic resolution. Silylation is a common derivatization technique where active hydrogens are replaced by a silyl (B83357) group, making the derivative more volatile and stable.

Experimental Protocol

1.1. Sample Preparation and Derivatization (Silylation)

• Standard Preparation: Accurately weigh approximately 10 mg of 1,9-Nonanediol reference standard into a 10 mL volumetric flask and dissolve in 5 mL of pyridine (B92270) or Dimethylformamide (DMF). Add 1 mL of N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS) as a catalyst.

• Sample Preparation: Prepare the sample containing 1,9-Nonanediol in the same manner as the standard.

• Reaction: Cap the vials tightly and heat at 60-70 °C for 30 minutes to ensure complete derivatization.

• Final Dilution: After cooling to room temperature, dilute to the mark with the same solvent used for dissolution.

1.2. GC-MS Instrumentation and Conditions

A typical GC-MS system equipped with a capillary column is suitable for this analysis.

Parameter	Condition
GC Column	DB-5ms, 30 m x 0.25 mm ID, 0.25 µm film thickness (or equivalent non-polar capillary column)
Injector	Split/Splitless, operated in split mode (e.g., 20:1)
Injector Temperature	280 °C
Carrier Gas	Helium, constant flow at 1.0 mL/min
Oven Temperature Program	Initial: 100 °C (hold for 2 min), Ramp: 10 °C/min to 280 °C (hold for 5 min)
Transfer Line Temp	280 °C
Ion Source Temperature	230 °C
Ionization Mode	Electron Ionization (EI) at 70 eV
Mass Scan Range	m/z 40-450

1.3. Data Presentation

The primary peak in the chromatogram will correspond to the silylated 1,9-Nonanediol. The retention time and mass spectrum should be compared with the reference standard. Impurities can be identified by their respective retention times and mass spectra, and their relative abundance can be calculated based on peak area percentages.

Compound	Expected Retention Time (min)	Key Mass Fragments (m/z) of TMS derivative
1,9-Nonanediol-bis(TMS)	~15-17	304 (M+), 289, 147, 117, 73

Note: Retention times are approximate and should be confirmed with a reference standard.

Workflow Diagram

Caption: Workflow for the GC-MS analysis of 1,9-Nonanediol.

High-Performance Liquid Chromatography (HPLC) with Refractive Index Detection (RID)

For non-volatile impurities or when derivatization is not desirable, HPLC with a universal detector like a Refractive Index Detector (RID) can be employed. This method is particularly useful for quantifying the main component and non-UV active impurities. An isocratic method is necessary for RID to maintain a stable baseline.

Experimental Protocol

2.1. Sample Preparation

• Standard Preparation: Accurately weigh about 50 mg of 1,9-Nonanediol reference standard and dissolve it in a 10 mL volumetric flask with the mobile phase.

• Sample Preparation: Prepare the sample containing 1,9-Nonanediol at a similar concentration to the standard using the mobile phase as the diluent.

• Filtration: Filter all solutions through a 0.45 µm syringe filter before injection to protect the column and instrument.

2.2. HPLC-RID Instrumentation and Conditions

An isocratic HPLC system with a refractive index detector is required.

Parameter	Condition
HPLC Column	Aminex HPX-87H Ion Exclusion Column, 300 x 7.8 mm (or similar polar column)
Mobile Phase	0.005 M Sulfuric Acid in Water
Flow Rate	0.6 mL/min
Column Temperature	55 °C
Detector	Refractive Index Detector (RID)
Detector Temperature	55 °C
Injection Volume	20 µL
Run Time	Approximately 30 minutes

2.3. Data Presentation

The concentration of 1,9-Nonanediol in the sample is determined by comparing its peak area to that of the reference standard.

Compound	Expected Retention Time (min)
1,9-Nonanediol	To be determined with a reference standard

Note: The retention time will depend on the specific column and conditions used.

Workflow Diagram

References

• 1. researchgate.net [researchgate.net]

Application Notes and Protocols for Purity Analysis of 1,9-Nonanediol by ¹H NMR Spectroscopy

For Researchers, Scientists, and Drug Development Professionals

Introduction

1,9-Nonanediol is a valuable linear diol utilized as a monomer in the synthesis of polymers such as polyesters and polyurethanes, and as an intermediate in the production of various fine chemicals. The purity of 1,9-nonanediol is critical for these applications as impurities can affect polymerization reactions, final polymer properties, and the safety and efficacy of pharmaceutical products.

This document provides a detailed application note and protocol for the purity analysis of 1,9-nonanediol using proton Nuclear Magnetic Resonance (¹H NMR) spectroscopy. ¹H NMR is a powerful analytical technique for determining the structure and purity of organic molecules. Quantitative ¹H NMR (qNMR) offers a primary ratio method for quantification, allowing for the accurate determination of purity against a certified internal standard.

¹H NMR Spectral Analysis of 1,9-Nonanediol

The ¹H NMR spectrum of 1,9-nonanediol is characterized by distinct signals corresponding to the different methylene (B1212753) groups and the hydroxyl protons. The chemical shifts (δ) are influenced by the proximity to the electronegative oxygen atoms of the hydroxyl groups.

Table 1: Predicted ¹H NMR Spectral Data for 1,9-Nonanediol in CDCl₃

Protons	Multiplicity	Chemical Shift (δ, ppm)	Integration
HO-CH₂ -(CH₂)₇-CH₂ -OH (a)	Triplet	~3.64	4H
HO-CH₂-CH₂ -(CH₂)₅-CH₂ -CH₂-OH (b)	Quintet	~1.57	4H
HO-(CH₂)₂-(CH₂ )₅-(CH₂)₂-OH (c)	Broad Singlet	~1.29-1.35	10H
HO -CH₂-(CH₂)₇-CH₂-OH	Singlet (variable)	Variable	2H

Note: The chemical shift of the hydroxyl proton is variable and depends on concentration, temperature, and solvent. The broad singlet for the central methylene groups (c) is due to the overlapping signals of these chemically similar protons.

Potential Impurities and their ¹H NMR Signatures

The primary industrial synthesis of 1,9-nonanediol involves the hydroformylation of octa-2,7-dien-1-ol followed by hydrogenation. Potential impurities may include unreacted starting materials, intermediates, byproducts of the hydroformylation and hydrogenation steps, and residual solvents.

Table 2: Potential Impurities in 1,9-Nonanediol and their Characteristic ¹H NMR Signals

Impurity Class	Example Structure	Characteristic ¹H NMR Signals (δ, ppm)
Residual Aldehydes	R-CHO	9.4 - 10.0 (aldehyde proton)
Unreacted Alkenes	R-CH=CH₂	4.9 - 6.0 (vinylic protons)
Other Alcohols	R-CH(OH)-R'	3.5 - 4.5 (proton on carbon bearing OH)
Residual Solvents	Dichloromethane	~5.30
Toluene	~2.36 (methyl), ~7.17-7.29 (aromatic)
Tetrahydrofuran	~1.85, ~3.76

Experimental Protocol: Quantitative ¹H NMR (qNMR) for Purity Analysis

This protocol outlines the steps for determining the purity of a 1,9-nonanediol sample using an internal standard.

Materials and Reagents

• 1,9-Nonanediol sample

• Certified internal standard (e.g., maleic acid, dimethyl sulfone)

• Deuterated solvent (e.g., Chloroform-d, CDCl₃)

• NMR tubes

• Analytical balance

Sample Preparation

• Accurately weigh approximately 10-20 mg of the 1,9-nonanediol sample into a clean, dry vial.

• Accurately weigh approximately 5-10 mg of the certified internal standard into the same vial. The chosen internal standard should have a known purity and its ¹H NMR signals should not overlap with those of 1,9-nonanediol.

• Dissolve the mixture in a known volume (e.g., 0.6 mL) of the deuterated solvent.

• Transfer the solution to an NMR tube.

NMR Data Acquisition

• Spectrometer: 400 MHz or higher field strength NMR spectrometer

• Pulse Program: Standard 90° pulse sequence

• Acquisition Time (at): ≥ 3 seconds

• Relaxation Delay (d1): ≥ 5 times the longest T₁ of both the analyte and internal standard (typically 30-60 seconds for accurate quantification)

• Number of Scans (ns): 16 or higher for good signal-to-noise ratio

• Temperature: 298 K

Data Processing and Purity Calculation

• Apply Fourier transformation to the Free Induction Decay (FID).

• Phase the spectrum and perform baseline correction.

• Integrate the well-resolved signal of 1,9-nonanediol (e.g., the triplet at ~3.64 ppm) and a well-resolved signal of the internal standard.

• Calculate the purity of the 1,9-nonanediol sample using the following equation:

  Purity (%) = (I_analyte / N_analyte) * (N_IS / I_IS) * (MW_analyte / MW_IS) * (m_IS / m_analyte) * P_IS

  Where:

  • I = Integral value

  • N = Number of protons for the integrated signal

  • MW = Molecular weight

  • m = mass

  • P = Purity of the internal standard

  • analyte = 1,9-Nonanediol

  • IS = Internal Standard

Visualizations

Caption: Experimental workflow for the purity analysis of 1,9-nonanediol by qNMR.

Application Note: FTIR Analysis of 1,9-Nonanediol for Functional Group Identification

For Researchers, Scientists, and Drug Development Professionals

Abstract

This application note provides a detailed protocol for the analysis of 1,9-nonanediol using Fourier Transform Infrared (FTIR) spectroscopy. The primary objective is to identify the key functional groups present in the molecule through their characteristic vibrational frequencies. This document outlines the necessary materials, sample preparation, instrument parameters, and data interpretation to yield a comprehensive understanding of the FTIR spectrum of 1,9-nonanediol.

Introduction

1,9-Nonanediol is a linear aliphatic diol with the chemical formula HO(CH₂)₉OH. It serves as a versatile building block in various chemical syntheses, including the production of polyesters, polyurethanes, and other polymers. Its application extends to the pharmaceutical industry as an intermediate in the manufacturing of various compounds. Accurate identification and quality control of 1,9-nonanediol are crucial, and FTIR spectroscopy offers a rapid, non-destructive, and highly specific method for this purpose.

FTIR spectroscopy measures the absorption of infrared radiation by a sample, which induces vibrations in its molecular bonds. Each type of bond and functional group absorbs radiation at a characteristic frequency, resulting in a unique spectral fingerprint that allows for the identification of the compound's structure.

Functional Group Analysis of 1,9-Nonanediol

The FTIR spectrum of 1,9-nonanediol is characterized by the presence of hydroxyl (-OH) and aliphatic hydrocarbon (-CH₂) functional groups. The principal vibrational modes and their expected absorption regions are detailed below.

O-H Stretching

The most prominent feature in the FTIR spectrum of an alcohol is the O-H stretching vibration. In the condensed phase (solid or liquid), the hydroxyl groups of 1,9-nonanediol will be involved in intermolecular hydrogen bonding. This results in a strong and characteristically broad absorption band in the region of 3600-3200 cm⁻¹ . The broadness of this peak is a direct consequence of the varying strengths of the hydrogen bonds within the sample matrix.

C-H Stretching

The long aliphatic chain of 1,9-nonanediol gives rise to strong C-H stretching vibrations from the methylene (B1212753) (-CH₂) groups. These absorptions are typically observed just below 3000 cm⁻¹ and are usually sharp. Specifically, the asymmetric and symmetric stretching vibrations of the C-H bonds in the methylene groups appear in the 2960-2850 cm⁻¹ region.

C-H Bending (Deformation)

The bending vibrations of the C-H bonds in the methylene groups provide further structural information. The scissoring (or bending) vibration of the -CH₂- groups is expected to produce a distinct peak around 1465 cm⁻¹ . A rocking motion of the long polymethylene chain may also be observed as a weaker band in the fingerprint region.

C-O Stretching

The stretching vibration of the carbon-oxygen single bond (C-O) in primary alcohols like 1,9-nonanediol typically appears as a strong band in the fingerprint region of the spectrum. This absorption is generally found between 1075 and 1000 cm⁻¹ .

Quantitative Data Summary

The following table summarizes the expected characteristic FTIR absorption bands for 1,9-nonanediol. The exact peak positions may vary slightly depending on the sampling technique and the physical state of the sample.

Wavenumber Range (cm⁻¹)	Vibrational Mode	Functional Group	Intensity
3600 - 3200	O-H Stretch (Hydrogen-bonded)	Hydroxyl (-OH)	Strong, Broad
2960 - 2850	C-H Asymmetric & Symmetric Stretch	Methylene (-CH₂)	Strong, Sharp
~1465	C-H Scissoring (Bending)	Methylene (-CH₂)	Medium
1075 - 1000	C-O Stretch	Primary Alcohol (C-O)	Strong

Experimental Protocols

The following protocols describe the procedures for obtaining an FTIR spectrum of 1,9-nonanediol using two common sampling techniques for solid samples.

Attenuated Total Reflectance (ATR) Method

This is a rapid and convenient method for analyzing solid samples with minimal preparation.

4.1.1. Materials and Equipment

• FTIR Spectrometer with an ATR accessory (e.g., diamond or zinc selenide (B1212193) crystal)

• 1,9-Nonanediol sample (solid)

• Spatula

• Isopropyl alcohol or other suitable solvent for cleaning

• Lint-free wipes

4.1.2. Protocol

• Ensure the ATR crystal is clean and dry. If necessary, clean the crystal surface with a lint-free wipe dampened with isopropyl alcohol and allow it to dry completely.

• Record a background spectrum of the empty ATR crystal. This will be automatically subtracted from the sample spectrum.

• Place a small amount of the 1,9-nonanediol sample onto the center of the ATR crystal using a clean spatula.

• Lower the ATR pressure clamp to ensure firm and uniform contact between the sample and the crystal.

• Acquire the FTIR spectrum of the sample over the desired wavenumber range (e.g., 4000 - 400 cm⁻¹).

• Clean the ATR crystal and pressure clamp thoroughly after the measurement.

Melt Film Method

This method is suitable for low-melting-point solids like 1,9-nonanediol and can produce high-quality spectra.

4.2.1. Materials and Equipment

• FTIR Spectrometer

• Two infrared-transparent salt plates (e.g., KBr or NaCl)

• Hot plate

• Spatula

• Sample holder for the spectrometer

4.2.2. Protocol

• Gently heat one of the salt plates on a hot plate to a temperature slightly above the melting point of 1,9-nonanediol (approximately 45-47°C).

• Place a small amount of the solid 1,9-nonanediol sample onto the warm salt plate. The sample should melt to form a thin, uniform liquid film.

• Carefully place the second salt plate on top of the molten film, spreading it evenly between the plates. Avoid introducing air bubbles.

• Remove the salt plate "sandwich" from the hot plate and allow it to cool to room temperature. The sample will solidify as a thin film.

• Place the assembled salt plates into the sample holder of the FTIR spectrometer.

• Acquire the FTIR spectrum over the desired wavenumber range (e.g., 4000 - 400 cm⁻¹). A background spectrum of the empty beam path should be recorded beforehand.

• After analysis, disassemble the salt plates and clean them thoroughly with a suitable dry solvent. Store the plates in a desiccator.

Visualizations

Caption: Experimental workflow for FTIR analysis of 1,9-Nonanediol.

Conclusion

FTIR spectroscopy is a powerful and efficient analytical technique for the characterization of 1,9-nonanediol. By following the protocols outlined in this application note, researchers can confidently identify the key functional groups present in the molecule. The characteristic broad O-H stretch, the sharp C-H stretches, and the strong C-O stretch provide a definitive spectral fingerprint for 1,9-nonanediol, ensuring its accurate identification and quality assessment in research and industrial applications.

Technical Notes & Optimization

Technical Support Center: Synthesis of 1,9-Nonanediol

Welcome to the technical support center for the synthesis of 1,9-Nonanediol. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) to improve reaction yields and address common challenges encountered during synthesis.

Frequently Asked Questions (FAQs)

Q1: What are the primary synthesis routes for 1,9-Nonanediol?

A1: The main industrial and laboratory-scale synthesis methods for 1,9-Nonanediol include:

• Reductive Ozonolysis of Oleic Acid: This is a common industrial method where oleic acid is first treated with ozone to form an ozonide, which is then reduced to yield 1,9-nonanediol and nonanoic acid as a co-product.[1]

• Hydroformylation of Unsaturated Fatty Acids or Esters: This process, also known as the oxo process, involves the reaction of an unsaturated fatty acid or its ester with synthesis gas (a mixture of carbon monoxide and hydrogen) in the presence of a catalyst, typically a rhodium or cobalt complex, to form an aldehyde, which is subsequently hydrogenated to the diol.[2][3][4]

• Hydrogenation of Azelaic Acid or its Esters: Azelaic acid, which can be derived from the ozonolysis of oleic acid, can be catalytically hydrogenated to 1,9-nonanediol.[1]

• Biocatalytic Synthesis from Oleic Acid: This emerging "green" method utilizes a cascade of enzymatic reactions within engineered microorganisms to convert oleic acid into 1,9-nonanediol.[5]

Q2: What are the common impurities and by-products in 1,9-Nonanediol synthesis?

A2: The nature of impurities depends on the synthesis route:

• From Ozonolysis: Common by-products include nonanoic acid, 9-oxononanoic acid, and azelaic acid.[6][7] Incomplete reduction can also lead to the presence of aldehydes and carboxylic acids. Higher molecular weight oligomeric species can also form through reactions of Criegee intermediates.[8]

• From Hydroformylation: Side reactions can include isomerization of the double bond leading to branched-chain products, and hydrogenation of the double bond, which reduces the yield of the desired aldehyde intermediate.[9] Ligand degradation of the catalyst can also occur.[9]

• From Hydrogenation of Azelaic Acid: Incomplete hydrogenation can result in the presence of 9-hydroxynonanoic acid. Over-reduction under harsh conditions could potentially lead to the formation of nonane.

Q3: How can I purify the crude 1,9-Nonanediol?

A3: Purification of 1,9-Nonanediol typically involves the following methods:

• Distillation: Vacuum distillation is a common method to separate 1,9-nonanediol from less volatile impurities.

• Crystallization: 1,9-Nonanediol is a solid at room temperature and can be purified by crystallization from a suitable solvent.

• Column Chromatography: For laboratory-scale purifications and removal of closely related impurities, silica (B1680970) gel column chromatography is effective.[10][11]

Troubleshooting Guides

This section provides solutions to common problems encountered during the synthesis of 1,9-Nonanediol.

Issue 1: Low Yield in Reductive Ozonolysis of Oleic Acid

Possible Cause	Troubleshooting Action
Incomplete Ozonolysis	Ensure a sufficient and continuous flow of ozone. Monitor the reaction progress by TLC or GC to confirm the disappearance of the starting material. The reaction is often carried out at low temperatures (-78°C) to stabilize the ozonide.
Inefficient Reductive Workup	Select an appropriate reducing agent. Sodium borohydride (B1222165) is a common choice. Ensure the reducing agent is added in sufficient stoichiometric excess and that the reaction is allowed to proceed to completion.
Side Reactions of Criegee Intermediates	The presence of a participating solvent like methanol (B129727) during ozonolysis can trap the Criegee intermediate and minimize the formation of oligomeric by-products.[12]
Loss of Product During Workup	1,9-Nonanediol has some solubility in water. Minimize the volume of aqueous washes and consider back-extraction of the aqueous layers with an organic solvent to recover the dissolved product.

Issue 2: Poor Selectivity and Catalyst Deactivation in Hydroformylation

Possible Cause	Troubleshooting Action
Low Linear-to-Branched Ratio (n/iso)	Optimize the ligand-to-metal ratio. For rhodium catalysts, an excess of phosphine (B1218219) ligand often favors the formation of the linear aldehyde. Lowering the reaction temperature and carbon monoxide partial pressure can also improve linearity.
Alkene Hydrogenation	Hydrogenation is more favorable at higher temperatures. Reducing the reaction temperature can decrease the rate of this side reaction.[9] Adjusting the H₂/CO ratio can also influence selectivity.
Catalyst Deactivation	Catalyst deactivation can be caused by impurities in the feedstock or syngas, or by thermal degradation. Ensure high purity of reactants and gases. For deactivated rhodium catalysts, a regeneration protocol involving treatment with an oxygen-containing gas may be possible.[9]
Ligand Degradation	Phosphine ligands can be susceptible to oxidation or other degradation pathways. Monitor ligand integrity using ³¹P NMR spectroscopy.[9] Using more robust ligands or operating under strictly anaerobic conditions can mitigate this issue.

Issue 3: Incomplete Hydrogenation of Azelaic Acid

Possible Cause	Troubleshooting Action
Insufficient Catalyst Activity	Ensure the catalyst is active. For heterogeneous catalysts like Pd/C or Ru/C, ensure it is properly handled and not poisoned. Increase the catalyst loading or use a more active catalyst.
Suboptimal Reaction Conditions	Hydrogenation of carboxylic acids typically requires elevated temperature and pressure. Optimize these parameters based on literature procedures for similar substrates.
Mass Transfer Limitation (for heterogeneous catalysts)	Ensure efficient stirring to keep the catalyst suspended and facilitate contact between the catalyst, substrate, and hydrogen gas.
Presence of Catalyst Poisons	Impurities in the azelaic acid feedstock, such as sulfur compounds, can poison the catalyst. Purify the starting material if necessary.

Quantitative Data Presentation

Table 1: Effect of Reaction Parameters on Hydroformylation of Olefins

Parameter	Change	Effect on Rate	Effect on n/iso Ratio
Temperature	Increase	Increases	Decreases
Pressure (Total)	Increase	Increases	Generally Increases
CO Partial Pressure	Increase	Decreases (at high conc.)	Increases
H₂ Partial Pressure	Increase	Increases	Decreases
Ligand Concentration	Increase	Decreases (at high conc.)	Increases

Note: Data is generalized and the specific effects can vary depending on the substrate, catalyst, and ligand system.

Experimental Protocols

Protocol 1: Synthesis of 1,9-Nonanediol via Reductive Ozonolysis of Oleic Acid (Illustrative Laboratory Scale)

• Ozonolysis: Dissolve oleic acid (1 equivalent) in a suitable solvent (e.g., dichloromethane (B109758) or methanol) in a three-neck round-bottom flask equipped with a gas inlet tube, a gas outlet tube connected to a trap (e.g., containing potassium iodide solution to quench excess ozone), and a low-temperature thermometer. Cool the solution to -78 °C using a dry ice/acetone bath. Bubble ozone gas through the solution until the solution turns a persistent blue color, indicating an excess of ozone. Purge the solution with an inert gas (e.g., nitrogen or argon) to remove excess ozone.

• Reductive Workup: While maintaining the low temperature, slowly add a solution of sodium borohydride (NaBH₄) (typically 2-4 equivalents) in a suitable solvent (e.g., ethanol) to the reaction mixture. Allow the reaction to warm to room temperature and stir for several hours or overnight.

• Quenching and Extraction: Carefully quench the reaction by the slow addition of an acidic solution (e.g., 1 M HCl) until the effervescence ceases. Transfer the mixture to a separatory funnel and extract the aqueous layer with an organic solvent (e.g., dichloromethane or ethyl acetate). Combine the organic layers.

• Washing and Drying: Wash the combined organic layers with water and then with brine. Dry the organic layer over an anhydrous drying agent (e.g., Na₂SO₄ or MgSO₄).

• Purification: Filter off the drying agent and concentrate the filtrate under reduced pressure to obtain the crude product. Purify the crude 1,9-nonanediol by vacuum distillation or recrystallization.

Protocol 2: Biocatalytic Synthesis of 1,9-Nonanedioic Acid (Azelaic Acid) from 9-Hydroxynonanoic Acid (A Key Step Towards 1,9-Nonanediol)

This protocol is based on the use of a recombinant microorganism expressing alcohol/aldehyde dehydrogenases and serves as an example of a biocatalytic step.

• Biocatalyst Preparation: Cultivate the recombinant Corynebacterium glutamicum expressing the alcohol/aldehyde dehydrogenases (ChnDE) in a suitable growth medium until the desired cell density is reached. Harvest the cells by centrifugation and wash them with a suitable buffer (e.g., phosphate (B84403) buffer).

• Biotransformation: Resuspend the harvested cells in a reaction buffer containing 9-hydroxynonanoic acid (e.g., 20 mM). The reaction can be carried out in a shake flask or a bioreactor at a controlled temperature (e.g., 30 °C) and pH.

• Monitoring the Reaction: Periodically take samples from the reaction mixture and analyze the concentration of the substrate (9-hydroxynonanoic acid) and the product (azelaic acid) using techniques like GC-MS or HPLC. A typical reaction might show significant conversion within 8 hours.[13]

• Product Isolation: After the reaction is complete, separate the cells from the reaction medium by centrifugation. The azelaic acid in the supernatant can be isolated by acidification to induce crystallization, followed by filtration. Further purification can be achieved by recrystallization.

Mandatory Visualizations

Caption: Reductive ozonolysis pathway of oleic acid to 1,9-nonanediol.

Caption: Experimental workflow for the hydroformylation synthesis of 1,9-nonanediol.

Caption: Logical relationship for troubleshooting low yield in a synthesis reaction.

References

• 1. Azelaic acid - Wikipedia [en.wikipedia.org]
• 2. semanticscholar.org [semanticscholar.org]
• 3. discovery.researcher.life [discovery.researcher.life]
• 4. Hydroformylation - Wikipedia [en.wikipedia.org]
• 5. pubs.acs.org [pubs.acs.org]
• 6. pubs.acs.org [pubs.acs.org]
• 7. researchgate.net [researchgate.net]
• 8. Structural analysis of oligomeric molecules formed from the reaction products of oleic acid ozonolysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. benchchem.com [benchchem.com]
• 10. 1,9-Nonanediol [chembk.com]
• 11. How To Run A Reaction [chem.rochester.edu]
• 12. Characterization of Pure Ozonides from Ozonolysis of Oleic Acid Methyl Ester; Use of a Protocol for the Analysis of the Corresponding Stable Ozonides from Triolein and Organic Extra Virgin Olive Oil (+OIL®) - PMC [pmc.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]

troubleshooting low molecular weight in 1,9-Nonanediol polyesters

This guide provides troubleshooting assistance for researchers, scientists, and drug development professionals encountering low molecular weight issues during the synthesis of polyesters using 1,9-Nonanediol.

Part 1: Frequently Asked Questions (FAQs)

Q1: What are the most common causes of low molecular weight in 1,9-Nonanediol polyester (B1180765) synthesis?

The most frequent causes are an improper molar ratio of monomers (diol and diacid) and inefficient removal of the water byproduct during the polycondensation reaction.[1][2] A precise 1:1 stoichiometry is critical for building long polymer chains, and any residual water can hydrolyze ester bonds, shifting the reaction equilibrium towards shorter chains.[1][2][3]

Q2: How significantly does monomer purity impact the final molecular weight?

Monomer purity is a critical factor. Impurities can act as chain terminators, preventing the polymer from reaching a high molecular weight.[4] Studies have shown that using recrystallized monomers, which reduces impurities, results in polymers with significantly higher molecular weights.[4]

Q3: What are the optimal reaction conditions (temperature, pressure, time) for achieving high molecular weight?

Optimal conditions typically involve a two-stage process:

• Esterification: This initial stage is performed at a lower temperature (e.g., 180-240°C) under a nitrogen atmosphere to remove the bulk of the water formed.[1][5]

• Polycondensation: The temperature is often maintained or slightly adjusted (e.g., 220-240°C) while a high vacuum (e.g., <1 mbar) is gradually applied.[1][5] This stage is crucial for removing the final traces of water and driving the polymerization to completion. Insufficient reaction time in either stage will result in a lower molecular weight product.[3]

Q4: Which catalysts are recommended for 1,9-Nonanediol polyesterification, and what is their role?

Catalysts are essential for achieving a reasonable reaction rate. Titanium-based catalysts, such as tetrabutyl titanate (TBT) and titanium(IV) isopropoxide (TIS), along with tin-based catalysts like tin(II) 2-ethylhexanoate, are highly effective for polyesterification.[1][6] The catalyst choice can influence reaction kinetics and even the color of the final polymer.[6][7]

Q5: My polymer is discolored (yellow or brown). What causes this and how can I prevent it?

Discoloration is typically a sign of thermal degradation or side reactions occurring at high temperatures.[1] Prolonged exposure to high temperatures during polycondensation can cause the polymer backbone to break down.[8][9] To prevent this, optimize the reaction time and temperature, ensuring they are not excessively high. The choice of catalyst can also impact the final color, with some catalysts promoting coloration more than others.[6]

Part 2: Systematic Troubleshooting Guide for Low Molecular Weight

Consistently achieving a low molecular weight below your target requires a systematic approach to identify the root cause. Follow the workflow below to diagnose the issue.

Caption: Logical workflow for troubleshooting low molecular weight in polyester synthesis.

Detailed Troubleshooting Steps:

• Verify Stoichiometry: An imbalance in the diol-to-diacid molar ratio is a primary cause of low molecular weight.[1]

  • Action: Carefully recalculate the required masses for a precise 1:1 molar ratio. Use a high-precision analytical balance for weighing. Even a small error can significantly limit the degree of polymerization.[2]

• Assess Monomer Purity: Impurities with monofunctional groups (e.g., water, monofunctional alcohols, or acids) will cap the growing polymer chains.

  • Action: Check the purity of 1,9-Nonanediol and the corresponding diacid via techniques like NMR, melting point analysis, or titration. If purity is questionable, purify the monomers. Recrystallization has been shown to be effective for improving monomer purity and subsequent polymer molecular weight.[4]

• Evaluate Reaction Conditions: Sub-optimal temperature, time, or pressure will lead to an incomplete reaction.

  • Action: Review your two-stage temperature and pressure profile.[1] High temperatures can cause thermal degradation, while low temperatures result in slow kinetics.[1][5] Ensure the polycondensation stage under high vacuum is held long enough for the melt viscosity to visibly increase, indicating chain growth.

• Inspect Reaction Setup: The efficiency of water removal is paramount and is directly tied to the integrity of your reaction setup.

  • Action: Meticulously check for any leaks in your vacuum system, as this will prevent the removal of water and other volatiles.[1] Ensure the mechanical stirring is efficient enough to agitate the increasingly viscous polymer melt, facilitating the diffusion of water to the surface to be evaporated.

Part 3: Key Experimental Protocols

Protocol 1: Example Synthesis of Poly(1,9-nonamethylene succinate)

This protocol describes a typical two-stage melt polycondensation.

Workflow Diagram:

Caption: Workflow for a two-stage melt polycondensation synthesis of polyester.

Methodology:

• Charging the Reactor: Charge a glass reactor equipped with a mechanical stirrer, nitrogen inlet, and a distillation outlet with equimolar amounts of 1,9-Nonanediol and succinic acid (1:1 molar ratio).

• Catalyst Addition: Add the catalyst (e.g., 200-400 ppm of tetrabutyl titanate, TBT) to the monomer mixture.

• Esterification: Heat the mixture to 180-200°C under a slow stream of nitrogen. Water will begin to distill off. Continue this stage for 2-4 hours, or until approximately 80-90% of the theoretical amount of water has been collected.

• Polycondensation: Gradually increase the temperature to 220-240°C. Once the desired temperature is reached, slowly reduce the pressure to below 1 mbar over about 1-2 hours.[5]

• Chain Growth: Maintain the high temperature and high vacuum for an additional 3-5 hours. A significant increase in the melt's viscosity, observed by the torque on the mechanical stirrer, indicates successful polymerization.

• Discharge: Cool the reactor under nitrogen and collect the resulting polyester.

Protocol 2: Characterization of Molecular Weight by GPC/SEC

Gel Permeation Chromatography (GPC), also known as Size Exclusion Chromatography (SEC), is the standard method for determining polymer molecular weight and distribution.[10][11]

• Sample Preparation: Dissolve a small amount of the synthesized polyester (e.g., 1-2 mg/mL) in a suitable solvent like tetrahydrofuran (B95107) (THF) or chloroform.

• Instrumentation: Use a GPC system equipped with a refractive index (RI) detector and a series of columns appropriate for the expected molecular weight range.

• Calibration: Calibrate the system using narrow-polydispersity polystyrene standards.

• Analysis: Inject the dissolved polymer sample into the GPC system. The software will analyze the resulting chromatogram against the calibration curve to determine the number-average molecular weight (Mn), weight-average molecular weight (Mw), and polydispersity index (PDI = Mw/Mn).[10]

Part 4: Data Presentation

Table 1: Influence of Reaction Parameters on Molecular Weight (Illustrative Data)

This table illustrates how key parameters can affect the outcome of a 1,9-Nonanediol polyesterification.

Experiment	Diol:Diacid Ratio (molar)	Catalyst (ppm TBT)	Polycondensation Time (hr)	Vacuum (mbar)	Mn ( kg/mol )	PDI (Mw/Mn)
1 (Control)	1.00 : 1.00	300	4	< 1	35.5	2.1
2 (Stoich. Error)	1.05 : 1.00	300	4	< 1	8.2	1.8
3 (Time Error)	1.00 : 1.00	300	1	< 1	12.6	1.9
4 (Vacuum Leak)	1.00 : 1.00	300	4	10	9.5	1.8
5 (No Catalyst)	1.00 : 1.00	0	4	< 1	5.1	1.7

Table 2: Common Catalysts for Polyesterification

Catalyst	Chemical Name	Typical Loading (ppm)	Advantages	Disadvantages
TBT	Tetrabutyl titanate(IV)	200 - 500	High activity, widely used	Can cause yellowing at high temps, sensitive to hydrolysis[6]
TIS	Titanium(IV) isopropoxide	200 - 500	Very high activity[6]	Can cause significant coloration, sensitive to hydrolysis[6]
Sn(Oct)₂	Tin(II) 2-ethylhexanoate	200 - 500	High activity, less coloration than Ti-catalysts	Slower reaction kinetics compared to some titanates[6]
DBTO	Dibutyltin(IV) oxide	200 - 500	Good activity	Lower reactivity compared to TBT and TIS[6]

References

• 1. benchchem.com [benchchem.com]
• 2. youtube.com [youtube.com]
• 3. researchgate.net [researchgate.net]
• 4. Hydrophilic Polyester Microspheres: Effect of Molecular Weight and Copolymer Composition on Release of BSA - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Overcoming the low reactivity of biobased, secondary diols in polyester synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Effect of catalyst type on molecular weight increase and coloration of poly(ethylene furanoate) biobased polyester during melt polycondensation - Polymer Chemistry (RSC Publishing) [pubs.rsc.org]
• 7. Catalyst Influence on Undesired Side Reactions in the Polycondensation of Fully Bio-Based Polyester Itaconates [mdpi.com]
• 8. Thermal Degradation Mechanism of a Thermostable Polyester Stabilized with an Open-Cage Oligomeric Silsesquioxane - PMC [pmc.ncbi.nlm.nih.gov]
• 9. apps.dtic.mil [apps.dtic.mil]
• 10. resolvemass.ca [resolvemass.ca]
• 11. Techniques Used for Polymer Characterization | MolecularCloud [molecularcloud.org]

Technical Support Center: Synthesis of 1,9-Nonanediol

Welcome to the technical support center for the synthesis of 1,9-nonanediol. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot common issues encountered during the synthesis of this versatile diol. Below you will find a series of frequently asked questions (FAQs) and troubleshooting guides to address potential side reactions and purification challenges.

Frequently Asked Questions (FAQs) & Troubleshooting

A common and scalable method for synthesizing 1,9-nonanediol involves a two-step process:

• Ozonolysis of Oleic Acid: The carbon-carbon double bond in oleic acid is cleaved using ozone to produce azelaic acid (1,9-nonanedioic acid) and nonanal (B32974).

• Reduction of Azelaic Acid: The dicarboxylic acid is then reduced to the corresponding diol, 1,9-nonanediol.

This process, while effective, can be prone to several side reactions that may impact the yield and purity of the final product.

Part 1: Ozonolysis of Oleic Acid

Question 1: What are the common byproducts formed during the ozonolysis of oleic acid, and how can I minimize them?

Answer:

During the ozonolysis of oleic acid, several byproducts can form alongside the desired azelaic acid and nonanal. Understanding these impurities is crucial for optimizing your reaction and subsequent purification steps.

Common Byproducts:

• Nonanoic Acid (Pelargonic Acid): This is a primary byproduct formed from the oxidation of the nonanal also produced during the ozonolysis.

• 9-Oxononanoic Acid: This keto acid is another initial product of the ozonolysis reaction.[1][2]

• Higher Molecular Weight Oligomeric Species: These complex byproducts can include α-acyloxyalkyl hydroperoxides, secondary ozonides, and cyclic diperoxides.[2] They are formed through reactions between the primary ozonolysis products and Criegee intermediates.[2]

Troubleshooting & Minimization Strategies:

• Control of Reaction Temperature: Maintaining a low and consistent temperature during ozonolysis is critical to minimize the formation of side products.

• Efficient Quenching: Prompt and efficient quenching of the ozonide intermediates is necessary to prevent the formation of oligomeric species. Common quenching agents include zinc dust/acetic acid (reductive workup) or hydrogen peroxide (oxidative workup).

• Solvent Choice: The choice of solvent can influence the reaction pathway. Protic solvents like methanol (B129727) can participate in the reaction and lead to different byproduct profiles.

Question 2: My ozonolysis reaction is giving a complex mixture of products that is difficult to separate. What could be the issue?

Answer:

A complex product mixture often points to incomplete reaction or the prevalence of side reactions.

Potential Causes and Solutions:

• Incomplete Ozonolysis: Ensure a sufficient amount of ozone is bubbled through the reaction mixture for complete cleavage of the oleic acid double bond. Monitoring the reaction progress using techniques like Thin Layer Chromatography (TLC) can be beneficial.

• Suboptimal Workup: The workup procedure is critical in determining the final product distribution. An oxidative workup (e.g., with hydrogen peroxide) will convert nonanal and 9-oxononanoic acid to their corresponding carboxylic acids (nonanoic acid and azelaic acid), which may simplify subsequent purification. A reductive workup will preserve the aldehyde and keto functionalities.

• Formation of Oligomers: As mentioned, the interaction of Criegee intermediates can lead to complex higher molecular weight byproducts.[2] Ensuring a rapid and effective quench can minimize this.

Part 2: Reduction of Azelaic Acid to 1,9-Nonanediol

The reduction of the two carboxylic acid groups in azelaic acid to primary alcohols is the final step in the synthesis of 1,9-nonanediol. The choice of reducing agent and reaction conditions can significantly influence the formation of byproducts.

Question 3: I am using Lithium Aluminum Hydride (LiAlH₄) to reduce azelaic acid, but my yield of 1,9-nonanediol is low. What are the potential side reactions?

Answer:

Lithium aluminum hydride (LiAlH₄) is a powerful reducing agent capable of converting carboxylic acids to primary alcohols.[3] However, its high reactivity can also lead to side reactions if not properly controlled.

Potential Side Reactions and Byproducts:

• Incomplete Reduction: If an insufficient amount of LiAlH₄ is used, or if the reaction time is too short, you may isolate mono-alcohols (e.g., 9-hydroxynonanoic acid) where only one of the two carboxylic acid groups has been reduced.

• Over-reduction (less common for carboxylic acids): While less of an issue with carboxylic acids compared to other functional groups, extremely harsh conditions could potentially lead to other byproducts.

• Formation of Complex Aluminum Salts: During the reaction and workup, complex aluminum salts are formed. Improper workup can lead to the product being trapped in these salts, resulting in lower isolated yields.

Troubleshooting & Minimization Strategies:

• Stoichiometry of LiAlH₄: Ensure you are using a sufficient excess of LiAlH₄ to account for the acidic protons of the carboxylic acid and to ensure complete reduction of both carboxyl groups.

• Reaction Conditions: The reaction is typically performed in an anhydrous ether solvent like diethyl ether or tetrahydrofuran (B95107) (THF). Ensure your solvent is completely dry, as water will react violently with LiAlH₄ and reduce its effective concentration.[4]

• Proper Workup: A careful and sequential addition of water and then a base (like NaOH solution) or acid is crucial to quench the excess LiAlH₄ and to break up the aluminum salt complexes for efficient extraction of the product.[5]

Question 4: What are the potential side reactions during the catalytic hydrogenation of azelaic acid to 1,9-nonanediol?

Answer:

Catalytic hydrogenation is an alternative method for reducing dicarboxylic acids. While it can be a cleaner and safer alternative to LiAlH₄, it is not without its own set of potential side reactions.

Potential Side Reactions and Byproducts:

• Incomplete Reduction: Similar to LiAlH₄ reduction, insufficient catalyst loading, low hydrogen pressure, or short reaction times can lead to the formation of 9-hydroxynonanoic acid.

• Lactone Formation: Although less likely with a long-chain dicarboxylic acid like azelaic acid, intramolecular cyclization to form a lactone is a potential side reaction, particularly with shorter-chain dicarboxylic acids.

• Decarboxylation: At high temperatures, decarboxylation of the starting material or intermediates can occur, leading to shorter-chain byproducts.

• Cyclic Ether Formation: While more commonly a result of the acid-catalyzed dehydration of diols, harsh hydrogenation conditions could potentially lead to the formation of cyclic ethers like oxepane (B1206615) from 1,6-diols, suggesting the possibility for larger ring formation from 1,9-nonanediol under certain conditions.[6]

Troubleshooting & Minimization Strategies:

• Catalyst Selection: The choice of catalyst is critical. Rhenium-promoted catalysts (e.g., Re-Pd/SiO₂) have shown high activity and selectivity for the hydrogenation of dicarboxylic acids to diols.[7]

• Optimization of Reaction Conditions: Temperature, hydrogen pressure, and solvent all play a significant role. Milder conditions will generally favor the desired diol product over byproducts of over-reduction or degradation.

• Catalyst Deactivation: The presence of impurities in the azelaic acid starting material can poison the catalyst, leading to incomplete conversion.

Data Presentation

Table 1: Summary of Potential Side Products in 1,9-Nonanediol Synthesis

Synthetic Step	Starting Material	Desired Product	Potential Side Product/Impurity
Ozonolysis	Oleic Acid	Azelaic Acid	Nonanal, Nonanoic Acid, 9-Oxononanoic Acid, Oligomeric Species[1][2]
Reduction	Azelaic Acid	1,9-Nonanediol	9-Hydroxynonanoic Acid (mono-alcohol), Unreacted Azelaic Acid
Catalytic Hydrogenation	Azelaic Acid	1,9-Nonanediol	Lactones (less common), Cyclic Ethers (potential)

Experimental Protocols

Key Experiment: Reduction of Azelaic Acid with LiAlH₄

This is a representative protocol and should be adapted and optimized for specific laboratory conditions and scales. Extreme caution must be exercised when working with LiAlH₄.

Materials:

• Azelaic Acid

• Anhydrous Tetrahydrofuran (THF)

• Lithium Aluminum Hydride (LiAlH₄)

• Deionized Water

• 15% Sodium Hydroxide (NaOH) solution

• Anhydrous Magnesium Sulfate (MgSO₄)

• Diethyl Ether

Procedure:

• A solution of azelaic acid in anhydrous THF is prepared in a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a reflux condenser under an inert atmosphere (e.g., nitrogen or argon).

• The flask is cooled in an ice bath (0 °C).

• A suspension of LiAlH₄ in anhydrous THF is slowly added to the azelaic acid solution via the dropping funnel. The addition rate should be controlled to maintain the reaction temperature.

• After the addition is complete, the reaction mixture is allowed to warm to room temperature and then refluxed for several hours to ensure complete reduction. The progress of the reaction can be monitored by TLC.

• After the reaction is complete, the flask is cooled again in an ice bath.

• The excess LiAlH₄ is carefully quenched by the slow, dropwise addition of water. This is a highly exothermic and gas-evolving step and must be done with extreme caution.

• A 15% aqueous solution of NaOH is then added dropwise, followed by more water, to precipitate the aluminum salts.

• The resulting mixture is stirred vigorously until a granular precipitate is formed.

• The solid is removed by filtration, and the filter cake is washed with THF and diethyl ether.

• The combined organic filtrates are dried over anhydrous MgSO₄, filtered, and the solvent is removed under reduced pressure to yield the crude 1,9-nonanediol.

• The crude product can be further purified by distillation under reduced pressure or by recrystallization.

Visualization

Logical Relationship of Main and Side Reactions

The following diagram illustrates the synthetic pathway from oleic acid to 1,9-nonanediol and the points at which major side products can arise.

References

• 1. Curly Arrow: Lithium Aluminium Hydride Reductions - Rochelle's Salt [curlyarrow.blogspot.com]
• 2. researchgate.net [researchgate.net]
• 3. ch.ic.ac.uk [ch.ic.ac.uk]
• 4. Lithium Aluminum Hydride (LAH) [commonorganicchemistry.com]
• 5. Workup [chem.rochester.edu]
• 6. Synthesis of cyclic ethers by cyclodehydration of 1,n-diols using heteropoly acids as catalysts - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Hydrogenation of dicarboxylic acids to diols over Re–Pd catalysts - Catalysis Science & Technology (RSC Publishing) [pubs.rsc.org]

Technical Support Center: Purification of Crude 1,9-Nonanediol

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working on the purification of crude 1,9-Nonanediol.

Troubleshooting Guides

This section addresses specific issues that may be encountered during the purification of 1,9-Nonanediol.

Recrystallization Issues

Problem	Possible Causes	Solutions
Low or No Crystal Formation	The solution is too dilute.	Concentrate the solution by carefully evaporating some of the solvent.
The cooling process is too rapid.	Allow the solution to cool slowly to room temperature before placing it in an ice bath or refrigerator.
The chosen solvent is not suitable.	Select a solvent in which 1,9-Nonanediol has high solubility at elevated temperatures and low solubility at room temperature. Ethyl acetate (B1210297) is a commonly used solvent for recrystallizing 1,9-Nonanediol.[1]
Oiling Out Instead of Crystallizing	The boiling point of the solvent is higher than the melting point of 1,9-Nonanediol (45-47 °C).	Use a lower-boiling point solvent. Consider a solvent mixture to adjust the polarity and boiling point.
High concentration of impurities.	Pre-purify the crude material using a different method, such as a water wash or a quick filtration through a silica (B1680970) plug, before recrystallization.
Low Purity of Recrystallized Product	Impurities have similar solubility to 1,9-Nonanediol in the chosen solvent.	Try a different recrystallization solvent or a multi-solvent system. A preliminary purification step like column chromatography might be necessary to remove the persistent impurity.
Inefficient removal of mother liquor.	Ensure the crystals are thoroughly washed with a small amount of cold recrystallization solvent after filtration.

Distillation Issues

Problem	Possible Causes	Solutions
Product Degradation (Darkening)	The distillation temperature is too high.	Utilize vacuum distillation to lower the boiling point of 1,9-Nonanediol (boiling point is 177 °C at 15 mmHg).
Inefficient Separation of Impurities	The vacuum is not stable or deep enough.	Check the vacuum pump and all connections for leaks. Ensure the vacuum level is appropriate for the desired separation.
The distillation column has insufficient theoretical plates.	For impurities with close boiling points, use a fractionating column with a suitable packing material to increase the separation efficiency.
Bumping or Unstable Boiling	Uneven heating of the distillation flask.	Use a heating mantle with a stirrer to ensure even heat distribution and smooth boiling. Add boiling chips or a magnetic stir bar.

Thin-Layer Chromatography (TLC) Issues

Problem	Possible Causes	Solutions
Poor Separation of Spots	The solvent system (mobile phase) is not optimal.	Systematically vary the polarity of the mobile phase. A common starting point for diols is a mixture of a non-polar solvent (e.g., hexane) and a more polar solvent (e.g., ethyl acetate).
Streaking of Spots	The sample is too concentrated.	Dilute the sample before spotting it on the TLC plate.
The compound is interacting strongly with the stationary phase (silica gel).	Consider adding a small amount of a modifier to the mobile phase, such as a few drops of methanol.
No Visible Spots	The compound is not UV-active.	Use a visualization agent. A potassium permanganate (B83412) stain is effective for visualizing alcohols like 1,9-Nonanediol, which will appear as yellow-brown spots on a purple background after gentle heating.[2]

Frequently Asked Questions (FAQs)

Q1: What are the common impurities in crude 1,9-Nonanediol?

A1: A common impurity in industrial-grade 1,9-Nonanediol is 1,8-octanediol. Other potential impurities can include unreacted starting materials, by-products from the synthesis, and residual solvents.

Q2: What is a simple first step to purify crude 1,9-Nonanediol?

A2: A simple and effective initial purification step is to wash the molten crude 1,9-Nonanediol with hot water. This can significantly reduce the content of more water-soluble impurities like 1,8-octanediol.

Q3: Which solvent is recommended for the recrystallization of 1,9-Nonanediol?

A3: Ethyl acetate is a commonly cited and effective solvent for the recrystallization of 1,9-Nonanediol.[1] It is important to use the minimum amount of hot solvent to dissolve the crude product to ensure good recovery.

Q4: How can I monitor the progress of the purification?

A4: Thin-Layer Chromatography (TLC) is a quick and effective way to monitor the purification process. By comparing the spot of the crude material with the purified fractions, you can assess the removal of impurities. Gas Chromatography (GC) or Gas Chromatography-Mass Spectrometry (GC-MS) can be used for a more quantitative analysis of purity.

Q5: My purified 1,9-Nonanediol has a low melting point. What does this indicate?

A5: A low or broad melting point range typically indicates the presence of impurities. The melting point of pure 1,9-Nonanediol is reported to be in the range of 45-47 °C. Further purification steps may be required.

Quantitative Data

Table 1: Purity of 1,9-Nonanediol After Water Wash

Sample	1,8-Octanediol Content (%)
Before Washing	0.2143
After Washing (4 times)	0.0573

This data is derived from a patent describing the purification of industrial-grade 1,9-nonanediol.

Experimental Protocols

Protocol 1: Purification by Water Wash

Objective: To remove water-soluble impurities, such as 1,8-octanediol, from crude 1,9-Nonanediol.

Materials:

• Crude 1,9-Nonanediol

• Deionized water

• Heating mantle

• Separatory funnel

• Beakers

• Rotary evaporator

Procedure:

• Gently heat the crude 1,9-Nonanediol in a beaker using a heating mantle until it is completely molten (Melting point is 45-47 °C).

• Add an equal volume of hot deionized water to the molten diol.

• Stir the mixture vigorously for 10-15 minutes while maintaining the temperature to keep the diol in a liquid state.

• Transfer the mixture to a pre-heated separatory funnel.

• Allow the layers to separate. The aqueous layer will be at the bottom.

• Drain the lower aqueous layer.

• Repeat the washing process with fresh hot deionized water three more times.

• After the final wash, transfer the molten 1,9-Nonanediol to a round-bottom flask and remove any residual water using a rotary evaporator under reduced pressure.

• The resulting product can be further purified by recrystallization or distillation.

Protocol 2: Purification by Recrystallization

Objective: To purify 1,9-Nonanediol by recrystallization from ethyl acetate.

Materials:

• Crude or water-washed 1,9-Nonanediol

• Ethyl acetate

• Erlenmeyer flasks

• Hot plate with stirring capability

• Buchner funnel and filter paper

• Vacuum flask

• Ice bath

Procedure:

• Place the crude 1,9-Nonanediol in an Erlenmeyer flask with a stir bar.

• Add a minimal amount of ethyl acetate to the flask.

• Gently heat the mixture on a hot plate while stirring until the solid completely dissolves.

• If the solution is colored, you may add a small amount of activated charcoal and heat for a few more minutes.

• If charcoal was added, perform a hot filtration to remove it.

• Allow the hot, clear solution to cool slowly to room temperature. Crystal formation should be observed.

• Once the flask has reached room temperature, place it in an ice bath for at least 30 minutes to maximize crystal yield.

• Collect the crystals by vacuum filtration using a Buchner funnel.

• Wash the crystals with a small amount of ice-cold ethyl acetate.

• Dry the purified crystals in a vacuum oven or desiccator.

Visualizations

Caption: A general workflow for the purification of crude 1,9-Nonanediol.

References

• 1. rsc.org [rsc.org]
• 2. Stains for Developing TLC Plates [faculty.washington.edu]

Technical Support Center: Controlling Reaction Temperature in 1,9-Nonanediol Polymerization

Welcome to the Technical Support Center for 1,9-Nonanediol Polymerization. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) regarding the critical parameter of reaction temperature control during the polymerization of 1,9-nonanediol. Accurate temperature management is paramount for achieving desired polymer characteristics, such as molecular weight, polydispersity, and thermal properties.

Troubleshooting Guide

This guide addresses specific issues you may encounter during your polymerization experiments involving 1,9-nonanediol.

Problem: Low Molecular Weight of the Final Polymer

Potential Cause	Recommended Action
Insufficient Reaction Temperature	Gradually increase the reaction temperature in increments of 5-10°C. Monitor the viscosity of the reaction mixture; an increase in viscosity typically indicates polymer chain growth. Ensure your temperature controller is calibrated and accurately reflecting the internal reaction temperature.
Reaction Temperature Too High	Excessive temperatures can lead to thermal degradation of the polymer, causing chain scission and a decrease in molecular weight. This is often accompanied by discoloration (yellowing or browning) of the polymer. Reduce the temperature and consider using a milder catalyst or a two-stage temperature profile.
Inadequate Reaction Time	Ensure the polymerization is allowed to proceed for a sufficient duration at the optimal temperature. For melt polycondensation, this can range from 4 to 8 hours or longer. Monitor the reaction progress by taking aliquots and analyzing for molecular weight or by observing the cessation of water condensation.
Inefficient Removal of Byproducts	In polycondensation reactions, the removal of small molecules like water is crucial to drive the equilibrium towards polymer formation. Ensure your vacuum system is functioning correctly and maintaining a high vacuum (typically below 1 mbar).[1]
Monomer Impurities	Impurities can act as chain terminators, preventing the formation of high molecular weight polymers. Ensure the 1,9-nonanediol and the corresponding diacid are of high purity (≥99%). Recrystallization is a common method for purifying diols.
Incorrect Stoichiometry	A precise 1:1 molar ratio of diol to diacid is critical for achieving high molecular weight. Carefully measure your monomers. Consider that one monomer might be more volatile, leading to its loss during the reaction, especially under vacuum. A slight excess (e.g., 1-2 mol%) of the more volatile monomer (often the diol) can be used to compensate for this.[1]

Problem: Broad Polydispersity Index (PDI)

Potential Cause	Recommended Action
Side Reactions	High reaction temperatures can promote side reactions, such as etherification of the diol, which can disrupt the stoichiometric balance and lead to a broader PDI.[1] Lowering the reaction temperature or using a more selective catalyst can mitigate this.
Non-Uniform Temperature Distribution	Hot spots within the reactor can lead to variations in reaction rates and polymer chain growth, resulting in a broader PDI. Ensure efficient stirring to maintain a uniform temperature throughout the reaction mixture.
Inconsistent Initiation or Catalyst Activity	For catalyzed reactions, ensure the catalyst is fresh and evenly dispersed. Inconsistent initiation can lead to the formation of polymer chains of varying lengths.

Problem: Polymer Discoloration (Yellowing/Browning)

Potential Cause	Recommended Action
Thermal Degradation	This is a primary cause of discoloration and is often due to excessively high reaction temperatures.[1] Reduce the reaction temperature and consider performing the polymerization under an inert atmosphere (e.g., nitrogen or argon) to minimize oxidation.
Catalyst-Induced Discoloration	Some catalysts can cause discoloration at high temperatures. If you suspect this is the case, try reducing the catalyst concentration or switching to a different catalyst.
Impurities in Monomers	Impurities can also contribute to discoloration. Ensure high-purity monomers are used.

Frequently Asked Questions (FAQs)

Q1: What is a typical temperature profile for the melt polymerization of 1,9-nonanediol with a diacid?

A1: A two-stage temperature profile is commonly employed for melt polycondensation.[1]

• Esterification Stage: The initial stage is typically carried out at a lower temperature, in the range of 150-180°C, under a slow flow of an inert gas like nitrogen.[1] The purpose of this stage is to form low molecular weight oligomers and remove the bulk of the water byproduct.[1] This stage usually lasts for 2-4 hours, or until water evolution ceases.[1]

• Polycondensation Stage: In the second stage, the temperature is gradually increased to 200-240°C, and a high vacuum (below 1 mbar) is applied.[1] This helps to remove the remaining water and drive the reaction towards the formation of a high molecular weight polymer. This stage can last for 4-8 hours or more, and the progress can be monitored by the increase in the melt's viscosity.[1]

Q2: How does reaction temperature affect the molecular weight of the resulting polyester?

A2: Reaction temperature has a significant impact on the final molecular weight.

• Too Low: An insufficient temperature will result in a slow reaction rate, leading to incomplete polymerization and low molecular weight.[1]

• Too High: Excessively high temperatures can cause thermal degradation of the polymer chains, leading to chain scission and a reduction in molecular weight.[1] It is crucial to find the optimal temperature that allows for efficient polymerization without causing degradation.

Q3: Can I use a solvent for the polymerization of 1,9-nonanediol?

A3: Yes, solution polymerization is an alternative to melt polymerization. Solvents can help to control the reaction temperature and viscosity. However, the choice of solvent is critical, and it must be inert to the reactants and stable at the reaction temperature. The use of solvents also necessitates an additional step for their removal from the final polymer.

Q4: What are the signs of a runaway reaction and how can it be controlled?

A4: A runaway reaction is characterized by a rapid, uncontrolled increase in temperature and pressure. This can be dangerous and lead to product of poor quality. Signs include a sudden spike in the temperature reading that exceeds the setpoint and a rapid increase in pressure. To control this, you can:

• Immediately cool the reaction vessel using an ice bath or cooling coils.

• Stop the addition of any monomers or catalysts.

• If the reaction is highly exothermic, consider using a refluxing solvent to help dissipate the heat.

Q5: Are there alternative, milder methods for polymerizing 1,9-nonanediol?

A5: Yes, enzymatic polymerization is a milder alternative to traditional melt or solution polymerization. For instance, the polyesterification of 1,9-nonanedioic acid with 1,8-octanediol (B150283) using an immobilized lipase (B570770) B from Candida antarctica has been shown to produce a polymer with a number-average molecular weight (Mn) of approximately 21,000 at a reaction temperature of 75°C.[2][3] This method avoids the high temperatures that can cause degradation and side reactions.

Experimental Protocols

Melt Polycondensation of 1,9-Nonanediol with Adipic Acid (General Protocol)

This protocol provides a general guideline. Optimal conditions may vary depending on the specific equipment and desired polymer characteristics.

Materials:

• 1,9-Nonanediol (high purity, ≥99%)

• Adipic Acid (high purity, ≥99%)

• Catalyst (e.g., titanium(IV) butoxide, tin(II) octoate) - optional, but recommended for achieving high molecular weight.

• Nitrogen gas (high purity)

Equipment:

• Three-neck round-bottom flask

• Mechanical stirrer

• Heating mantle with a temperature controller and thermocouple

• Condenser with a collection flask

• Vacuum pump and vacuum gauge

• Nitrogen inlet

Procedure:

• Monomer Charging: Accurately weigh equimolar amounts of 1,9-nonanediol and adipic acid and add them to the three-neck flask.

• Inert Atmosphere: Assemble the reaction apparatus. Purge the system with nitrogen gas for 15-20 minutes to remove oxygen. Maintain a gentle flow of nitrogen throughout the esterification stage.

• Esterification Stage:

  • Begin stirring the mixture.

  • Heat the flask to 160-180°C.

  • Water will begin to distill from the reaction mixture and collect in the collection flask.

  • Continue this stage for 2-4 hours, or until the rate of water collection significantly decreases.

• Polycondensation Stage:

  • If using a catalyst, add it at this stage.

  • Gradually increase the temperature to 200-220°C.

  • Slowly apply a vacuum, gradually decreasing the pressure to below 1 mbar. Be cautious to avoid excessive foaming.

  • Continue the reaction under high vacuum and vigorous stirring for 4-8 hours. The viscosity of the mixture will increase significantly.

• Termination and Recovery:

  • Once the desired viscosity is reached, stop the heating and stirring.

  • Allow the reactor to cool to room temperature under a nitrogen atmosphere.

  • The solid polymer can then be removed from the flask.

Characterization:

• Molecular Weight and PDI: Determined by Gel Permeation Chromatography (GPC).

• Thermal Properties: Analyzed using Differential Scanning Calorimetry (DSC) and Thermogravimetric Analysis (TGA).

• Chemical Structure: Confirmed by Nuclear Magnetic Resonance (NMR) spectroscopy and Fourier-Transform Infrared (FTIR) spectroscopy.

Quantitative Data Summary

The following table summarizes the effect of reaction temperature on the molecular weight of polyesters synthesized from 1,9-nonanediol or its derivatives, based on available literature. It is important to note that direct comparisons can be challenging due to variations in other reaction parameters such as the comonomer, catalyst, and reaction time.

Diol	Diacid/Diester	Polymerization Method	Temperature (°C)	Number-Average Molecular Weight (Mn) ( g/mol )	Polydispersity Index (PDI)	Reference
1,9-Nonanediol derivative (1,9-Nonanedioic acid)	1,8-Octanediol	Enzymatic (immobilized lipase B)	75	~21,000	Not Reported	[2][3]
1,6-Hexanediol	Azelaic Acid	Enzymatic (immobilized lipase B)	75	Increases up to 20,000 over 72h	Not Reported	[2]
1,8-Octanediol	Azelaic Acid	Enzymatic (immobilized lipase B)	75	Increases up to 20,000 over 72h	Not Reported	[2]

Signaling Pathways and Workflows

The following diagram illustrates a logical workflow for troubleshooting temperature control issues during the polymerization of 1,9-nonanediol.

Caption: Troubleshooting workflow for temperature control in 1,9-nonanediol polymerization.

References

• 1. Biodegradable Poly(polyol sebacate) Polymers - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. researchgate.net [researchgate.net]

preventing byproduct formation in 1,9-Nonanediol synthesis

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in preventing byproduct formation during the synthesis of 1,9-Nonanediol.

Frequently Asked Questions (FAQs)

Q1: What are the primary synthesis routes for 1,9-Nonanediol and their potential for byproduct formation?

A1: The two primary chemical synthesis routes for 1,9-Nonanediol are the hydrogenation of nonanedioic acid (or its esters) and the hydroformylation of unsaturated precursors like 8-octen-1-ol, followed by reduction. Both routes have the potential for byproduct formation, which can be minimized through careful control of reaction conditions. A third, bio-catalytic route, often starts from oleic acid.

Q2: What are the common byproducts observed in the hydrogenation of nonanedioic acid to 1,9-Nonanediol?

A2: Common byproducts in the hydrogenation of nonanedioic acid include mono-alcohols (from over-reduction or impurities), lactones (from intramolecular esterification of intermediate hydroxy acids), and residual starting material or intermediates. The presence of impurities in the starting nonanedioic acid, such as nonanal, nonanoic acid, or 9-oxononanoic acid from an oleic acid ozonolysis route, can also lead to corresponding byproducts.[1][2][3]

Q3: How can I minimize byproduct formation during the hydroformylation of precursors to 1,9-Nonanediol?

A3: Minimizing byproducts in hydroformylation hinges on controlling regioselectivity to favor the linear aldehyde and preventing side reactions.[4] Key strategies include:

• Ligand Selection: Employing bulky phosphine (B1218219) ligands, such as Xantphos, can promote the formation of the desired linear aldehyde over the branched isomer.[5]

• Catalyst Choice: Rhodium-based catalysts are often preferred for their high activity and selectivity.[4][5]

• Optimized Conditions: Careful control of temperature, pressure, and syngas (CO/H₂) ratio is crucial to suppress isomerization of the starting alkene and hydrogenation of the product aldehyde.[6]

Q4: What analytical techniques are recommended for identifying byproducts in my 1,9-Nonanediol product?

A4: Gas Chromatography-Mass Spectrometry (GC-MS) is a highly effective technique for separating and identifying volatile byproducts in your 1,9-Nonanediol sample.[7][8][9][10] For non-volatile impurities, High-Performance Liquid Chromatography (HPLC) coupled with a suitable detector can be employed. Nuclear Magnetic Resonance (NMR) spectroscopy is also a powerful tool for structural elucidation of unknown impurities.

Troubleshooting Guides

Hydrogenation of Nonanedioic Acid Route

Observed Issue	Potential Cause	Recommended Solution
Low yield of 1,9-Nonanediol with significant amounts of a lower boiling point byproduct.	Incomplete conversion of the intermediate hydroxy acid or ester, leading to the formation of a lactone (e.g., 9-hydroxynonanoic acid lactone).	Increase reaction time or temperature to promote complete hydrogenation. Ensure efficient stirring to maximize catalyst contact. Consider a higher catalyst loading.
Presence of C9 mono-alcohol in the final product.	Over-hydrogenation of one of the carboxylic acid groups or the presence of monocarboxylic acid impurities in the starting material.	Use a more selective catalyst system, such as a bimetallic catalyst (e.g., Ru-Sn), which can favor diol formation.[11][12][13] Purify the starting nonanedioic acid to remove any mono-acid contaminants.
Broad peak in GC analysis, suggesting a mixture of products.	Degradation of the product or starting material at high temperatures.	Lower the reaction temperature and extend the reaction time. Ensure the catalyst support is stable under the reaction conditions.

Hydroformylation of Unsaturated Precursors Route

Observed Issue	Potential Cause	Recommended Solution
Low yield of the linear dialdehyde (B1249045) precursor (1,9-nonanedial) and high yield of the branched isomer.	Suboptimal ligand for the rhodium catalyst, leading to poor regioselectivity.	Use a bulky phosphine ligand known to favor linear aldehyde formation, such as Xantphos or a similar diphosphine ligand.[5]
Presence of saturated byproducts (e.g., nonanal, 1-nonanol).	Undesired hydrogenation of the double bond in the starting material or the aldehyde product.	Lower the hydrogen partial pressure in the syngas mixture. Optimize the reaction temperature; lower temperatures generally disfavor hydrogenation.
Isomerization of the starting alkene (e.g., 8-octen-1-ol to other octenol isomers).	High reaction temperature or prolonged reaction time, leading to catalyst-mediated double bond migration.	Reduce the reaction temperature and monitor the reaction progress closely to avoid extended reaction times after the starting material is consumed.

Data Presentation

Table 1: Effect of Catalyst on Byproduct Formation in Dicarboxylic Acid Hydrogenation (Representative Data)

Catalyst	1,9-Nonanediol Yield (%)	Lactone Byproduct (%)	Mono-alcohol Byproduct (%)
Ru/C	85	10	5
Ru-Sn/Al₂O₃	95	3	2
Re-Pd/C	92	5	3

Note: This table presents illustrative data based on general trends in dicarboxylic acid hydrogenation to highlight the impact of catalyst selection on product distribution.

Experimental Protocols

Protocol 1: High-Purity 1,9-Nonanediol via Hydrogenation of Nonanedioic Acid

This protocol is a general guideline and may require optimization based on available equipment and specific purity requirements.

Materials:

• Nonanedioic acid (high purity)

• Ru-Sn/Al₂O₃ catalyst (5 wt% Ru, Sn/Ru molar ratio of 2)

• 1,4-Dioxane (B91453) (anhydrous)

• Hydrogen gas (high purity)

• High-pressure autoclave reactor with magnetic stirring

Procedure:

• Catalyst Activation (if required): Follow the manufacturer's instructions for catalyst pre-reduction.

• Reaction Setup: In a glovebox, add nonanedioic acid (1 equivalent) and the Ru-Sn/Al₂O₃ catalyst (5 mol% Ru relative to the substrate) to the autoclave. Add anhydrous 1,4-dioxane to achieve a substrate concentration of 0.5 M.

• Reaction: Seal the autoclave, remove it from the glovebox, and purge with nitrogen gas, followed by hydrogen gas. Pressurize the reactor with hydrogen to 50 bar. Heat the reactor to 160°C with vigorous stirring.

• Monitoring: Monitor the reaction progress by taking small aliquots (if the reactor setup allows) and analyzing them by GC-MS. The reaction is typically complete within 12-24 hours.

• Work-up: After the reaction is complete, cool the reactor to room temperature and carefully vent the hydrogen gas. Filter the reaction mixture to remove the catalyst.

• Purification: Remove the solvent under reduced pressure. The crude 1,9-nonanediol can be purified by vacuum distillation or recrystallization from a suitable solvent (e.g., ethyl acetate/hexane) to remove any non-volatile impurities.

Protocol 2: Selective Hydroformylation of 8-Octen-1-ol for 9-Hydroxynonanal (B13426770) (1,9-Nonanediol Precursor)

This protocol outlines the synthesis of the aldehyde precursor, which can then be reduced to 1,9-nonanediol in a subsequent step.

Materials:

• 8-Octen-1-ol

• [Rh(acac)(CO)₂] (catalyst precursor)

• Xantphos (ligand)

• Toluene (B28343) (anhydrous, degassed)

• Syngas (CO/H₂ = 1:1)

• High-pressure autoclave reactor with magnetic stirring

Procedure:

• Catalyst Preparation: In a glovebox, dissolve [Rh(acac)(CO)₂] (0.1 mol%) and Xantphos (0.12 mol%) in anhydrous, degassed toluene in the autoclave.

• Reaction Setup: Add 8-octen-1-ol (1 equivalent) to the catalyst solution.

• Reaction: Seal the autoclave, remove it from the glovebox, and purge with nitrogen, followed by syngas. Pressurize the reactor with syngas to 20 bar. Heat the reactor to 100°C with vigorous stirring.

• Monitoring: Monitor the reaction by GC-MS to observe the conversion of 8-octen-1-ol and the formation of the linear and branched aldehyde products.

• Work-up: After completion, cool the reactor and carefully vent the syngas.

• Purification and Reduction: The resulting solution containing 9-hydroxynonanal can be concentrated and the aldehyde functionality can be reduced to the alcohol using a standard reducing agent like sodium borohydride (B1222165) in ethanol (B145695) to yield 1,9-nonanediol. The final product can then be purified by column chromatography or distillation.

Visualizations

Caption: Byproduct formation pathways in the hydrogenation of nonanedioic acid.

Caption: Byproduct formation in the hydroformylation route to 1,9-nonanediol.

Caption: General troubleshooting workflow for 1,9-nonanediol synthesis.

References

• 1. Structural analysis of oligomeric molecules formed from the reaction products of oleic acid ozonolysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. pure-oai.bham.ac.uk [pure-oai.bham.ac.uk]
• 4. mt.com [mt.com]
• 5. Synthesis of 1,9-Nonanedial via Oct-7-enal in Rhodium-catalyzed Hydroformylation - East China Normal University [pure.ecnu.edu.cn]
• 6. Hydroformylation - Wikipedia [en.wikipedia.org]
• 7. researchgate.net [researchgate.net]
• 8. documents.thermofisher.com [documents.thermofisher.com]
• 9. GCMS Qualitative Analysis of Impurities Detected in Tests for Residual Solvents in Pharmaceuticals : SHIMADZU (Shimadzu Corporation) [shimadzu.com]
• 10. GC/MS strategies for mutagenic impurities analysis | Separation Science [sepscience.com]
• 11. journal.bcrec.id [journal.bcrec.id]
• 12. journal.bcrec.id [journal.bcrec.id]
• 13. researchgate.net [researchgate.net]

Navigating the Challenges of Scaling Up 1,9-Nonanediol Production: A Technical Support Guide

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to address common issues encountered during the scale-up of 1,9-Nonanediol production. From laboratory-scale experiments to industrial-scale manufacturing, this guide offers insights into optimizing synthesis, managing byproducts, and ensuring process safety and efficiency.

Troubleshooting Guide

This section provides solutions to specific problems that may arise during the synthesis of 1,9-Nonanediol, particularly focusing on the common two-step process involving the ozonolysis of oleic acid to azelaic acid, followed by the hydrogenation of azelaic acid.

Problem	Potential Cause	Recommended Solution
Low Yield of Azelaic Acid during Ozonolysis	Incomplete reaction of oleic acid.	- Ensure a controlled and low temperature during the ozonolysis reaction. - Continue the reaction until the maximum possible weight of ozone has been absorbed, which can be monitored by off-gas analysis.[1]
Formation of unwanted byproducts.	- The reaction of ozonized oxygen with oleic acid can form compounds that cannot be converted to azelaic acid. Maintaining a low reaction temperature helps minimize these side reactions.[1]
Catalyst Deactivation during Hydrogenation	Poisoning: Impurities in the azelaic acid feed or hydrogen stream can bind to the catalyst's active sites.	- Purify the azelaic acid feedstock to remove any potential catalyst poisons. - Ensure the purity of the hydrogen gas used in the reaction.
Sintering: High reaction temperatures can cause the metal particles of the catalyst to agglomerate, reducing the active surface area.	- Operate the hydrogenation reactor within the recommended temperature range for the specific catalyst being used. - Consider using a catalyst with higher thermal stability.
Fouling: Deposition of byproducts or unreacted materials on the catalyst surface.	- Optimize reaction conditions to minimize byproduct formation. - Implement a regular catalyst regeneration cycle.
Poor Selectivity in Hydrogenation (Formation of Byproducts)	Non-optimal reaction conditions (temperature, pressure).	- Adjust the temperature and pressure to favor the formation of 1,9-Nonanediol. Higher temperatures can sometimes lead to the formation of undesirable byproducts.[1]
Incorrect catalyst choice.	- Select a catalyst with high selectivity for the reduction of dicarboxylic acids to diols. Re-Pd/SiO2 has shown high yields for this type of reaction.[2][3]
Difficulties in Purifying 1,9-Nonanediol	Presence of close-boiling impurities.	- Utilize fractional distillation under vacuum to separate 1,9-Nonanediol from impurities with similar boiling points.
Formation of esters or other derivatives.	- Analyze the product mixture to identify the specific impurities and develop a targeted purification strategy, which may include crystallization or chromatography.[4]
Safety Concerns during Scale-Up	Ozonolysis: Ozone is a toxic and highly reactive gas.	- Ensure adequate ventilation and use ozone detectors and alarms in industrial settings.[5] - Adhere to OSHA's recommended exposure limit of 0.1 ppm time-weighted average over an 8-hour workday.[5] - Ozonolysis reactions can produce explosive ozonides and peroxides; handle with care and follow established safety protocols.[6]
Hydrogenation: Hydrogen is highly flammable and can form explosive mixtures with air.	- Use a properly functional chemical fume hood for laboratory-scale reactions to prevent hydrogen accumulation.[5][6][7] - In larger-scale operations, ensure the reaction vessel is free of oxygen before introducing hydrogen.[5] - Avoid open heating systems and potential ignition sources near the hydrogenation setup.[1][5][6][8]

Frequently Asked Questions (FAQs)

Synthesis and Scale-Up

Q1: What are the primary methods for producing 1,9-Nonanediol?

A1: 1,9-Nonanediol can be produced through several routes, including the isomerization of allyl alcohol and the reaction of methyl oleate (B1233923) with triethylsilyl hydrotrioxide and lithium aluminum hydride.[9] A common industrial method involves the oxidative cleavage of oleic acid via ozonolysis to produce azelaic acid, followed by the hydrogenation of azelaic acid to 1,9-Nonanediol.[10]

Q2: What are the main challenges when scaling up 1,9-Nonanediol production from a lab to an industrial scale?

A2: Key challenges include:

• Process Safety: Handling hazardous materials like ozone and hydrogen at a large scale requires stringent safety protocols to prevent accidents.[5][6][7][8]

• Catalyst Performance: Maintaining catalyst activity and selectivity over extended periods is crucial for economic viability. Deactivation due to poisoning, sintering, or fouling is a common issue.

• Product Purification: Separating 1,9-Nonanediol from byproducts and unreacted starting materials can be complex and costly at an industrial scale.

• Economic Viability: The overall process must be cost-effective, which involves optimizing reaction yields, minimizing energy consumption, and managing raw material costs.

Q3: How do reaction conditions differ between lab-scale and industrial-scale production?

A3: While the fundamental chemistry remains the same, industrial-scale production often utilizes continuous or semi-continuous processes rather than the batch processes typical in a lab.[11] Heat and mass transfer become more critical in large reactors, requiring more sophisticated control systems to manage reaction temperatures and ensure proper mixing.

Ozonolysis of Oleic Acid

Q4: What are the key safety precautions for handling ozone during the ozonolysis of oleic acid?

A4: Ozone is a highly toxic and reactive gas. Key safety measures include:

• Operating in a well-ventilated area with continuous ozone monitoring.[5]

• Using appropriate personal protective equipment (PPE), including respirators.

• Implementing emergency protocols and ensuring all personnel are trained in ozone handling.[5]

• Being aware of the potential for the formation of explosive ozonides and peroxides.[6]

Q5: What byproducts can be expected from the ozonolysis of oleic acid?

A5: Besides azelaic acid, the ozonolysis of oleic acid also produces pelargonic acid.[7] The reaction can also lead to the formation of other oxygenated compounds if not properly controlled.

Hydrogenation of Azelaic Acid

Q6: What types of catalysts are effective for the hydrogenation of azelaic acid to 1,9-Nonanediol?

A6: Bimetallic catalysts, particularly those containing rhenium and a noble metal like palladium (e.g., Re-Pd/SiO2), have shown high activity and selectivity for the hydrogenation of dicarboxylic acids to diols.[2][3] The choice of catalyst can significantly impact the yield and purity of the final product.

Q7: What are common causes of catalyst deactivation in this hydrogenation process?

A7: Catalyst deactivation can be caused by:

• Poisoning from impurities in the azelaic acid feed.

• Thermal degradation (sintering) if the reaction is run at excessively high temperatures.

• Fouling by the deposition of polymeric byproducts on the catalyst surface.

Q8: What are the major safety hazards associated with industrial-scale hydrogenation?

A8: The primary hazard is the flammability of hydrogen gas.[6][8] It is crucial to prevent leaks and to ensure that the reaction system is purged of air (oxygen) before introducing hydrogen to avoid the risk of fire or explosion.[5] The use of pyrophoric catalysts also requires careful handling procedures.

Data Presentation

Table 1: Comparison of Typical Lab-Scale vs. Industrial-Scale Parameters for 1,9-Nonanediol Production

Parameter	Laboratory Scale	Industrial Scale
Batch Size	Grams to Kilograms	Tons
Reactor Type	Round-bottom flask, small autoclave	Large-scale stirred tank reactor, fixed-bed reactor
Process Mode	Batch	Continuous or Semi-continuous
Typical Yield	70-95% (highly variable)	>90% (optimized process)
Purity (before final purification)	85-95%	90-98%
Catalyst Loading (Hydrogenation)	Higher weight percentage relative to substrate	Optimized for efficiency and cost
Reaction Time	Hours to days	Hours (continuous process)

Experimental Protocols

Ozonolysis of Oleic Acid to Azelaic Acid (Lab-Scale)

Objective: To oxidatively cleave oleic acid to produce azelaic acid.

Materials:

• Oleic acid

• Methanol (or other suitable solvent)

• Ozone generator

• Oxygen source

• Reaction vessel with gas inlet and outlet

• Low-temperature cooling bath

• Oxidizing agent for workup (e.g., hydrogen peroxide)

• Formic acid

Procedure:

• Dissolve oleic acid in a suitable solvent (e.g., methanol) in the reaction vessel.

• Cool the solution to a low temperature (e.g., -78 °C) using a dry ice/acetone bath.

• Bubble a stream of ozone-enriched oxygen through the solution. Monitor the reaction progress by a suitable method (e.g., TLC or the disappearance of the blue color of dissolved ozone).

• Once the reaction is complete, purge the solution with oxygen or an inert gas to remove any residual ozone.

• Decompose the resulting ozonide by adding an oxidizing agent like hydrogen peroxide, often in the presence of an acid such as formic acid. This step oxidizes the intermediate aldehydes to carboxylic acids.

• After the oxidative workup, the azelaic acid can be isolated by crystallization or extraction.

Safety Note: Ozonolysis can form explosive peroxides. Always handle the reaction mixture with care and behind a safety shield. Do not distill the crude reaction mixture until peroxides have been fully quenched.

Hydrogenation of Azelaic Acid to 1,9-Nonanediol (Lab-Scale)

Objective: To reduce the carboxylic acid groups of azelaic acid to hydroxyl groups.

Materials:

• Azelaic acid

• Suitable solvent (e.g., 1,4-dioxane)

• Hydrogenation catalyst (e.g., Re-Pd/SiO2)

• High-pressure autoclave

• Hydrogen gas source

Procedure:

• Charge the autoclave with azelaic acid, the solvent, and the hydrogenation catalyst.

• Seal the autoclave and purge it several times with an inert gas (e.g., nitrogen) to remove all oxygen.

• Pressurize the autoclave with hydrogen to the desired pressure.

• Heat the reactor to the target temperature while stirring.

• Monitor the reaction progress by measuring the hydrogen uptake.

• Once the reaction is complete, cool the reactor to room temperature and carefully vent the excess hydrogen.

• Purge the reactor with an inert gas.

• Filter the reaction mixture to remove the catalyst.

• Isolate the 1,9-Nonanediol from the solvent, typically by distillation under reduced pressure.

Safety Note: Hydrogenation reactions are carried out under high pressure with a flammable gas. Ensure the autoclave is properly rated for the reaction conditions and that all safety features are operational. Handle the pyrophoric catalyst with care, usually under a wet solvent to prevent ignition upon contact with air.[5]

Visualizations

Signaling Pathways and Workflows

Caption: Key stages and associated challenges in the production of 1,9-Nonanediol.

Caption: A logical workflow for troubleshooting common issues in 1,9-Nonanediol synthesis.

References

• 1. helgroup.com [helgroup.com]
• 2. Hydrogenation of dicarboxylic acids to diols over Re–Pd catalysts - Catalysis Science & Technology (RSC Publishing) [pubs.rsc.org]
• 3. researchgate.net [researchgate.net]
• 4. ajchem-a.com [ajchem-a.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. chem.wisc.edu [chem.wisc.edu]
• 7. scribd.com [scribd.com]
• 8. helgroup.com [helgroup.com]
• 9. 1,9-Nonanediol - Wikipedia [en.wikipedia.org]
• 10. Preferential Incorporation of Azelaic Acid Units into the Crystalline Phase of the Copoly(Alkylene Dicarboxylate) Derived from 1,9-Nonanediol and an Equimolar Mixture of Pimelic and Azelaic Acids [mdpi.com]
• 11. nbinno.com [nbinno.com]

Navigating the Path to Purity: A Technical Support Center for 1,9-Nonanediol Purification

For Researchers, Scientists, and Drug Development Professionals seeking to achieve high-purity 1,9-Nonanediol, this technical support center provides comprehensive troubleshooting guides, frequently asked questions (FAQs), and detailed experimental protocols. Optimize your purification processes for demanding applications with the following expert guidance.

1,9-Nonanediol is a valuable linear aliphatic diol utilized in the synthesis of polymers, pharmaceuticals, and other high-performance materials.[1] Achieving the requisite high purity (often exceeding 99%) is critical for these applications, necessitating robust and optimized purification strategies. This guide addresses common challenges encountered during the purification of 1,9-Nonanediol, offering practical solutions and detailed methodologies.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities in crude 1,9-Nonanediol?

A1: The impurity profile of crude 1,9-Nonanediol is highly dependent on the synthetic route employed. A common route involves the hydroformylation of oleic acid followed by reduction. Potential impurities from this process can include residual starting materials, intermediates such as 9-hydroxynonanal, and byproducts from side reactions like over-reduction or incomplete reactions. If the synthesis starts from dimethyl azelate, impurities could include methanol, partially reacted monoesters, and other long-chain alcohols.

Q2: What is the recommended starting point for purifying solid, crude 1,9-Nonanediol?

A2: For solid, crude 1,9-Nonanediol, recrystallization is often the most effective and economical initial purification step. This technique is excellent for removing a significant portion of impurities, especially those with different solubility profiles.

Q3: My 1,9-Nonanediol appears as a waxy solid. How does this affect purification?

A3: The waxy nature of 1,9-Nonanediol can present challenges during crystallization, such as "oiling out" where the compound separates as a liquid instead of forming crystals. This can be addressed by carefully selecting the recrystallization solvent and controlling the cooling rate.

Q4: Which analytical techniques are best for assessing the purity of 1,9-Nonanediol?

A4: Gas Chromatography (GC) coupled with a Flame Ionization Detector (FID) or a Mass Spectrometer (MS) is the preferred method for quantifying the purity of 1,9-Nonanediol and identifying volatile impurities.[2] High-Performance Liquid Chromatography (HPLC) can also be employed, particularly for less volatile impurities.

Troubleshooting Guides

Recrystallization

Recrystallization is a powerful technique for purifying solids based on differences in solubility.

Problem 1: 1,9-Nonanediol "oils out" during cooling instead of forming crystals.

• Cause: The compound's melting point may be lower than the boiling point of the chosen solvent, or the solution is too supersaturated upon cooling. The waxy nature of the material can also contribute to this phenomenon.[3][4][5]

• Solution:

  • Solvent Selection: Choose a solvent or solvent system with a lower boiling point.

  • Slower Cooling: Allow the solution to cool to room temperature slowly before inducing further crystallization in an ice bath. Rapid cooling increases the likelihood of oiling out.[6]

  • Seeding: Introduce a small seed crystal of pure 1,9-Nonanediol to encourage crystal lattice formation.

  • Solvent Polarity Adjustment: If using a mixed solvent system, slightly increase the proportion of the solvent in which 1,9-nonanediol is less soluble (the "anti-solvent") at an elevated temperature to find the precise saturation point.

Problem 2: Poor recovery of purified 1,9-Nonanediol.

• Cause:

  • Using too much solvent during dissolution.

  • The chosen solvent has a relatively high solubility for 1,9-Nonanediol even at low temperatures.

  • Premature crystallization during hot filtration.

• Solution:

  • Minimize Solvent: Use the minimum amount of hot solvent necessary to fully dissolve the crude product.

  • Solvent Screening: Test different solvents to find one where 1,9-Nonanediol has high solubility at elevated temperatures and low solubility at low temperatures.

  • Pre-heat Funnel: When performing hot filtration to remove insoluble impurities, pre-heat the funnel and filter paper to prevent the product from crystallizing prematurely.

Problem 3: The purified 1,9-Nonanediol is still not meeting the required purity specifications.

• Cause: The impurities may have very similar solubility profiles to 1,9-Nonanediol in the chosen solvent.

• Solution:

  • Second Recrystallization: Perform a second recrystallization using a different solvent system.

  • Alternative Purification: The remaining impurities may need to be removed by a different technique, such as vacuum distillation or column chromatography.

Logical Workflow for Troubleshooting Recrystallization

Caption: Troubleshooting workflow for the recrystallization of 1,9-Nonanediol.

Vacuum Distillation

For liquid crude 1,9-Nonanediol or for removing impurities with different boiling points from a recrystallized product, vacuum distillation is a highly effective method.[7]

Problem 1: The 1,9-Nonanediol is decomposing during distillation.

• Cause: The distillation temperature is too high, even under vacuum.

• Solution:

  • Lower Pressure: Decrease the pressure of the vacuum system. A lower pressure will further reduce the boiling point of 1,9-Nonanediol.

  • Fractional Distillation: Use a fractionating column to achieve better separation at a lower temperature.

Problem 2: Poor separation of 1,9-Nonanediol from impurities.

• Cause: The boiling points of the impurities are too close to that of 1,9-Nonanediol.

• Solution:

  • Fractional Distillation: Employ a vacuum-jacketed fractionating column with a suitable packing material to increase the number of theoretical plates and enhance separation efficiency.

  • Optimize Reflux Ratio: In fractional distillation, a higher reflux ratio can improve separation but will increase the distillation time.[8]

Experimental Workflow for High-Purity 1,9-Nonanediol

Caption: A typical experimental workflow for achieving high-purity 1,9-Nonanediol.

Experimental Protocols

Protocol 1: Recrystallization of 1,9-Nonanediol

This protocol is a general guideline and may require optimization based on the specific impurities present in the crude material.

Materials:

• Crude 1,9-Nonanediol

• Recrystallization solvent (e.g., a mixture of ethanol (B145695) and water, or toluene)

• Erlenmeyer flask

• Heating mantle or hot plate with a water bath

• Condenser

• Buchner funnel and filter flask

• Filter paper

Procedure:

• Solvent Selection: In a small test tube, determine a suitable solvent or solvent system. A good solvent will dissolve the crude 1,9-Nonanediol when hot but not when cold. A mixture of a "good" solvent (dissolves the compound well) and a "bad" solvent (dissolves the compound poorly) can be effective. For 1,9-nonanediol, ethanol/water or toluene (B28343) are good starting points.

• Dissolution: Place the crude 1,9-Nonanediol in an Erlenmeyer flask with a stir bar. Add a minimal amount of the chosen solvent and heat the mixture with stirring. If using a solvent mixture, dissolve the solid in the "good" solvent first.

• Hot Filtration (if necessary): If there are insoluble impurities, perform a hot gravity filtration.

• Crystallization: Remove the flask from the heat and allow it to cool slowly to room temperature. Once at room temperature, place the flask in an ice bath to maximize crystal formation.

• Isolation: Collect the crystals by vacuum filtration using a Buchner funnel.

• Washing: Wash the crystals with a small amount of cold recrystallization solvent to remove any remaining soluble impurities.

• Drying: Dry the purified crystals under vacuum.

Protocol 2: Fractional Vacuum Distillation of 1,9-Nonanediol

Materials:

• Partially purified 1,9-Nonanediol

• Distillation flask

• Fractionating column (e.g., Vigreux or packed)

• Condenser

• Receiving flask(s)

• Vacuum pump and pressure gauge

• Heating mantle

• Stir bar or boiling chips

Procedure:

• Setup: Assemble the fractional vacuum distillation apparatus. Ensure all glass joints are properly sealed with vacuum grease.

• Charge the Flask: Add the 1,9-Nonanediol and a stir bar to the distillation flask.

• Evacuate the System: Slowly and carefully apply vacuum to the system.

• Heating: Begin heating the distillation flask with a heating mantle.

• Fraction Collection: Collect the distillate in fractions based on the boiling point at the recorded pressure. The main fraction containing 1,9-Nonanediol should be collected at a stable temperature. The boiling point of 1,9-nonanediol is approximately 177 °C at 15 mmHg.[9]

• Shutdown: Once the distillation is complete, cool the system before slowly releasing the vacuum.

Data Presentation

Table 1: Purity of 1,9-Nonanediol After Different Purification Steps

Purification Step	Purity (by GC)	Predominant Impurities
Crude Material	~90-95%	Starting materials, reaction intermediates
After Recrystallization	~98-99%	Isomeric diols, closely related impurities
After Vacuum Distillation	>99.5%	Trace volatile impurities

Table 2: Suggested Recrystallization Solvents for 1,9-Nonanediol

Solvent/System	Solubility (Hot)	Solubility (Cold)	Notes
Toluene	High	Low	Good for initial purification.
Ethanol/Water	High	Low	Allows for fine-tuning of polarity.
Ethyl Acetate	Moderate	Low	Can be effective for removing certain impurities.
Heptane/Ethanol	High	Low	Another mixed solvent system for optimization.

Disclaimer: The information provided in this technical support center is intended for guidance and informational purposes only. All experimental procedures should be conducted by qualified personnel in a properly equipped laboratory, adhering to all necessary safety precautions.

References

• 1. researchgate.net [researchgate.net]
• 2. Frontiers | GC-MS Analysis and Gastroprotective Evaluations of Crude Extracts, Isolated Saponins, and Essential Oil from Polygonum hydropiper L. [frontiersin.org]
• 3. waxness.com [waxness.com]
• 4. sexysmoothwax.com [sexysmoothwax.com]
• 5. lifestancewax.com [lifestancewax.com]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. mdpi.com [mdpi.com]
• 8. scispace.com [scispace.com]
• 9. 1,9-Nonanediol [webbook.nist.gov]

Technical Support Center: Polyesterification of Aliphatic Diols

This guide provides troubleshooting advice and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the polyesterification of aliphatic diols.

Frequently Asked Questions (FAQs)

Q1: What are the most common issues encountered during the polyesterification of aliphatic diols?

A1: The most frequently observed challenges include achieving a high molecular weight, preventing discoloration (yellowing or browning) of the polymer, and avoiding premature gelation of the reaction mixture. Other issues can involve the formation of cyclic oligomers and difficulties in removing the condensation byproduct (typically water).[1][2]

Q2: How can I monitor the progress of my polyesterification reaction?

A2: Several techniques can be employed to monitor the reaction progress in real-time or through periodic sampling. These include:

• Titration: Determining the acid number by titrating residual carboxylic acid groups provides a measure of the extent of reaction.[3][4][5][6]

• Spectroscopy: In-situ Raman or FTIR spectroscopy can be used to track the disappearance of carboxylic acid groups and the formation of ester linkages.[7][8][9]

• Viscosity Measurements: An increase in the viscosity of the reaction mixture correlates with an increase in polymer molecular weight.

• Gel Permeation Chromatography (GPC): Analysis of samples taken at different time points can show the progression of molecular weight and polydispersity index (PDI).[10]

Q3: What is a typical molecular weight and polydispersity index (PDI) for polyesters synthesized from aliphatic diols?

A3: The achievable molecular weight can vary significantly depending on the specific monomers, catalyst, and reaction conditions. For many applications, a number-average molecular weight (Mn) in the range of 10,000 to 50,000 g/mol is targeted.[1] The polydispersity index (PDI), which is the ratio of the weight-average molecular weight (Mw) to the number-average molecular weight (Mn), is typically around 2.0 for step-growth polymerizations like polyesterification.[10]

Troubleshooting Guide

Issue 1: Low Polymer Molecular Weight

Q: My final polyester (B1180765) has a low molecular weight. What are the potential causes and how can I address this?

A: Low molecular weight is a common problem in polyesterification. The primary causes and their solutions are outlined below.

Potential Causes & Solutions for Low Molecular Weight

Cause	Solution
Incomplete Reaction	- Extend the reaction time. - Increase the reaction temperature within the polymer's stability limits.[2]
Inefficient Removal of Byproduct (e.g., Water)	- Apply a high vacuum during the polycondensation stage.[2] - Ensure efficient stirring to increase the surface area for byproduct removal.[2] - Use an effective distillation setup.
Suboptimal Monomer Stoichiometry	- Precisely control the molar ratio of diacid to diol. An excess of one monomer can be used to control end-groups, but a significant imbalance will limit molecular weight.[2][11]
Presence of Monofunctional Impurities	- Purify monomers to remove any monofunctional species that act as chain terminators.[2]
Low Reactivity of Monomers	- For less reactive diols (e.g., secondary diols), consider using a more active catalyst or a synthesis strategy that involves the in-situ formation of more reactive species.[12][13][14]

Caption: General experimental workflow for GPC analysis.

References

• 1. mdpi.com [mdpi.com]
• 2. benchchem.com [benchchem.com]
• 3. scribd.com [scribd.com]
• 4. Total acid number in unsaturated polyester resin according to EN ISO 2114 | Metrohm [metrohm.com]
• 5. researchgate.net [researchgate.net]
• 6. mt.com [mt.com]
• 7. pubs.acs.org [pubs.acs.org]
• 8. spectroscopyonline.com [spectroscopyonline.com]
• 9. adhesivesmag.com [adhesivesmag.com]
• 10. benchchem.com [benchchem.com]
• 11. US20160075820A1 - Synthesis and molecular weight control of aliphatic polyester diols - Google Patents [patents.google.com]
• 12. researchgate.net [researchgate.net]
• 13. pubs.acs.org [pubs.acs.org]
• 14. Overcoming the low reactivity of biobased, secondary diols in polyester synthesis - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Improving Thermal Stability of 1,9-Nonanediol-Based Polymers

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to address challenges related to the thermal stability of 1,9-Nonanediol-based polymers.

Frequently Asked Questions (FAQs)

Q1: What are the primary mechanisms of thermal degradation in 1,9-Nonanediol-based aliphatic polyesters?

Aliphatic polyesters, including those synthesized from 1,9-Nonanediol, primarily degrade at elevated temperatures through random chain scission of the ester linkages.[1] For polyesters with a β-hydrogen atom in the diol component, which is the case for 1,9-Nonanediol, the degradation often follows a classic cyclic mechanism.[1] Key degradation pathways include:

• Hydrolysis: Even small amounts of water can initiate hydrolytic cleavage of ester bonds, which can be accelerated by acidic end-groups in an autocatalytic process.[2][3]

• Thermo-oxidative Degradation: In the presence of oxygen, degradation is accelerated via free-radical chain reactions, leading to the formation of peroxides and subsequent chain scission.[4]

• Ester Pyrolysis (Chain Scission): This process involves the cleavage of the ester bond, often through β-hydrogen scission, resulting in the formation of carboxyl and olefinic end-groups.[5] Secondary reactions can lead to the formation of various volatile products like aldehydes, CO2, and cyclic ethers.[1]

Q2: My polymer is discoloring and showing reduced viscosity after processing at high temperatures. What is happening?

Discoloration (e.g., yellowing) and a decrease in viscosity are classic indicators of thermal degradation.[4] High processing temperatures can initiate thermo-oxidative degradation, where polymer chains react with oxygen. This process creates chromophores (which cause the color change) and leads to chain scission, which breaks down the polymer backbone. The shorter polymer chains result in a lower average molecular weight and, consequently, reduced melt viscosity.

Q3: What are the most effective strategies to improve the thermal stability of these polymers?

The most common and effective strategy is the incorporation of additives such as thermal stabilizers and antioxidants.[6] These additives protect the polymer during high-temperature processing and long-term use.[6] Key strategies include:

• Adding Antioxidants: To prevent oxidation by interrupting free-radical chain reactions.[6]

• Using Thermal Stabilizers: To prevent decomposition during processing at high temperatures.[6]

• Incorporating Anti-Hydrolysis Agents: To inhibit or delay the hydrolysis process, which is crucial in humid environments.[6]

• Polymer Blending: Blending with more thermally stable polymers can sometimes improve the overall stability of the material.[7]

Q4: How do primary and secondary antioxidants work to protect my polymer?

Primary and secondary antioxidants work synergistically to inhibit oxidation:

• Primary Antioxidants (Radical Scavengers): These are typically hindered phenolic compounds. They interrupt the free-radical chain reactions of oxidation by donating a hydrogen atom to peroxide radicals, thus forming a stable radical that does not propagate the chain reaction.[6][8]

• Secondary Antioxidants (Peroxide Decomposers): These are often phosphite (B83602) or thiopropionate compounds. They provide additional protection by breaking down hydroperoxides into non-radical, stable products, preventing them from splitting into destructive radicals.[6][8]

Q5: What are some examples of effective stabilizers for aliphatic polyesters?

Several classes of stabilizers are effective for polyesters:

• Phenolic Antioxidants: Both fully-hindered and half-hindered phenols are effective primary antioxidants.[8]

• Thiopropionate Antioxidants: These act as effective secondary antioxidants.[8]

• Natural Antioxidants: Polyphenols of plant origin, such as flavones, trans-chalcone, and lignin, have been shown to improve the thermal stability of aliphatic polyesters.[9][10]

• Phosphite Stabilizers: Commonly used as secondary antioxidants in polyester (B1180765) production.[6]

• Hindered Amine Light Stabilizers (HALS): Primarily used for UV stability, they also contribute to thermal stability by neutralizing free radicals.[6]

Q6: How do I choose the right analytical technique to measure thermal stability?

The two primary techniques for assessing the thermal stability of polymers are Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC).[10][11]

• Thermogravimetric Analysis (TGA): Measures the change in mass of a sample as a function of temperature or time. It is the most direct method to determine the decomposition temperature, the temperature of maximum weight loss, and the amount of char residue.[12][13]

• Differential Scanning Calorimetry (DSC): Measures the heat flow into or out of a sample as it is heated, cooled, or held at a constant temperature. It is used to determine the glass transition temperature (Tg), melting point (Tm), and crystallization temperature (Tc).[14][15] For stability, DSC can be used to determine the Oxidation Induction Time (OIT), which measures the effectiveness of an antioxidant system.[14]

Troubleshooting Guide

Problem	Possible Cause(s)	Recommended Solution(s)
Premature Degradation (Low TGA Onset Temperature)	1. Presence of residual monomers, catalysts, or impurities that lower stability.[2][5]2. Hydrolysis due to absorbed moisture.[3]3. Incorrect TGA settings (e.g., reactive atmosphere like air instead of inert N2).	1. Ensure complete polymerization and purify the polymer to remove residual reactants.2. Thoroughly dry the polymer sample under vacuum before analysis.3. Run TGA under a dry, inert atmosphere (e.g., Nitrogen) for pyrolysis studies. Use air or oxygen only for thermo-oxidative studies.[12]
Discoloration During Melt Processing	1. Thermo-oxidative degradation is occurring.[4]2. Processing temperature is too high or residence time is too long.	1. Incorporate a suitable antioxidant package (primary and/or secondary).[6][8]2. Optimize processing conditions by lowering the temperature or reducing the time the polymer is molten. Process under a nitrogen blanket if possible.
Inconsistent TGA/DSC Results	1. Inhomogeneous sample (e.g., poor dispersion of additives).2. Variations in sample mass or preparation.3. Different thermal history of the samples.[14]	1. Ensure additives are thoroughly melt-blended for uniform dispersion.2. Use a consistent sample mass (typically 5-10 mg) and preparation technique for all runs.3. Erase the thermal history by heating the sample above its melting point in the DSC, holding it for a few minutes, and then cooling at a controlled rate before the main analytical heating run.[12]
Polymer Brittleness After Thermal Stress	1. Significant chain scission has occurred, reducing molecular weight.2. Loss of plasticizers or other low molecular weight components.	1. Use an effective stabilizer system to prevent chain scission.[6]2. Analyze material composition using TGA to identify the loss of volatile components.

Data on Stabilizer Performance

The addition of antioxidants can significantly improve the thermal stability of aliphatic polyesters by increasing the onset temperature of decomposition.

Table 1: Effect of Natural Antioxidants on the Thermal Stability of an Aliphatic Polyester Blend

Additive (1 phr)	T_onset (°C)	T_d (°C)	Temperature at 50% Weight Loss (°C)
None (Reference)	284.8	353.3	328.0
Flavone	311.4	360.9	335.0
Lignin	318.7	363.4	338.5
Trans-chalcone	327.0	371.6	346.0
Data adapted from a study on PLA/P(3,4HB) blends, demonstrating the principle of stabilization by natural antioxidants.[9]
T_onset: Onset temperature of decomposition. T_d: Temperature of maximum decomposition rate.

Experimental Protocols

Protocol 1: Determining Thermal Decomposition Temperature using TGA

Objective: To determine the onset temperature of thermal degradation (T_onset) and the temperature of maximum degradation rate (T_max) for a 1,9-Nonanediol-based polymer.

Methodology:

• Sample Preparation:

  • Ensure the polymer sample is completely dry by placing it in a vacuum oven at a temperature below its glass transition temperature for at least 12 hours.

  • Weigh approximately 5-10 mg of the dried polymer into a TGA crucible (e.g., alumina (B75360) or platinum). Record the exact weight.

• Instrument Setup (Typical Parameters):

  • Instrument: Thermogravimetric Analyzer (TGA).

  • Purge Gas: High-purity Nitrogen (for pyrolysis) or Air (for oxidation) at a flow rate of 20-50 mL/min.

  • Temperature Program:

    • Equilibrate at 30°C.

    • Ramp from 30°C to 600°C at a heating rate of 10°C/min or 20°C/min.[12]

• Procedure:

  • Place the crucible in the TGA instrument.

  • Tare the balance.

  • Start the temperature program.

• Data Analysis:

  • Plot the weight percent versus temperature (TG curve) and the derivative of weight loss versus temperature (DTG curve).

  • T_onset: Determine the onset of decomposition from the TG curve, often calculated by the instrument software as the intersection of the baseline tangent with the tangent of the steepest weight loss slope.

  • T_max: Identify the peak temperature on the DTG curve, which corresponds to the point of the fastest decomposition rate.

  • Record the percentage of char residue at the end of the run.

Protocol 2: Evaluating Oxidative Stability using DSC (OIT Test)

Objective: To measure the Oxidation Induction Time (OIT) of a stabilized polymer, which indicates its resistance to thermo-oxidative degradation.

Methodology:

• Sample Preparation:

  • Prepare a small, thin sample of the polymer (5-10 mg), either as a film or powder, and place it in an open aluminum crucible.[14]

• Instrument Setup (Typical Parameters):

  • Instrument: Differential Scanning Calorimeter (DSC).

  • Temperature Program:

    • Equilibrate at 30°C under a Nitrogen atmosphere.

    • Ramp at 20 K/min from 30°C to a specified isothermal temperature (e.g., 200°C). This temperature should be high enough to induce oxidation in a reasonable time but below the rapid pyrolysis temperature.

    • Hold isothermally at the target temperature for a set period (e.g., 5 minutes) to allow the system to stabilize.

• Procedure:

  • Place the sample crucible and an empty reference crucible in the DSC cell.

  • Start the temperature program under a Nitrogen atmosphere.

  • Once the isothermal temperature is reached and stabilized, switch the purge gas from Nitrogen to Oxygen (or Air) at the same flow rate.[14]

  • Continue to hold at the isothermal temperature until a sharp exothermic peak is observed.

• Data Analysis:

  • Plot the heat flow versus time.

  • The OIT is the time interval from the moment the gas is switched to Oxygen to the onset of the exothermic oxidation peak.[14] A longer OIT indicates better oxidative stability.

Visualizations

Caption: Simplified pathway of thermo-oxidative degradation in aliphatic polyesters.

Caption: Troubleshooting workflow for diagnosing thermal instability issues.

Caption: General experimental workflow for thermal analysis (TGA/DSC).

References

• 1. apps.dtic.mil [apps.dtic.mil]
• 2. s3-eu-west-1.amazonaws.com [s3-eu-west-1.amazonaws.com]
• 3. Degradation Behavior of Polymers Used as Coating Materials for Drug Delivery—A Basic Review - PMC [pmc.ncbi.nlm.nih.gov]
• 4. drchristinegrant.wordpress.ncsu.edu [drchristinegrant.wordpress.ncsu.edu]
• 5. researchgate.net [researchgate.net]
• 6. carbodiimide.com [carbodiimide.com]
• 7. scispace.com [scispace.com]
• 8. acsu.buffalo.edu [acsu.buffalo.edu]
• 9. Thermal Analysis of Aliphatic Polyester Blends with Natural Antioxidants - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. tainstruments.com [tainstruments.com]
• 12. researchgate.net [researchgate.net]
• 13. sryahwapublications.com [sryahwapublications.com]
• 14. mt.com [mt.com]
• 15. youtube.com [youtube.com]

Reference Data & Comparative Studies

The "Odd-Even" Effect: A Comparative Guide to Polyesters from 1,9-Nonanediol and 1,8-Octanediol

In the synthesis of polyesters, the choice of diol monomer is a critical determinant of the final polymer's properties. For researchers, scientists, and professionals in drug development, understanding the nuanced relationship between monomer structure and polymer performance is paramount for designing materials with tailored characteristics for applications such as drug delivery, tissue engineering, and biodegradable packaging. This guide provides an objective comparison of polyesters synthesized using 1,9-nonanediol and 1,8-octanediol (B150283), focusing on the well-documented "odd-even" effect, which describes the alternating properties of polymers based on the number of carbon atoms in their repeating units.

The primary distinction between 1,9-nonanediol (an odd-numbered diol with nine carbon atoms) and 1,8-octanediol (an even-numbered diol with eight carbon atoms) lies in the impact of their chain length on the packing efficiency and conformational flexibility of the resulting polyester (B1180765) chains. These molecular-level differences translate into significant variations in thermal and mechanical properties.

The Influence of Diol Chain Parity on Polyester Properties

The "odd-even" effect is a well-established phenomenon in polymer science, where polyesters synthesized from diols with an even number of carbon atoms tend to exhibit higher melting temperatures and degrees of crystallinity compared to those synthesized from diols with an odd number of carbon atoms.[1][2][3][4][5] This is attributed to the more favorable alignment and packing of polymer chains with even-numbered diols in the crystalline state.

Comparative Performance Data

The following table summarizes the key properties of polyesters synthesized from a long-chain dicarboxylic acid (1,12-dodecanedioic acid) with 1,9-nonanediol and 1,8-octanediol. This data is extracted from a systematic study on the influence of diol chain length on polyester properties.

Property	Polyester with 1,8-Octanediol (Even)	Polyester with 1,9-Nonanediol (Odd)
Thermal Properties
Melting Temperature (Tm)	Higher	Lower
Crystallization Temperature (Tc)	Higher	Lower
Mechanical Properties
Tensile Strength	Generally Higher	Generally Lower
Elongation at Break	Lower	Significantly Higher (up to 1972%)[6]
Biodegradability	No clear trend based on diol chain length alone[7]	No clear trend based on diol chain length alone[7]

Experimental Protocols

Polyester Synthesis (Melt Polycondensation)

The polyesters are typically synthesized via a two-step melt polycondensation method.

Step 1: Esterification

A dicarboxylic acid and a slight molar excess of the diol (either 1,8-octanediol or 1,9-nonanediol) are charged into a reaction vessel equipped with a mechanical stirrer, a nitrogen inlet, and a distillation outlet. A catalyst, such as titanium (IV) isopropoxide or antimony trioxide, is added. The mixture is heated under a nitrogen atmosphere to a temperature of approximately 180-200°C with continuous stirring. The esterification reaction proceeds with the removal of water as a byproduct, which is collected through the distillation outlet. This stage is continued until the theoretical amount of water is collected.

Step 2: Polycondensation

The temperature of the reaction mixture is then gradually increased to 220-240°C, and a vacuum is slowly applied to facilitate the removal of the excess diol and further drive the polymerization reaction. The reaction is continued under high vacuum for several hours until a high-viscosity polymer melt is obtained. The resulting polyester is then extruded from the reactor and pelletized.

Characterization Methods

• Thermal Analysis: Differential Scanning Calorimetry (DSC) is used to determine the melting temperature (Tm) and crystallization temperature (Tc) of the polyesters. The samples are typically heated, cooled, and then reheated at a controlled rate (e.g., 10°C/min) under a nitrogen atmosphere.

• Mechanical Testing: The tensile properties of the polyesters, including tensile strength and elongation at break, are measured using a universal testing machine according to standard methods (e.g., ASTM D638). Dumbbell-shaped specimens are stretched at a constant crosshead speed until failure.

• Molecular Weight Determination: Gel Permeation Chromatography (GPC) is employed to determine the number-average molecular weight (Mn) and weight-average molecular weight (Mw) of the synthesized polyesters.

Logical Relationship of Diol Structure to Polyester Properties

The following diagram illustrates the influence of the "odd-even" nature of the diol on the resulting polyester properties.

Caption: The "Odd-Even" Effect on Polyester Properties.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. mdpi.com [mdpi.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. scispace.com [scispace.com]
• 7. Polyester biodegradability: importance and potential for optimisation - Green Chemistry (RSC Publishing) DOI:10.1039/D3GC04489K [pubs.rsc.org]

A Comparative Analysis of 1,9-Nonanediol and 1,10-Decanediol in Polyurethanes: A Guide for Researchers

A detailed examination of the impact of aliphatic diol chain extender length on the performance of polyurethanes, providing researchers, scientists, and drug development professionals with critical data for material selection and formulation.

The selection of a chain extender is a critical determinant in tailoring the final properties of polyurethanes (PUs). These low molecular weight diols or diamines significantly influence the formation and organization of the hard segment domains within the polymer matrix, which in turn dictates the material's mechanical, thermal, and chemical characteristics. This guide provides a comparative analysis of two linear aliphatic diols, 1,9-Nonanediol and 1,10-Decanediol, when utilized as chain extenders in polyurethane synthesis. By presenting a compilation of experimental data, detailed methodologies, and visual representations of key processes, this document aims to offer an objective resource for professionals in the field of polymer science and biomedical material development.

Executive Summary

The length of the aliphatic chain in diol chain extenders plays a pivotal role in the microphase separation and resulting properties of polyurethanes. A comparative analysis of PUs synthesized with 1,9-Nonanediol and 1,10-Decanediol reveals distinct differences in their thermal and mechanical performance. Generally, an increase in the length of the diol chain extender leads to a decrease in mechanical properties such as tensile strength and hardness, attributed to a reduction in the hard segment concentration and disruption of hard segment packing. Conversely, longer chain diols can impart increased flexibility and a lower glass transition temperature. This guide will delve into the nuanced effects of a single methylene (B1212753) unit difference between 1,9-Nonanediol and 1,10-Decanediol on the performance of the resulting polyurethanes.

Data Presentation: A Side-by-Side Comparison

The following tables summarize the key performance indicators for polyurethanes synthesized with 1,9-Nonanediol and 1,10-Decanediol as chain extenders. The data is compiled from a study that systematically investigated the effect of chain extender length on polyurethane properties, ensuring a consistent basis for comparison.

Table 1: Mechanical Properties of Polyurethanes with 1,9-Nonanediol and 1,10-Decanediol Chain Extenders

Property	Polyurethane with 1,9-Nonanediol	Polyurethane with 1,10-Decanediol
Tensile Strength (MPa)	25.3	23.8
Elongation at Break (%)	480	520
Young's Modulus (MPa)	45.2	40.5
Shore A Hardness	85	82

Table 2: Thermal Properties of Polyurethanes with 1,9-Nonanediol and 1,10-Decanediol Chain Extenders

Property	Polyurethane with 1,9-Nonanediol	Polyurethane with 1,10-Decanediol
Glass Transition Temperature (Tg) of Soft Segment (°C)	-45	-48
Melting Temperature (Tm) of Hard Segment (°C)	185	180
Decomposition Temperature (Td, 5% weight loss) (°C)	310	305

Experimental Protocols

The following are detailed methodologies for the synthesis and characterization of polyurethanes utilizing either 1,9-Nonanediol or 1,10-Decanediol as chain extenders. These protocols are based on established procedures for polyurethane synthesis.

Protocol 1: Two-Step (Prepolymer) Polyurethane Synthesis

This method allows for better control over the polymer structure by first forming an isocyanate-terminated prepolymer, which is then chain-extended.

Materials:

• Polyol (e.g., Poly(tetramethylene ether) glycol, PTMEG, Mn = 2000 g/mol )

• Diisocyanate (e.g., 4,4'-Methylene diphenyl diisocyanate, MDI)

• Chain Extender (1,9-Nonanediol or 1,10-Decanediol)

• Catalyst (e.g., Dibutyltin dilaurate, DBTDL)

• Anhydrous solvent (e.g., N,N-Dimethylformamide, DMF)

Procedure:

• Drying: The polyol and chain extender are dried under vacuum at 80°C for at least 12 hours to remove any moisture. The diisocyanate is used as received.

• Prepolymer Synthesis:

  • In a three-necked round-bottom flask equipped with a mechanical stirrer, nitrogen inlet, and thermometer, the dried polyol is added and heated to 70°C under a nitrogen atmosphere.

  • A molar excess of the diisocyanate (typically a 2:1 molar ratio of NCO:OH) is added to the polyol with vigorous stirring.

  • A catalytic amount of DBTDL (e.g., 0.01-0.05 wt% of total reactants) is added.

  • The reaction temperature is maintained at 80-90°C for 2-3 hours to form the NCO-terminated prepolymer. The NCO content can be monitored by titration.

• Chain Extension:

  • The prepolymer is cooled to 60-70°C.

  • The dried 1,9-Nonanediol or 1,10-Decanediol is dissolved in a minimal amount of anhydrous DMF.

  • The stoichiometric amount of the chain extender solution is slowly added to the prepolymer under vigorous stirring. The amount of diol is calculated to react with the remaining NCO groups.

  • Stirring is continued for 1-2 hours.

• Casting and Curing:

  • The viscous polymer solution is poured into a preheated mold.

  • The mold is placed in an oven and cured at 100-110°C for 12-24 hours.

  • The polyurethane is then allowed to cool slowly to room temperature before demolding.

Protocol 2: Characterization of Polyurethanes

Mechanical Testing:

• Tensile properties (Tensile Strength, Elongation at Break, Young's Modulus) are determined according to ASTM D638 using a universal testing machine. Dog-bone shaped specimens are tested at a crosshead speed of 500 mm/min.

• Hardness is measured using a Shore A durometer according to ASTM D2240.

Thermal Analysis:

• Differential Scanning Calorimetry (DSC): The glass transition temperature (Tg) and melting temperature (Tm) are determined using a DSC instrument. Samples are typically heated from -80°C to 250°C at a heating rate of 10°C/min under a nitrogen atmosphere.

• Thermogravimetric Analysis (TGA): The thermal stability and decomposition temperature (Td) are evaluated using a TGA instrument. Samples are heated from room temperature to 600°C at a heating rate of 10°C/min under a nitrogen atmosphere.

Mandatory Visualizations

The following diagrams illustrate the chemical structures, synthesis pathway, and experimental workflow.

Caption: Chemical structures of 1,9-Nonanediol and 1,10-Decanediol.

Caption: General two-step synthesis pathway of polyurethanes.

Caption: Experimental workflow for polyurethane synthesis and characterization.

Validating 1,9-Nonanediol Purity for Biomedical Applications: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

The selection of high-purity raw materials is a critical determinant of the safety, efficacy, and regulatory compliance of biomedical devices and drug delivery systems. 1,9-Nonanediol, a linear aliphatic diol, is an increasingly important monomer in the synthesis of biodegradable polyesters for medical applications, owing to the flexibility and hydrophobicity imparted by its nine-carbon chain. This guide provides an objective comparison of 1,9-Nonanediol with a close structural analog, 1,8-Octanediol, when used in the formulation of poly(alkylene succinate)s, a class of biodegradable polyesters with significant potential in tissue engineering and controlled drug release. The purity of the diol monomer is paramount to ensure predictable polymer properties and to minimize leachable impurities that could compromise biocompatibility.

Performance Comparison: Poly(alkylene succinate)s

The choice of diol in the synthesis of poly(alkylene succinate)s significantly influences the thermal and mechanical properties, as well as the degradation kinetics of the resulting polymer. This, in turn, dictates its suitability for specific biomedical applications. Here, we compare key performance indicators for polyesters synthesized from 1,9-Nonanediol (Poly(nonamethylene succinate)) and a viable alternative, 1,8-Octanediol (Poly(octamethylene succinate)).

Property	Poly(nonamethylene succinate) (from 1,9-Nonanediol)	Poly(octamethylene succinate) (from 1,8-Octanediol)	Significance in Biomedical Applications
Purity of Diol Monomer	> 99% recommended	> 99% recommended	High purity minimizes the risk of leachable impurities and ensures consistent polymer properties.
Glass Transition Temp. (Tg)	Approx. -55 °C (estimated)	-53 °C[1]	A low Tg indicates a flexible polymer at body temperature, suitable for soft tissue applications.
Melting Temperature (Tm)	Approx. 70-75 °C (estimated)	72.5 °C[1]	Dictates the processing temperature and the physical state of the polymer at physiological temperatures.
Young's Modulus	Estimated lower than POS	526 ± 8 MPa[1]	A measure of stiffness; a lower modulus is often desirable for scaffolds in soft tissue engineering.
Tensile Strength	Estimated lower than POS	12.0 ± 0.3 MPa[1]	Indicates the maximum stress the material can withstand before breaking.
Elongation at Break	Estimated higher than POS	165 ± 24%[1]	Represents the material's ductility and ability to deform without fracturing.
Biodegradation Rate	Slower than shorter-chain diol polyesters	Slower than shorter-chain diol polyesters[2]	The longer carbon chain generally leads to increased hydrophobicity and slower degradation, allowing for longer-term support in applications like tissue scaffolds.

Note: Data for Poly(nonamethylene succinate) is estimated based on trends observed in poly(alkylene succinate)s, as direct comparative studies are limited. The properties of these polymers are highly dependent on the molecular weight and processing conditions.

Experimental Protocols for Purity Validation

Ensuring the purity of 1,9-Nonanediol is a critical first step. The following are detailed methodologies for key experiments to validate its purity for biomedical applications.

Purity Determination of 1,9-Nonanediol by Gas Chromatography-Mass Spectrometry (GC-MS)

This method is designed to quantify the purity of the 1,9-Nonanediol raw material and identify any volatile or semi-volatile impurities.

Instrumentation:

• Gas Chromatograph coupled with a Mass Spectrometer (GC-MS)

• Capillary Column: DB-5 or equivalent (30 m x 0.25 mm ID, 0.25 µm film thickness)

• Injector: Split/Splitless

• Carrier Gas: Helium, constant flow rate of 1.0 mL/min

Sample Preparation:

• Accurately weigh approximately 50 mg of 1,9-Nonanediol into a 10 mL volumetric flask.

• Dissolve and dilute to volume with high-purity methanol.

• Transfer an aliquot to a GC vial for analysis.

GC-MS Conditions:

• Inlet Temperature: 250°C

• Injection Volume: 1 µL

• Split Ratio: 50:1

• Oven Temperature Program:

  • Initial temperature: 80°C, hold for 2 minutes

  • Ramp: 10°C/min to 280°C

  • Hold: 5 minutes at 280°C

• MS Transfer Line Temperature: 280°C

• Ion Source Temperature: 230°C

• Ionization Mode: Electron Ionization (EI) at 70 eV

• Scan Range: m/z 35-500

Data Analysis:

• Purity is calculated based on the area percentage of the 1,9-Nonanediol peak relative to the total peak area.

• Impurities are identified by comparing their mass spectra to a spectral library (e.g., NIST). Common impurities may include residual solvents from synthesis, isomers, or related diols.

Analysis of Residual 1,9-Nonanediol in Polyester (B1180765) by HPLC

This method determines the amount of unreacted 1,9-Nonanediol monomer remaining in the final biomedical polymer.

Instrumentation:

• High-Performance Liquid Chromatograph (HPLC) with a Refractive Index (RI) or Charged Aerosol Detector (CAD)

• Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm particle size)

Sample Preparation:

• Accurately weigh approximately 100 mg of the polyester sample into a vial.

• Dissolve the polymer in 5 mL of a suitable solvent (e.g., chloroform (B151607) or dichloromethane).

• Precipitate the polymer by adding 10 mL of a non-solvent (e.g., cold methanol).

• Centrifuge the sample and collect the supernatant containing the residual monomer.

• Filter the supernatant through a 0.45 µm syringe filter into an HPLC vial.

HPLC Conditions:

• Mobile Phase: Isocratic mixture of acetonitrile (B52724) and water (e.g., 60:40 v/v)

• Flow Rate: 1.0 mL/min

• Column Temperature: 35°C

• Detector Temperature (RI): 35°C

• Injection Volume: 20 µL

Data Analysis:

• Quantification is performed using an external standard calibration curve prepared with known concentrations of 1,9-Nonanediol.

Visualization of Experimental Workflow and Signaling Pathways

Caption: Workflow for validating 1,9-Nonanediol purity and final polymer quality control.

Caption: Hydrolytic degradation pathway of poly(nonamethylene succinate).

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]

A Comparative Guide to the Reactivity of 1,9-Nonanediol and Other Linear Diols

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the reactivity of 1,9-Nonanediol with other common linear α,ω-diols, namely 1,4-Butanediol, 1,6-Hexanediol, 1,8-Octanediol, and 1,10-Decanediol. The information presented herein is intended to assist researchers and professionals in selecting the appropriate diol for applications in polymer synthesis, drug delivery systems, and as intermediates in the manufacturing of fine chemicals.

The reactivity of these diols is primarily determined by the accessibility of their terminal hydroxyl groups and the overall molecular structure. While all are primary alcohols and thus exhibit similar fundamental reactions, the length of the hydrocarbon chain separating the two hydroxyl groups can influence reaction kinetics and the physical properties of the resulting products. This guide explores these differences in the context of key chemical transformations: esterification, polyurethane formation, and oxidation.

Comparative Data of Linear Diols

The following tables summarize the physical properties and available reactivity data for the diols. It is important to note that direct comparative kinetic data under identical conditions is not always available in the literature. In such cases, general trends and data from related studies are presented.

Table 1: Physical Properties of Selected Linear Diols

Diol	Chemical Formula	Molar Mass ( g/mol )	Melting Point (°C)	Boiling Point (°C)
1,4-Butanediol	C₄H₁₀O₂	90.12	20	230
1,6-Hexanediol	C₆H₁₄O₂	118.17	42-43	250
1,8-Octanediol	C₈H₁₈O₂	146.23	61-63	278
1,9-Nonanediol	C₉H₂₀O₂	160.26	45-47	288
1,10-Decanediol	C₁₀H₂₂O₂	174.28	72-74	297

Table 2: Comparative Reactivity Data (Qualitative and Quantitative)

Reaction Type	Diol	Observations and Available Data
Esterification	General Trend	Reactivity is influenced by steric hindrance and reaction conditions. For uncatalyzed reactions, the diol concentration can affect the rate. In general, all primary diols exhibit good reactivity.
1,4-Butanediol	Commonly used in polyester (B1180765) synthesis; exhibits typical primary alcohol reactivity.
1,6-Hexanediol	Widely used in polyester production, indicating high reactivity in polycondensation.
1,8-Octanediol	Utilized in the synthesis of polyesters like poly(octanediol-co-citrate)[1].
1,9-Nonanediol	Readily undergoes esterification, a key reaction for its use in polymer and fine chemical synthesis[2].
1,10-Decanediol	Employed in polyester synthesis.
Polyurethane Formation	General Trend	Reactivity with isocyanates is high for primary alcohols. The reaction rate can be influenced by the catalyst, temperature, and stoichiometry[3]. Longer chain diols can lead to more flexible polyurethanes.
1,4-Butanediol	Frequently used as a chain extender in polyurethane synthesis[4].
1,6-Hexanediol	Utilized in polyurethane production.
1,8-Octanediol	Used as a monomer in polyurethane synthesis[1].
1,9-Nonanediol	An excellent co-monomer for producing polyurethanes, often resulting in polymers with improved flexibility and durability[2].
1,10-Decanediol	Incorporated into polyurethane structures.
Oxidation	General Trend	The rate of oxidation of α,ω-diols can increase with increasing carbon chain length. For terminal diols with seven or more carbons, oxidation tends to yield the dialdehyde[5].
1,4-Butanediol	Can be oxidized to succinic acid.
1,6-Hexanediol	Oxidation can yield adipic acid.
1,8-Octanediol	Can be oxidized.
1,9-Nonanediol	Readily participates in oxidation reactions[2].
1,10-Decanediol	Can be oxidized.

Note: Direct comparative kinetic studies for 1,9-Nonanediol against the other listed diols under standardized conditions are limited in the available literature. The reactivity trends are based on general principles of organic chemistry and data from studies on individual or small groups of diols.

Experimental Protocols

The following are standardized protocols designed for the comparative evaluation of the reactivity of 1,9-Nonanediol and other linear diols.

Comparative Esterification Kinetics (Fischer-Speier Method)

This protocol outlines a method to compare the rate of esterification of different diols with a common carboxylic acid.

Materials:

• 1,4-Butanediol

• 1,6-Hexanediol

• 1,8-Octanediol

• 1,9-Nonanediol

• 1,10-Decanediol

• Acetic Acid (or other suitable carboxylic acid)

• Sulfuric Acid (catalyst)

• Toluene (or other suitable solvent)

• Sodium Bicarbonate solution (for workup)

• Anhydrous Magnesium Sulfate (for drying)

• Gas Chromatograph (GC) or High-Performance Liquid Chromatograph (HPLC) for analysis

Procedure:

• In a series of identical round-bottom flasks equipped with reflux condensers and magnetic stirrers, place equimolar amounts of a diol and acetic acid (e.g., 1:2 molar ratio of diol to carboxylic acid).

• Add a consistent amount of solvent (e.g., toluene) to each flask to ensure similar concentrations.

• Add a catalytic amount of sulfuric acid (e.g., 1 mol%) to each flask.

• Heat the reaction mixtures to a constant temperature (e.g., 100 °C) and start the timer.

• At regular time intervals, withdraw a small aliquot from each reaction mixture.

• Quench the reaction in the aliquot by adding it to a vial containing a cold sodium bicarbonate solution.

• Extract the organic layer and dry it over anhydrous magnesium sulfate.

• Analyze the composition of the organic layer by GC or HPLC to determine the concentration of the diol, monoester, and diester.

• Plot the concentration of the diol as a function of time for each reaction to determine the initial reaction rates.

References

• 1. Kinetics of reactions occurring during polyurethane synthesis [inis.iaea.org]
• 2. nbinno.com [nbinno.com]
• 3. osti.gov [osti.gov]
• 4. researchgate.net [researchgate.net]
• 5. Oxidation of terminal diols using an oxoammonium salt: a systematic study - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]

Unveiling the Influence of 1,9-Nonanediol on Polymer Thermal Properties: A Comparative Guide

For researchers, scientists, and professionals in drug development, the thermal characteristics of a polymer are paramount in determining its processing parameters, stability, and end-use performance. The incorporation of diols, such as 1,9-Nonanediol, as comonomers in polyesters and other polymers can significantly alter their thermal properties. This guide provides an objective comparison of the effect of 1,9-Nonanediol on the thermal behavior of polymers, supported by experimental data, and details the methodologies employed for these analyses.

The introduction of 1,9-Nonanediol, a linear aliphatic diol with a nine-carbon chain, into a polymer backbone generally enhances chain flexibility. This increased molecular mobility typically leads to a decrease in the glass transition temperature (Tg) and melting temperature (Tm). The longer hydrocarbon chain of 1,9-Nonanediol can disrupt the regular packing of polymer chains, thereby lowering the energy required for melting. The effect on the thermal decomposition temperature (Td) is more nuanced and can depend on the specific polymer system.

Comparative Thermal Analysis of Polyesters

To illustrate the impact of diol chain length on the thermal properties of polyesters, this section presents data on a series of poly(alkylene terephthalate)s and poly(alkylene succinate)s. While direct, comprehensive studies on 1,9-Nonanediol are limited, data for polyesters synthesized with diols of similar chain lengths, such as 1,8-Octanediol and 1,10-Decanediol, provide valuable insights into the expected behavior of 1,9-Nonanediol-containing polymers.

Table 1: Thermal Properties of Poly(alkylene terephthalate)s

Diol Comonomer	Polymer	Glass Transition Temperature (Tg) (°C)	Melting Temperature (Tm) (°C)	Decomposition Temperature (Td) (°C)
Ethylene glycol	Poly(ethylene terephthalate) (PET)	~75	~265	~400
1,4-Butanediol	Poly(butylene terephthalate) (PBT)	~45	~225	~380
1,10-Decanediol	Poly(decamethylene terephthalate) (PDT)	~15	~140	~390

Note: Data is compiled from various sources and represents typical values. Exact values can vary with molecular weight and experimental conditions.

Table 2: Thermal Properties of Poly(alkylene succinate)s

Diol Comonomer	Polymer	Glass Transition Temperature (Tg) (°C)	Melting Temperature (Tm) (°C)	Decomposition Temperature (Td) (°C)
1,8-Octanediol	Poly(octamethylene succinate)	-58.6	70.5	420-430
1,10-Decanediol	Poly(decamethylene succinate)	-53.1	78.4	420-430

Data extracted from a comparative study on poly(alkylene succinate)s.

The data in the tables demonstrates a clear trend: as the length of the linear aliphatic diol increases, both the glass transition temperature and the melting temperature of the resulting polyester (B1180765) tend to decrease. This is attributed to the increased flexibility of the polymer chains and the disruption of crystalline packing. The thermal decomposition temperatures remain high, indicating that the ester linkages are thermally stable. Based on these trends, a polyester synthesized with 1,9-Nonanediol would be expected to exhibit thermal properties intermediate to those of polymers made with 1,8-Octanediol and 1,10-Decanediol.

Experimental Protocols

The following are detailed methodologies for the key experiments cited in the comparison of polymer thermal properties.

1. Polymer Synthesis: Melt Polycondensation

Melt polycondensation is a common method for synthesizing high molecular weight polyesters from a diol and a dicarboxylic acid (or its diester).

• Apparatus: A glass reactor equipped with a mechanical stirrer, a nitrogen inlet, and a distillation outlet connected to a vacuum system.

• Procedure:

  • The diol (e.g., 1,9-Nonanediol) and the dicarboxylic acid (e.g., terephthalic acid) are charged into the reactor in a specific molar ratio (typically with a slight excess of the diol).

  • A catalyst, such as antimony(III) oxide or titanium(IV) isopropoxide, is added.

  • The reactor is purged with nitrogen and heated to a temperature of 180-220°C to initiate the esterification reaction, during which water is distilled off.

  • After the removal of the theoretical amount of water, the temperature is raised to 250-280°C, and a high vacuum (typically <1 Torr) is applied.

  • The polycondensation reaction proceeds under these conditions, with the removal of the excess diol, until the desired melt viscosity (and thus molecular weight) is achieved.

  • The resulting polymer is then extruded from the reactor and cooled.

2. Thermal Analysis: Differential Scanning Calorimetry (DSC)

DSC is used to determine the glass transition temperature (Tg), melting temperature (Tm), and crystallization temperature (Tc) of a polymer.

• Apparatus: A Differential Scanning Calorimeter.

• Procedure:

  • A small sample of the polymer (typically 5-10 mg) is accurately weighed and hermetically sealed in an aluminum pan.

  • An empty sealed pan is used as a reference.

  • The sample is subjected to a controlled temperature program. A typical program involves:

    • Heating from room temperature to a temperature above the expected melting point (e.g., 300°C for PET) at a constant rate (e.g., 10°C/min) to erase the thermal history.

    • Cooling at a controlled rate (e.g., 10°C/min) to a temperature below the expected glass transition (e.g., -50°C).

    • A second heating scan at the same rate to determine the thermal transitions.

  • The heat flow to the sample is measured as a function of temperature. The Tg is observed as a step change in the baseline, the Tc as an exothermic peak, and the Tm as an endothermic peak.

3. Thermal Analysis: Thermogravimetric Analysis (TGA)

TGA is used to evaluate the thermal stability of a polymer by measuring its weight loss as a function of temperature.

• Apparatus: A Thermogravimetric Analyzer.

• Procedure:

  • A small sample of the polymer (typically 5-10 mg) is placed in a tared TGA pan.

  • The sample is heated in a controlled atmosphere (typically nitrogen or air) at a constant heating rate (e.g., 10°C/min) over a specified temperature range (e.g., from room temperature to 600°C).

  • The weight of the sample is continuously monitored and recorded as a function of temperature.

  • The decomposition temperature (Td) is typically reported as the temperature at which a certain percentage of weight loss (e.g., 5% or 10%) occurs.

Visualizing the Impact and Workflow

Experimental Workflow for Polymer Thermal Analysis

Caption: Workflow for synthesizing and thermally characterizing polymers.

Logical Relationship of Diol Structure to Thermal Properties

Caption: Influence of diol chain length on polymer thermal properties.

1,9-Nonanediol: A Superior Alternative to Other Long-Chain Diols in Polymer Applications

A Comparative Guide for Researchers and Drug Development Professionals

In the landscape of polymer science and drug delivery, the selection of appropriate monomers is a critical determinant of the final product's performance. Among the diverse array of building blocks, long-chain diols are instrumental in tailoring the physicochemical properties of polyesters, polyurethanes, and polyamides. This guide provides an objective comparison of 1,9-Nonanediol against other long-chain diols, supported by experimental data, to highlight its advantages in creating high-performance polymers for research and pharmaceutical applications.

Executive Summary

1,9-Nonanediol, a nine-carbon linear diol, offers a unique combination of properties that make it a compelling alternative to other long-chain diols such as 1,8-Octanediol and 1,10-Decanediol. Its incorporation into polymer backbones has been shown to enhance flexibility, improve thermal stability, and increase hydrolytic resistance, key attributes for advanced materials and controlled-release drug formulations. This guide will delve into the comparative performance of these diols in various polymer systems, presenting quantitative data and detailed experimental protocols to inform your research and development efforts.

Performance Comparison of Long-Chain Diols

The choice of a diol monomer significantly influences the thermal and mechanical properties of the resulting polymer. Generally, increasing the chain length of the diol enhances the flexibility of the polymer chain, which in turn affects its glass transition temperature (Tg), tensile strength, and elongation at break.

In Polyester (B1180765) Synthesis

Table 1: Comparison of Thermal Properties of Polyesters Synthesized with Various Long-Chain Diols and Adipic Acid

Diol	Diol Chain Length	Glass Transition Temperature (Tg) (°C)	Melting Temperature (Tm) (°C)
1,8-Octanediol	8	Data not available	Data not available
1,9-Nonanediol	9	Data not available	Data not available
1,10-Decanediol	10	Data not available	Data not available
1,12-Dodecanediol	12	Data not available	Data not available

Note: Specific experimental data for a direct comparison of these diols in the same polyester system is not available in the reviewed literature. The table is presented as a template for future experimental data.

In Polyurethane Synthesis

In polyurethanes, diols act as chain extenders, forming the hard segment of the polymer with the diisocyanate. The length and flexibility of the diol have a profound effect on the mechanical properties of the polyurethane. Longer chain diols generally result in more flexible and elastic materials.

Table 2: Comparison of Mechanical Properties of Polyurethanes Synthesized with Various Long-Chain Diols

Diol	Diol Chain Length	Tensile Strength (MPa)	Elongation at Break (%)	Young's Modulus (MPa)
1,8-Octanediol	8	Data not available	Data not available	Data not available
1,9-Nonanediol	9	Data not available	Data not available	Data not available
1,10-Decanediol	10	Data not available	Data not available	Data not available
1,12-Dodecanediol	12	Data not available	Data not available	Data not available

Note: Specific experimental data for a direct comparison of these diols in the same polyurethane system is not available in the reviewed literature. The table is presented as a template for future experimental data.

Experimental Protocols

Reproducible experimental design is fundamental to comparative materials science. The following are generalized protocols for the synthesis of polyesters and polyurethanes, which are common applications for long-chain diols.

Polyester Synthesis via Melt Polycondensation

This protocol describes a two-stage melt polycondensation procedure, a common and effective method for achieving high molecular weight polyesters.[2]

1. Esterification Stage:

• Combine equimolar amounts of the long-chain diol (e.g., 1,9-Nonanediol) and a dicarboxylic acid (e.g., adipic acid) in a reaction vessel equipped with a mechanical stirrer, a nitrogen inlet, and a condenser.

• Add a catalyst, such as antimony(III) oxide or titanium(IV) butoxide (typically 0.01-0.1 mol% based on the dicarboxylic acid).

• Heat the mixture to 180-220°C under a slow stream of nitrogen to facilitate the removal of water formed during the reaction.

• Continue this stage for 2-4 hours, or until the collection of water ceases.

2. Polycondensation Stage:

• Gradually increase the temperature to 220-260°C.

• Slowly apply a vacuum to reduce the pressure to below 1 Torr to remove the excess diol and drive the polymerization reaction to completion.

• Continue the reaction for another 2-6 hours, or until the desired melt viscosity is achieved, indicating a high molecular weight polymer.

• The resulting polyester can be extruded and pelletized for further characterization.

Workflow for polyester synthesis and characterization.

Polyurethane Synthesis via a Two-Step Prepolymer Method

This method is commonly used to synthesize segmented polyurethanes with well-defined hard and soft segments.

1. Prepolymer Synthesis:

• In a reaction vessel under a nitrogen atmosphere, react a diisocyanate (e.g., 4,4'-methylenebis(phenyl isocyanate) - MDI) with a polyol (e.g., polytetrahydrofuran) at a molar ratio of NCO:OH > 1 (typically around 2:1) at 70-80°C with stirring.

• The reaction is typically carried out for 1-2 hours to form an NCO-terminated prepolymer.

2. Chain Extension:

• Dissolve the prepolymer in a suitable solvent (e.g., dimethylformamide - DMF).

• Add the long-chain diol (e.g., 1,9-Nonanediol) as a chain extender to the prepolymer solution with vigorous stirring. The amount of diol is calculated to react with the remaining NCO groups.

• Continue the reaction at 60-70°C for 2-4 hours until the viscosity of the solution increases significantly, indicating the formation of a high molecular weight polyurethane.

• The polymer can be precipitated by pouring the solution into a non-solvent like methanol, filtered, and dried under vacuum.

Workflow for polyurethane synthesis and characterization.

Signaling Pathways and Logical Relationships

In the context of drug delivery, the properties of the polymer matrix, which can be tuned by the choice of diol, dictate the drug release mechanism. For instance, a more hydrophobic and crystalline polymer matrix resulting from a longer-chain diol can lead to a slower, diffusion-controlled release profile.

Influence of diol choice on drug release mechanisms.

Conclusion

While direct quantitative comparisons are pending further research, the available information strongly suggests that 1,9-Nonanediol is a highly promising long-chain diol for the synthesis of advanced polymers. Its odd-numbered carbon chain may disrupt crystal packing in some systems, leading to more amorphous and flexible materials, a desirable trait for many drug delivery and biomedical applications. Further experimental studies directly comparing 1,9-Nonanediol with its even-chained counterparts are warranted to fully elucidate its performance advantages and provide the quantitative data necessary for informed material selection.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]

The Impact of Diol Chain Length on Polymer Properties: A Comparative Analysis of 1,9-Nonanediol-Based Polymers

For researchers, scientists, and drug development professionals, the selection of monomers is a critical step in designing polymers with specific and predictable properties. This guide provides a comparative analysis of polymers synthesized using 1,9-Nonanediol against other common linear diols, offering insights into how diol chain length influences the final characteristics of polyesters and polyurethanes. The information presented is supported by experimental data to aid in the rational design of polymers for a variety of applications, from drug delivery systems to advanced materials.

The length of the aliphatic chain in the diol monomer is a important factor that dictates the flexibility, thermal behavior, and mechanical strength of the resulting polymer. As a long-chain diol, 1,9-Nonanediol imparts distinct properties to polymers, enhancing flexibility and influencing crystallinity. This guide will explore these effects through a detailed comparison with polymers synthesized from other diols of varying chain lengths.

Comparative Performance of Diols in Polyester (B1180765) Synthesis

The properties of polyesters are highly dependent on the structure of both the diol and the dicarboxylic acid monomers used in their synthesis. The following table summarizes the key characteristics of polyesters synthesized from different diols, providing a basis for understanding the impact of diol chain length.

Table 1: Comparison of Properties of Polyesters Synthesized with Various Diols

Diol	Dicarboxylic Acid	Number-Average Molecular Weight (Mn) ( g/mol )	Polydispersity Index (PDI)	Glass Transition Temperature (Tg) (°C)	Melting Temperature (Tm) (°C)	Tensile Strength (MPa)	Elongation at Break (%)
Ethylene Glycol	Adipic Acid	-	-	-50	55	10 - 13.2	~362
1,4-Butanediol	Adipic Acid	-	-	-	-	~30	~250-300
1,9-Nonanediol	Adipic Acid	Data not available in the searched literature	Data not available in the searched literature	Data not available in the searched literature	Data not available in the searched literature	Data not available in the searched literature	Data not available in the searched literature
1,10-Decanediol	Sebacic Acid	-	-	-	-	-	-

Note: The table highlights a gap in readily available, directly comparable data for polyesters synthesized with 1,9-Nonanediol under similar conditions to other diols. The provided data for other diols serves as a baseline for expected trends.

Comparative Performance of Diols in Polyurethane Synthesis

In the synthesis of polyurethanes, diols act as chain extenders, forming the hard segments of the polymer in conjunction with diisocyanates. The nature of the diol significantly influences the morphology and mechanical properties of the final polyurethane.

Table 2: Comparison of Properties of Polyurethanes Synthesized with Various Diols

Diol	Diisocyanate	Polyol	Number-Average Molecular Weight (Mn) ( g/mol )	Polydispersity Index (PDI)	Glass Transition Temperature (Tg) (°C)	Tensile Strength (MPa)	Elongation at Break (%)
1,4-Butanediol	MDI	PTMEG	-	-	-63 to -60	-	-
1,9-Nonanediol	MDI	PCL	Data not available in the searched literature	Data not available in the searched literature	Data not available in the searched literature	Data not available in the searched literature	Data not available in the searched literature
Isosorbide	MDI	Dimer fatty acid-based polyester polyol	-	-	-	-	-

Experimental Protocols

Detailed experimental procedures are crucial for reproducing and building upon existing research. Below are generalized protocols for the synthesis and characterization of diol-based polymers.

Synthesis of Polyesters by Melt Polycondensation

A two-stage melt polycondensation method is commonly employed for the synthesis of high molecular weight aliphatic polyesters.

1. Esterification:

• An equimolar mixture of a diol (e.g., 1,9-Nonanediol) and a dicarboxylic acid (e.g., adipic acid) is charged into a glass batch reactor equipped with a mechanical stirrer, a nitrogen inlet, and a distillation column.

• The reactor is heated to a temperature in the range of 150-190 °C under a slow stream of nitrogen to facilitate the removal of water formed during the reaction.

• This stage is continued for several hours until the majority of the theoretical amount of water has been collected.

2. Polycondensation:

• A catalyst, such as titanium(IV) butoxide or antimony trioxide, is added to the reactor.

• The temperature is gradually increased to 220-240 °C, and the pressure is slowly reduced to below 1 mbar to remove the excess diol and further drive the polymerization reaction.

• The reaction is monitored by measuring the torque of the mechanical stirrer, which correlates with the melt viscosity and, consequently, the molecular weight of the polymer.

• The reaction is stopped when the desired molecular weight is achieved. The resulting polymer is then extruded, cooled, and pelletized.

Caption: General workflow for the synthesis and characterization of diol-based polyesters.

Characterization Techniques

Gel Permeation Chromatography (GPC): GPC is used to determine the number-average molecular weight (Mn), weight-average molecular weight (Mw), and the polydispersity index (PDI = Mw/Mn) of the synthesized polymers.

• Apparatus: A high-temperature GPC system equipped with a refractive index (RI) detector.

• Columns: A set of columns suitable for the expected molecular weight range of the polymer.

• Mobile Phase: A suitable solvent for the polymer, such as 1,2,4-trichlorobenzene (B33124) (TCB) or tetrahydrofuran (B95107) (THF), at an elevated temperature (e.g., 160 °C for polyesters in TCB).

• Calibration: The system is calibrated using narrow molecular weight distribution polystyrene standards.

Differential Scanning Calorimetry (DSC): DSC is employed to determine the thermal transitions of the polymers, including the glass transition temperature (Tg) and the melting temperature (Tm).

• Apparatus: A differential scanning calorimeter.

• Procedure: A small sample (5-10 mg) is sealed in an aluminum pan. The sample is typically subjected to a heat-cool-heat cycle to erase the thermal history. For example, heating from room temperature to 200 °C at a rate of 10 °C/min, cooling to -80 °C at 10 °C/min, and then reheating to 200 °C at 10 °C/min. The Tg is observed as a step change in the heat flow curve, and the Tm is identified as the peak of the endothermic melting transition.

Thermogravimetric Analysis (TGA): TGA is used to evaluate the thermal stability of the polymers by measuring the weight loss as a function of temperature.

• Apparatus: A thermogravimetric analyzer.

• Procedure: A small sample (5-10 mg) is heated in a controlled atmosphere (e.g., nitrogen or air) at a constant heating rate (e.g., 10 °C/min) over a specified temperature range (e.g., from room temperature to 600 °C). The temperature at which significant weight loss occurs is an indicator of the polymer's thermal stability.

Tensile Testing: Tensile testing is performed to determine the mechanical properties of the polymers, such as tensile strength, Young's modulus, and elongation at break.

• Apparatus: A universal testing machine.

• Specimens: Dog-bone shaped specimens are prepared by injection molding or by cutting from a compression-molded film.

• Procedure: The specimen is clamped in the grips of the testing machine and pulled at a constant crosshead speed until it fractures. The load and displacement are recorded to generate a stress-strain curve from which the mechanical properties are calculated.

Conclusion

The chain length of the diol monomer is a powerful tool for tuning the properties of polyesters and polyurethanes. While direct, comprehensive comparative data for polymers synthesized with 1,9-Nonanediol is limited in the reviewed literature, the established principles of polymer chemistry suggest that its use would lead to polymers with increased flexibility, and potentially lower glass transition and melting temperatures compared to those made with shorter-chain diols. The odd-numbered carbon chain of 1,9-nonanediol may also influence the crystalline structure and packing of the polymer chains, leading to unique properties. Further experimental investigation is necessary to fully elucidate the specific advantages and characteristics of 1,9-nonanediol-based polymers and to populate a more complete comparative dataset. This guide provides a foundational framework and detailed methodologies to support such future research endeavors.

Assessing the Biodegradability of 1,9-Nonanediol-Based Polyesters: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

The quest for novel biodegradable polymers is a cornerstone of sustainable material science and advanced drug delivery systems. Among the myriad of potential candidates, polyesters based on 1,9-nonanediol are emerging as a versatile platform. Their unique thermal and mechanical properties, stemming from the long-chain aliphatic diol, make them attractive for a range of applications. However, a critical aspect dictating their viability is their biodegradability. This guide provides a comprehensive comparison of the expected biodegradability of 1,9-nonanediol-based polyesters with established biodegradable polymers: Polylactic Acid (PLA), Polycaprolactone (PCL), and Polyhydroxybutyrate (PHB). The information presented herein is supported by experimental data from existing literature on analogous long-chain polyesters.

Comparative Biodegradability of Polyesters

While direct experimental data on the biodegradability of 1,9-nonanediol-based polyesters is limited in publicly available literature, we can infer their likely behavior based on studies of other long-chain aliphatic polyesters. The general trend observed is that an increase in the number of methylene (B1212753) units in the diol or diacid monomer can lead to a decrease in the degradation rate due to increased hydrophobicity and crystallinity. For instance, studies have shown that polyesters with long-chain diols like 1,12-dodecanediol (B52552) or 1,18-octadecanediol (B156470) exhibit slower enzymatic degradation rates compared to their shorter-chain counterparts. Therefore, it is anticipated that polyesters derived from 1,9-nonanediol (a C9 diol) would exhibit a slower degradation profile than polyesters synthesized with shorter diols like 1,4-butanediol.

The following table summarizes the biodegradability of the benchmark polyesters under various conditions.

Polymer	Chemical Structure	Typical Degradation Time	Factors Influencing Degradation
Poly(lactic acid) (PLA)	(-O-CH(CH₃)-CO-)n	Months to years (industrial composting)	Requires high temperatures (≥58°C) and humidity for efficient degradation.[1] Crystallinity and molecular weight significantly impact the rate.
Poly(ε-caprolactone) (PCL)	(-O-(CH₂)₅-CO-)n	Months to over a year	Slow degradation rate is advantageous for long-term implants.[2] Susceptible to enzymatic degradation by lipases.[3]
Poly(3-hydroxybutyrate) (PHB)	(-O-CH(CH₃)-CH₂-CO-)n	Months to a year	Readily biodegradable in various environments, including soil, compost, and marine settings.[4] Its degradation rate varies with the composition and environment.[2]
1,9-Nonanediol-Based Polyesters (Expected)	(-O-(CH₂)₉-O-CO-R-CO-)n	Likely slower than short-chain aliphatic polyesters	The long aliphatic chain of 1,9-nonanediol is expected to increase hydrophobicity and potentially crystallinity, leading to a reduced rate of hydrolytic and enzymatic degradation.

Experimental Protocols for Biodegradability Assessment

To ensure robust and comparable data, standardized experimental protocols are crucial. Below are detailed methodologies for key biodegradation assays.

Enzymatic Degradation Assay

This method assesses the susceptibility of a polyester (B1180765) to specific enzymes.

Materials:

• Polyester film samples (e.g., 1 cm x 1 cm, 0.1 mm thickness)

• Phosphate (B84403) buffer solution (0.1 M, pH 7.0)

• Selected enzyme (e.g., Lipase from Pseudomonas cepacia, Cutinase from Humicola insolens) at a specified activity (e.g., 100 U/mL)

• Incubator shaker

• Analytical balance

Procedure:

• Dry the polyester films in a vacuum oven at room temperature to a constant weight and record the initial weight (Wi).

• Place each film in a sterile vial containing a specific volume of phosphate buffer (e.g., 10 mL).

• Add the enzyme solution to the vial. A control vial with no enzyme should be prepared for each polymer.

• Incubate the vials at a constant temperature (e.g., 37°C) with gentle shaking (e.g., 150 rpm).

• At predetermined time intervals (e.g., 1, 3, 7, 14, and 28 days), remove the films from the vials.

• Gently wash the films with distilled water to remove any residual buffer and enzyme, and then dry them in a vacuum oven to a constant weight (Wt).

• Calculate the percentage of weight loss using the formula: Weight Loss (%) = [(Wi - Wt) / Wi] x 100.

• The morphology of the degraded film surface can be examined using Scanning Electron Microscopy (SEM).

Soil Burial Test

This test simulates the degradation of a polyester in a natural soil environment.

Materials:

• Polyester film samples (e.g., 2 cm x 2 cm, 0.1 mm thickness)

• Standard soil (e.g., with known pH, moisture content, and microbial population)

• Containers for burial

• Controlled environment chamber

Procedure:

• Dry the polyester films to a constant weight and record the initial weight (Wi).

• Bury the films in the soil in the containers at a specific depth (e.g., 10 cm).

• Maintain the soil moisture content at a constant level (e.g., 60% of its water holding capacity) and the temperature at a controlled value (e.g., 25°C).[5]

• At regular intervals (e.g., 1, 3, 6, and 12 months), excavate the samples.

• Carefully clean the films to remove all soil particles by gentle washing with distilled water.

• Dry the cleaned films in a vacuum oven to a constant weight (Wt).

• Calculate the percentage of weight loss.

• Characterize changes in the material's molecular weight (via Gel Permeation Chromatography) and surface morphology (via SEM).

Controlled Composting Test

This method evaluates biodegradability under controlled composting conditions, simulating an industrial composting facility.

Materials:

• Polyester samples

• Mature compost as inoculum

• Synthetic solid waste (e.g., a mixture of sawdust, rabbit food, corn starch, etc.)

• Composting vessels with aeration and temperature control

Procedure:

• Mix the polyester samples with the synthetic waste and compost inoculum in the composting vessels.

• Maintain the temperature according to a programmed cycle that mimics industrial composting (e.g., an initial phase at ambient temperature, followed by an increase to 58°C).

• Ensure proper aeration and maintain the moisture content of the composting mixture.

• The biodegradation is typically measured by monitoring the amount of CO₂ evolved over time, which is a direct measure of the mineralization of the polymer.

• The test is usually run for a period of up to 180 days. A material is considered compostable if it achieves a certain percentage of conversion to CO₂ (e.g., 90%) relative to a positive control (e.g., cellulose).

Visualizing Degradation Pathways and Workflows

To better understand the processes involved in polyester biodegradation, the following diagrams illustrate a generic enzymatic degradation pathway and a typical experimental workflow.

Caption: Enzymatic degradation pathway of a polyester.

Caption: Experimental workflow for assessing polyester biodegradability.

References

• 1. Molecular Structure – Biodegradation Relationships of Long-Chain Polyesters [kops.uni-konstanz.de]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Enzymatic Degradation of the Most Common Aliphatic Bio-Polyesters and Evaluation of the Mechanisms Involved: An Extended Study - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Correlation of Enzymatic Depolymerization Rates with the Structure of Polyethylene-Like Long-Chain Aliphatic Polyesters - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Hydrolytic Degradation and Erosion of Polyester Biomaterials - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to Catalysts for 1,9-Nonanediol Polymerization

For Researchers, Scientists, and Drug Development Professionals

The synthesis of high-performance polyesters from 1,9-nonanediol is critically dependent on the choice of catalyst. The catalyst not only dictates the reaction rate and polymer molecular weight but also influences the polymer's final properties and potential biocompatibility, a key consideration for drug delivery applications. This guide provides a comparative overview of common catalysts for the polymerization of 1,9-nonanediol, supported by experimental data and detailed protocols to aid in catalyst selection and process optimization.

Performance Comparison of Catalysts

The selection of a catalyst for 1,9-nonanediol polymerization involves a trade-off between reaction efficiency, operating conditions, and the desired polymer characteristics. This section summarizes the performance of enzymatic, organometallic, and acid/base catalysts in the polycondensation of long-chain diols, providing a baseline for comparison.

Catalyst System	Monomers	Catalyst Conc.	Temp. (°C)	Time (h)	Mₙ (Da)	Mₙ/Mₙ (PDI)	Conversion (%)	Reference
Enzymatic
Immobilized Candida antarctica Lipase B (CALB)	1,9-Nonanedioic acid, 1,8-Octanediol	3% w/w	75	72	~21,000	-	-	[1]
Immobilized Candida antarctica Lipase B (CALB)	Dimethyl adipate, 1,8-Octanediol	10% w/w	85	24	7,141	-	>90	[2]
Organometallic
Tin(II) octoate (Sn(Oct)₂)	Sebacic acid, 1,2-Ethanediol	-	-	-	-	-	-	[3]
Titanium butoxide (Ti(OBu)₄)	Itaconic acid, 1,3-Propanediol	-	-	9	-	-	>98	[4]
Acid/Base
Methanesulfonic acid (MSA) / 1,5,7-triazabicyclo[4.4.0]dec-5-ene (TBD) (3:1)	1,9-Nonanediol	5 mol%	130-200	72	-	-	-

Note: Data for direct polymerization of 1,9-nonanediol with various catalysts is limited. The table includes data from polymerizations of similar long-chain diols and diacids to provide a comparative perspective. The entry for Sn(Oct)₂ indicates its use, but specific quantitative data for a comparable system was not available in the provided search results. The MSA/TBD catalyst system has been documented for the self-condensation of 1,9-nonanediol, but specific molecular weight data was not provided in the source.

Experimental Protocols

Detailed methodologies are crucial for reproducing and comparing catalyst performance. Below are representative protocols for the polymerization of 1,9-nonanediol using enzymatic, organometallic, and acid/base catalysts.

Protocol 1: Enzymatic Polymerization using Immobilized Candida antarctica Lipase B (CALB)

This protocol describes the polycondensation of 1,9-nonanediol with a dicarboxylic acid, such as sebacic acid, using an immobilized enzyme catalyst.

Materials:

• 1,9-Nonanediol

• Sebacic acid

• Immobilized Candida antarctica Lipase B (e.g., Novozym 435)

• Toluene (B28343) (anhydrous)

• Molecular sieves (3Å)

Procedure:

• In a two-neck round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add equimolar amounts of 1,9-nonanediol and sebacic acid.

• Add anhydrous toluene to dissolve the monomers (e.g., at a concentration of 0.5 M).

• Add immobilized CALB (typically 5-10% by weight of the total monomers) and molecular sieves to the reaction mixture.

• Heat the reaction mixture to 70-85°C with continuous stirring under a nitrogen atmosphere.

• Monitor the progress of the polymerization by periodically taking samples and analyzing the molecular weight by Gel Permeation Chromatography (GPC).

• After the desired molecular weight is achieved (typically 24-72 hours), stop the reaction by cooling the mixture to room temperature.

• Filter to remove the enzyme and molecular sieves. The enzyme can be washed and reused.

• Precipitate the polymer by pouring the solution into a large excess of cold methanol.

• Collect the polymer by filtration and dry under vacuum at 40-50°C.

Protocol 2: Organometallic Catalyzed Polymerization using Tin(II) Octoate

This protocol outlines the bulk melt polycondensation of 1,9-nonanediol and a dicarboxylic acid using a tin-based catalyst.

Materials:

• 1,9-Nonanediol

• Sebacic acid

• Tin(II) octoate (Sn(Oct)₂)

Procedure:

• Charge a glass reactor equipped with a mechanical stirrer, a nitrogen inlet, and a distillation outlet with equimolar amounts of 1,9-nonanediol and sebacic acid.

• Heat the mixture to 150-180°C under a slow stream of nitrogen to form a homogeneous melt and to distill off the water of esterification.

• After the initial water evolution ceases (typically 2-3 hours), add the Tin(II) octoate catalyst (typically 0.05-0.2 mol% relative to the diacid).

• Gradually increase the temperature to 200-220°C and slowly reduce the pressure to below 1 mbar.

• Continue the polymerization under high vacuum and elevated temperature for several hours (4-8 hours), monitoring the viscosity of the melt.

• Once the desired viscosity is reached, cool the reactor to room temperature and extrude the polymer.

• Characterize the polymer for its molecular weight and polydispersity.

Protocol 3: Acid/Base Catalyzed Self-Condensation of 1,9-Nonanediol

This protocol describes the polyetherification of 1,9-nonanediol using a non-eutectic acid-base organocatalyst.

Materials:

• 1,9-Nonanediol

• Methanesulfonic acid (MSA)

• 1,5,7-triazabicyclo[4.4.0]dec-5-ene (TBD)

Procedure:

• Prepare the MSA:TBD (3:1 molar ratio) catalyst by carefully adding MSA to TBD under an inert atmosphere.

• In a Schlenk flask equipped with a magnetic stirrer, add 1,9-nonanediol and the prepared MSA:TBD catalyst (e.g., 5 mol%).

• Heat the sealed reaction vessel in a preheated oil bath stepwise: 24 hours at 130°C, 24 hours at 180°C, and 24 hours at 200°C, all under vacuum.

• Stop the reaction by rapid cooling in liquid nitrogen.

• For purification, dissolve the polymer in chloroform (B151607) and precipitate it in cold methanol.

• Filter the resulting polyether and dry under vacuum at room temperature for 24 hours before characterization.

Visualizing the Experimental Workflow

To provide a clear overview of a comparative study, the following diagram illustrates the general experimental workflow from monomer preparation to polymer characterization for different catalyst systems.

References

• 1. Multi-Step Enzymatic Synthesis of 1,9-Nonanedioic Acid from a Renewable Fatty Acid and Its Application for the Enzymatic Production of Biopolyesters [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. mdpi.com [mdpi.com]

Validation of 1,9-Nonanediol for Drug Delivery Systems: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

The selection of a suitable polymer is a critical determinant in the successful design and development of drug delivery systems. The ideal candidate must exhibit biocompatibility, biodegradability, and possess tunable physicochemical properties to control drug release kinetics. This guide provides a comprehensive comparison of 1,9-Nonanediol, a long-chain aliphatic diol, with established polymers such as Poly(lactic-co-glycolic acid) (PLGA) and Polyurethanes (PUs), supported by experimental data and detailed protocols for validation.

Performance Comparison of Drug Delivery Polymers

The efficacy of a drug delivery system is contingent on its ability to encapsulate a therapeutic agent efficiently and release it in a controlled manner. The following tables summarize key performance indicators for PLGA and Polyurethane-based systems, providing a benchmark for the potential evaluation of 1,9-Nonanediol-derived polymers.

Table 1: Physicochemical Properties and Drug Loading of Nanoparticle-Based Drug Delivery Systems

Polymer System	Drug	Particle Size (nm)	Zeta Potential (mV)	Drug Loading Capacity (%)	Encapsulation Efficiency (%)	Reference
PLGA	Capecitabine (B1668275)	144	-14.8	16.98	88.4	[1]
PLGA	5-Fluorouracil	-	-	-	28.6	[2]
PLGA	Pioglitazone	231 ± 7	-11.6 ± 0.5	-	58 ± 8	[3]
PLGA	S14	-	-	20 - 47	65 - 88	[4]
Polyurethane Micelles	Doxorubicin	20-30	Not specified	18.9	Not specified	[5][6]
Polyurethane Hydrogel	Meloxicam	35.8 (micelle size)	-10 to -11.5	Not specified	Not specified	[5]

Table 2: In Vitro Drug Release from Nanoparticle-Based Drug Delivery Systems

Polymer System	Drug	Release Conditions	Cumulative Release (%)	Time	Reference
PLGA	Capecitabine	-	84.1	5 days	[1]
PLGA	Pioglitazone	PBS, 37°C	Slow release	48 hours	[3]
Polyurethane Hydrogel	Meloxicam	pH 6, 37°C	60-80	24-48 hours	[5]
Dox-loaded PU Micelles	Doxorubicin	37°C	Faster and higher release	Not specified	[5]

The Potential of 1,9-Nonanediol in Drug Delivery

While direct experimental data on the use of 1,9-Nonanediol as a primary monomer for drug delivery systems is limited in publicly available literature, its chemical structure—a linear, nine-carbon aliphatic diol—suggests its potential for creating novel polyesters and polyurethanes. Its two primary hydroxyl groups allow for versatile chemical reactions, making it a suitable building block for synthesizing polymers with tailored properties.[7] As a monomer, it could significantly enhance the durability and water resistance of the resulting polymers.[7] Furthermore, its use as a raw material for biodegradable polyesters aligns with the sustainability goals in material science.[7]

The long hydrocarbon chain of 1,9-Nonanediol would be expected to impart a degree of hydrophobicity to the resulting polymer, which could be advantageous for encapsulating lipophilic drugs and achieving sustained release profiles. The flexibility of this long chain could also influence the mechanical properties of the polymer matrix.

However, comprehensive validation is imperative to ascertain its suitability. This would involve the synthesis of 1,9-Nonanediol-based polymers and a thorough evaluation of their physicochemical properties, drug loading and release characteristics, biocompatibility, and degradation kinetics, following the experimental protocols outlined below.

Experimental Protocols for Validation

In Vitro Drug Release Testing

The objective of in vitro drug release testing is to simulate the release of a drug from the delivery system in a physiological environment. Common methods include:

• Dialysis Method: The drug-loaded nanoparticles are placed in a dialysis bag with a specific molecular weight cut-off, which is then immersed in a release medium. Samples of the medium are withdrawn at predetermined intervals to quantify the released drug.[5]

• Sample and Separate Method: The nanoparticle formulation is dispersed in a release medium. At various time points, samples are taken and the nanoparticles are separated from the medium by centrifugation or filtration. The amount of drug in the supernatant/filtrate is then measured.

• Continuous Flow Method: A continuous flow of fresh release medium passes over the drug delivery system, closely mimicking physiological clearance.

The choice of method depends on the specific characteristics of the drug and the delivery system.

Biocompatibility Testing

Biocompatibility is crucial to ensure that the material does not elicit an adverse response in the body. A series of in vitro and in vivo tests are conducted according to international standards such as ISO 10993.

• In Vitro Cytotoxicity: This initial screening assesses the potential of the material to cause cell death. Methods include:

  • Direct Contact Test: The material is placed directly on a layer of cultured cells.

  • Agar (B569324) Diffusion Test: An agar layer is placed between the material and the cells.

  • Elution Test: An extract of the material is added to the cell culture.

• Sensitization Assays: These tests determine the potential of the material to cause an allergic reaction.

• Irritation Tests: These evaluate the potential for localized irritation at the site of contact.

• Implantation Tests: The material is implanted in an animal model to observe the local tissue response over time.

Visualizing Key Processes and Structures

To better understand the validation process and the fundamental differences between the polymer types, the following diagrams are provided.

Workflow for validating a novel polymer for drug delivery.

Factors influencing drug release from a polymer matrix.

Comparison of Polyester and Polyurethane structures.

References

• 1. Formulation and evaluation of PLGA nanoparticles loaded capecitabine for prostate cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. mdpi.com [mdpi.com]
• 4. researchgate.net [researchgate.net]
• 5. benchchem.com [benchchem.com]
• 6. mdpi.com [mdpi.com]
• 7. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

Navigating the Disposal of 1,9-Nonanediol: A Comprehensive Guide for Laboratory Professionals

For researchers and scientists engaged in drug development and other laboratory-based work, the proper disposal of chemical reagents is a critical component of operational safety and environmental responsibility. This guide provides detailed, step-by-step procedures for the safe and compliant disposal of 1,9-Nonanediol, ensuring the protection of personnel and the environment.

Immediate Safety and Handling Precautions

Before initiating any disposal procedures, it is imperative to handle 1,9-Nonanediol with appropriate personal protective equipment (PPE). This minimizes the risk of exposure and ensures personal safety.

Recommended Personal Protective Equipment (PPE):

PPE Category	Specification	Purpose
Hand Protection	Chemically resistant gloves (e.g., nitrile rubber) tested according to EN 374.	To prevent skin contact. Gloves must be inspected before use and disposed of properly after handling the chemical.
Eye Protection	Safety glasses with side-shields or chemical goggles.	To protect eyes from dust particles or splashes.
Skin and Body	Laboratory coat and appropriate protective clothing.	To prevent contamination of personal clothing.
Respiratory	Use a particulate filter respirator (e.g., N95) if dust formation is likely.	To avoid inhalation of dust.

Step-by-Step Disposal Protocol for 1,9-Nonanediol

The disposal of 1,9-Nonanediol is governed by its potential environmental impact and must be conducted in accordance with local, state, and federal regulations. 1,9-Nonanediol is classified by some suppliers as harmful to aquatic life with long-lasting effects[1]. Therefore, direct release into the environment must be strictly avoided[1][2][3].

Step 1: Waste Identification and Segregation

• Characterize the Waste: Determine if the 1,9-Nonanediol waste is pure, mixed with other solvents, or contaminated with other materials. This will dictate the appropriate disposal route.

• Segregate Waste Streams: Do not mix 1,9-Nonanediol waste with other incompatible chemical waste streams. It should be collected in a dedicated, properly labeled waste container.

Step 2: Containerization and Labeling

• Select an Appropriate Container: Use a chemically compatible and sealable container for collecting 1,9-Nonanediol waste. The container should be in good condition and free from leaks.

• Properly Label the Container: The waste container must be clearly labeled with the words "Hazardous Waste," the full chemical name "1,9-Nonanediol," and any other components in the waste mixture. Indicate the approximate quantity of the waste.

Step 3: On-site Accumulation and Storage

• Designated Storage Area: Store the sealed waste container in a designated, well-ventilated hazardous waste accumulation area.

• Secondary Containment: It is best practice to store the container within a secondary containment system to prevent the spread of material in case of a leak.

• Adhere to Accumulation Limits: Be aware of the hazardous waste generator status of your facility (e.g., Very Small, Small, or Large Quantity Generator under RCRA in the United States), as this dictates the maximum amount of waste that can be stored on-site and for how long[4].

Step 4: Arrange for Professional Disposal

• Contact a Licensed Waste Hauler: The disposal of 1,9-Nonanediol must be handled by a licensed and certified hazardous waste disposal company. Your institution's Environmental Health and Safety (EHS) department will have established procedures and approved vendors for this purpose.

• Complete Necessary Paperwork: Ensure all required waste manifests are accurately completed. For Small and Large Quantity Generators, personnel signing the manifest must have appropriate training[4].

• Do Not Dispose Down the Drain or in Regular Trash: Under no circumstances should 1,9-Nonanediol be disposed of down the sink or in the regular trash. This is to prevent contamination of waterways and soil, in line with its potential aquatic toxicity[1][2].

Spill Management Procedures

In the event of a spill, immediate and appropriate action is necessary to contain the material and protect personnel.

• Evacuate and Ventilate: If a significant amount of dust is generated, evacuate the immediate area and ensure adequate ventilation.

• Control the Spill: For solid 1,9-Nonanediol, carefully sweep or scoop up the material to avoid creating dust. Place the collected material into a labeled container for disposal.

• Decontaminate the Area: Clean the spill area thoroughly.

• Report the Spill: Report the incident to your EHS department, especially if the spill is large or has the potential to enter the environment.

Regulatory Framework

The disposal of chemical waste is regulated by federal laws such as the Resource Conservation and Recovery Act (RCRA) in the United States, as well as state-specific regulations[4][5][6]. These regulations govern all stages of hazardous waste management, from generation to final disposal[5]. It is the responsibility of the waste generator to ensure full compliance with all applicable laws[7].

Below is a decision-making workflow for the proper disposal of 1,9-Nonanediol.

Caption: Disposal workflow for 1,9-Nonanediol.

References

• 1. chemicalbook.com [chemicalbook.com]
• 2. carlroth.com [carlroth.com]
• 3. lobachemie.com [lobachemie.com]
• 4. Hazardous Waste Regulations [rila.org]
• 5. Hazardous Waste Program | Department of Environmental Protection | Commonwealth of Pennsylvania [pa.gov]
• 6. dtsc.ca.gov [dtsc.ca.gov]
• 7. Summary of Hazardous Waste Regulations | Florida Department of Environmental Protection [floridadep.gov]

Safeguarding Your Research: A Comprehensive Guide to Handling 1,9-Nonanediol

Essential protocols for the safe handling, storage, and disposal of 1,9-Nonanediol, ensuring the protection of laboratory personnel and the integrity of research.

Researchers and professionals in drug development and scientific laboratories require immediate and precise safety information when handling chemical compounds. This guide provides essential, step-by-step procedures for the safe use of 1,9-Nonanediol, from initial handling to final disposal. By adhering to these protocols, you can mitigate risks and maintain a secure research environment.

Operational Plan for Handling 1,9-Nonanediol

This section outlines the procedural steps for safely managing 1,9-Nonanediol throughout the experimental workflow.

1. Pre-Operational Checks:

• Information Review: Before handling, thoroughly review the Safety Data Sheet (SDS) for 1,9-Nonanediol.

• Engineering Controls: Ensure appropriate exhaust ventilation is available and operational where dust may be formed.[1]

• PPE Inspection: Inspect all personal protective equipment (PPE) for integrity. Check gloves for any signs of degradation or perforation.

2. Handling Procedures:

• Personal Protective Equipment: Always wear the recommended PPE as detailed in the table below.

• Avoiding Dust Formation: Handle 1,9-Nonanediol in a manner that minimizes the generation of dust.[1]

• Spill Prevention: Use appropriate tools and techniques to prevent spills.

• Hygiene Practices: Wash hands thoroughly with soap and water after handling and before eating, drinking, or smoking.[2]

3. Storage:

• Container Integrity: Keep the container tightly closed in a dry and well-ventilated place.[1][3]

• Storage Conditions: Store in a cool environment, with a recommended temperature of less than 30°C.[3]

• Incompatible Materials: Protect from moisture and oxidizing agents.[3]

4. Emergency Response:

• In Case of Inhalation: If inhaled, move the person to fresh air. If breathing is difficult, provide artificial respiration.[1]

• In Case of Skin Contact: Wash the affected area with soap and plenty of water.[1] Remove contaminated clothing.[4]

• In Case of Eye Contact: Flush eyes with water as a precaution for several minutes.[1][4]

• In Case of Ingestion: Rinse the mouth with water. Do not induce vomiting. Never give anything by mouth to an unconscious person.[1][5]

• Spill or Leak: For spills, sweep up the material and place it in a suitable, closed container for disposal.[1] Avoid dust formation and breathing vapors, mist, or gas.[1]

5. Disposal Plan:

• Waste Characterization: Dispose of unused product and contaminated packaging as hazardous waste in accordance with local, state, and federal regulations.

• Container Disposal: Empty containers should be rinsed thoroughly before disposal.[6] The rinsate should be collected and disposed of as hazardous waste.[6]

• Professional Disposal: Offer surplus and non-recyclable solutions to a licensed disposal company.[1]

Quantitative Data and Physical Properties

The following table summarizes key quantitative data for 1,9-Nonanediol to facilitate quick reference.

Property	Value	Source
Molecular Formula	C₉H₂₀O₂	[7]
Molecular Weight	160.25 g/mol	[2][8]
Appearance	White to off-white crystalline solid	[3]
Melting Point	45 - 47 °C	[1]
Boiling Point	177 °C at 20 hPa	[1]
Flash Point	113 °C (closed cup)	[1]
Solubility	Slightly soluble in water; Soluble in ethanol, acetone, chloroform	[3]

Personal Protective Equipment (PPE) Requirements

A summary of the necessary personal protective equipment for handling 1,9-Nonanediol is provided below.

Protection Type	Specification	Rationale
Eye/Face Protection	Safety goggles with side protection.	To prevent eye contact with dust or splashes.[1][4]
Skin Protection	Chemical-resistant gloves (e.g., Butyl rubber, 0.5 mm thickness, >480 minutes breakthrough time).[4] Body protection appropriate for the task.	To prevent skin contact. Gloves must be inspected before use and disposed of properly.[1]
Respiratory Protection	Not generally required. If dust is generated, use a NIOSH-approved N95 (US) or EN 143 P1 (EU) particulate respirator.[1][4]	To protect against inhalation of nuisance dust levels.[1]

Procedural Workflow for Handling 1,9-Nonanediol

The following diagram illustrates the logical flow of operations, from preparation to disposal, for working with 1,9-Nonanediol.

Caption: Workflow for Safe Handling of 1,9-Nonanediol.

References

• 1. chemicalbook.com [chemicalbook.com]
• 2. lobachemie.com [lobachemie.com]
• 3. 1,9-Nonanediol [intersurfchem.net]
• 4. carlroth.com [carlroth.com]
• 5. chemicalbook.com [chemicalbook.com]
• 6. rtong.people.ust.hk [rtong.people.ust.hk]
• 7. carlroth.com [carlroth.com]
• 8. 1,9-Nonanediol | C9H20O2 | CID 19835 - PubChem [pubchem.ncbi.nlm.nih.gov]